Antimony-121

• CAS: 14265-72-6

Core Science & Biosynthesis

Unveiling the Nucleus: A Technical Guide to Antimony-121 Nuclear Magnetic Properties and Data

For researchers, scientists, and professionals in drug development, understanding the nuanced nuclear magnetic properties of specific isotopes is paramount for advanced analytical applications. This in-depth guide focuses on Antimony-121 (¹²¹Sb), a quadrupolar nucleus offering unique insights into local chemical environments. This document provides a comprehensive overview of its fundamental nuclear magnetic resonance (NMR) characteristics, experimental considerations, and data, presented in a clear and accessible format to facilitate its application in diverse research and development settings.

Core Nuclear Magnetic Properties of Antimony-121

Antimony-121 is one of the two stable isotopes of antimony, boasting a significant natural abundance.[1][2][3][4][5] Its nuclear properties, particularly its nuclear spin and electric quadrupole moment, dictate its behavior in a magnetic field and are crucial for designing and interpreting NMR experiments. The key nuclear magnetic properties of ¹²¹Sb are summarized in the table below.

Property	Value	Unit
Natural Abundance	57.21	%
Nuclear Spin (I)	5/2
Gyromagnetic Ratio (γ)	6.4435 x 10⁷	rad T⁻¹ s⁻¹
Quadrupole Moment (Q)	-0.36 x 10⁻²⁸	m²
Resonance Frequency @ 11.744 T	120.2	MHz
Relative Sensitivity (¹H = 1.00)	0.16
Absolute Sensitivity (¹H = 1.00)	0.093

Table 1: Fundamental Nuclear Magnetic Properties of Antimony-121. [6]

Experimental Protocols for ¹²¹Sb NMR Spectroscopy

The large nuclear quadrupole moment of ¹²¹Sb presents both challenges and opportunities for NMR spectroscopy.[7] Strong quadrupolar interactions can lead to significant line broadening, often making specialized solid-state NMR techniques necessary.[7]

Solid-State NMR of ¹²¹Sb

Due to its quadrupolar nature, solid-state NMR is a primary method for studying antimony-containing compounds. The choice of technique often depends on the magnitude of the quadrupolar interaction.

Methodology for Wide-line and Magic-Angle Spinning (MAS) NMR:

• Objective: To acquire ¹²¹Sb NMR spectra from solid samples, mitigating anisotropic broadening.

• Instrumentation: A high-field solid-state NMR spectrometer is recommended to maximize sensitivity and resolution.

• Sample Preparation: Solid samples are typically packed into zirconia rotors of an appropriate diameter (e.g., 4 mm).

• Experimental Parameters:

  • Pulse Sequence: For nuclei with large quadrupolar interactions, a solid echo or quadrupole echo pulse sequence (π/2 - τ - π/2 - τ - acquire) is often employed to refocus the dephasing caused by the quadrupolar interaction.

  • Magic-Angle Spinning (MAS): Spinning the sample at the "magic angle" (54.74°) relative to the external magnetic field helps to average out anisotropic interactions, leading to narrower lines. Spinning speeds are typically in the range of 10-20 kHz.

  • Broadband Excitation: Due to the broad nature of the spectra, uniform broadband excitation techniques like WURST (Wideband, Uniform Rate, and Smooth Truncation) pulses or WURST-QCPMG (Quadrupolar Carr-Purcell-Meiboom-Gill) can be beneficial.

  • Data Acquisition: The central transition (-1/2 ↔ +1/2) is often the most straightforward to observe due to its relative insensitivity to first-order quadrupolar effects.

Solution-State NMR of ¹²¹Sb

While less common due to line broadening, solution-state ¹²¹Sb NMR can be performed on species in highly symmetric environments where the electric field gradient at the nucleus is minimized.

Methodology for Solution NMR:

• Objective: To obtain high-resolution ¹²¹Sb NMR spectra of soluble antimony compounds.

• Instrumentation: A high-resolution liquid-state NMR spectrometer.

• Sample Preparation: The antimony-containing sample is dissolved in a suitable deuterated solvent. The choice of solvent can be critical to ensure high symmetry around the antimony nucleus.

• Experimental Parameters:

  • Pulse Sequence: A standard single-pulse experiment is often sufficient for initial investigations.

  • Data Acquisition: A wide spectral width should be used initially to locate the broad ¹²¹Sb resonance. The number of scans will likely need to be high to achieve an adequate signal-to-noise ratio.

Data Interpretation: Chemical Shifts and Quadrupole Interactions

The chemical shift in ¹²¹Sb NMR is highly sensitive to the electronic environment around the antimony nucleus. For instance, in hexahaloantimonate anions, the chemical shift changes predictably with halogen substitution.[8][9] Specifically, bromine substitution leads to upfield shifts relative to chlorine substitution.[8][9]

The nuclear quadrupole coupling constant (NQCC), determined from the NMR lineshape, provides valuable information about the symmetry of the local environment. A larger NQCC indicates a more distorted, lower-symmetry environment. For example, in Cs₂SbCl₆, the Sb(V) site exhibits a near-zero NQCC, consistent with its octahedral symmetry, while the Sb(III) site has a significant NQCC due to its lower symmetry.[10]

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for a solid-state ¹²¹Sb NMR experiment, from sample preparation to data analysis.

A typical workflow for a solid-state ¹²¹Sb NMR experiment.

This guide provides a foundational understanding of the nuclear magnetic properties of Antimony-121 and the experimental approaches to its study. For professionals in fields such as materials science and drug development, leveraging the unique characteristics of ¹²¹Sb NMR can provide invaluable insights into the structure and bonding of antimony-containing systems.

References

• 1. Detection and use of small J couplings in solid state NMR experiments [comptes-rendus.academie-sciences.fr]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. osti.gov [osti.gov]
• 9. warwick.ac.uk [warwick.ac.uk]
• 10. rsc.org [rsc.org]

A Technical Guide to the Natural Abundance and Isotopic Mass of Antimony-121

This technical guide provides a comprehensive overview of the natural abundance and isotopic mass of Antimony-121 (¹²¹Sb), intended for researchers, scientists, and professionals in drug development. The document details the fundamental properties of this stable isotope and outlines the sophisticated experimental protocols utilized for its precise measurement.

Antimony (Sb) is a chemical element with the atomic number 51. It consists of two stable isotopes: ¹²¹Sb and ¹²³Sb.[1][2] Antimony-121 is the more abundant of the two.[1][2]

Quantitative Data Summary

The natural abundance and isotopic mass of Antimony-121 have been determined through various high-precision analytical techniques. The accepted values are summarized in the table below.

Property	Value	Unit
Natural Abundance	57.21 (5)	Atom Percent (%)
Isotopic Mass	120.90381 (2)	Dalton (Da)

Experimental Protocols for Determination

The precise and accurate determination of the isotopic abundance and mass of Antimony-121 is primarily achieved through advanced mass spectrometry techniques. The most prominent of these is Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS is a powerful technique for high-precision isotope ratio measurements. The general protocol involves sample preparation, purification, and instrumental analysis.

1. Sample Preparation and Purification: To ensure accurate isotopic measurements and to avoid isobaric and matrix effects, antimony is chemically separated from the sample matrix.[3][4]

• Digestion: The sample (e.g., geological, biological) is first digested, typically using strong acids, to bring the antimony into an aqueous solution.

• Chromatographic Separation: A crucial step is the purification of antimony using ion-exchange chromatography.[3][4]

  • A two-step column chromatography method is often employed, using resins like AG 1-X4 and AG 50W-X8 to separate antimony from interfering elements.[3][4]

  • Another effective single-step method utilizes thiol-functionalized mesoporous silica (B1680970) powder (TSP) for the separation.[5] This method is particularly useful for samples with low antimony concentrations.[5]

• Recovery and Purity: The goal is to achieve a high recovery of antimony (>95%) with minimal procedural blanks (<1 ng).[3][5] The purity of the separated antimony is critical for accurate mass spectrometric analysis.

2. Instrumental Analysis: The purified antimony solution is introduced into the MC-ICP-MS for isotopic analysis.

• Sample Introduction: An Apex Ω desolvating sample introduction system can be used to enhance sensitivity.[3]

• Ionization: The sample is nebulized and introduced into an argon plasma, which ionizes the antimony atoms.

• Mass Separation: The ions are then accelerated into a magnetic sector mass analyzer, where they are separated based on their mass-to-charge ratio.

• Detection: The separated ion beams of ¹²¹Sb and ¹²³Sb are simultaneously measured by multiple Faraday cup detectors.

• Mass Bias Correction: Instrumental mass discrimination is a key challenge that is corrected for using various methods:

  • Sample-Standard Bracketing (SSB): The sample is bracketed by measurements of a standard with a known isotopic composition (e.g., NIST SRM 3102a).[3][6]

  • Internal Normalization: An element with a known isotopic ratio, such as tin (Sn) or indium (In), is added to the sample and standard solutions to correct for mass bias.[3][6]

The combination of these steps allows for the precise measurement of the ¹²³Sb/¹²¹Sb ratio, from which the natural abundance of ¹²¹Sb can be accurately calculated.[3] The reproducibility for δ¹²³Sb can be better than 0.04‰ (2SD).[3][4]

Femtosecond Laser Ablation MC-ICP-MS (fs-LA-MC-ICP-MS)

For in-situ analysis of solid samples, such as minerals, femtosecond laser ablation can be coupled with MC-ICP-MS.[7] This technique allows for the direct isotopic analysis of a specific location on the sample with high spatial resolution, minimizing the need for sample digestion and chemical separation.[7]

Experimental Workflow Visualization

The following diagram illustrates the generalized workflow for the determination of the isotopic abundance of Antimony-121 using MC-ICP-MS.

Caption: Workflow for Antimony-121 isotopic analysis.

References

• 1. Antimony - Wikipedia [en.wikipedia.org]
• 2. Isotopes of antimony - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Chromatographic purification of antimony for accurate isotope analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 5. A single-step purification method for the precise determination of the antimony isotopic composition of environmental, geological and biological samples by HG-MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]

Physical and chemical characteristics of 121Sb isotope

An In-depth Technical Guide to the Physical and Chemical Characteristics of the ¹²¹Sb Isotope

This technical guide provides a comprehensive overview of the core physical and chemical properties of the Antimony-121 (¹²¹Sb) isotope. It is intended for researchers, scientists, and professionals in drug development who require detailed information on this stable isotope for their work. The guide covers its fundamental characteristics, the experimental methods used for its analysis, and its applications in research and pharmaceutical development.

Core Physical and Nuclear Properties of ¹²¹Sb

Antimony (Sb) has two stable isotopes, ¹²¹Sb and ¹²³Sb.[1] ¹²¹Sb is the more abundant of the two.[1] As a stable isotope, ¹²¹Sb does not undergo radioactive decay.[2][3] Its properties are central to various analytical techniques, including Nuclear Magnetic Resonance (NMR) and Mössbauer spectroscopy, and it serves as a precursor for the production of specific radioisotopes.[4][5]

The fundamental physical and nuclear characteristics of the ¹²¹Sb isotope are summarized in the table below.

Property	Value
Atomic Number (Z)	51
Mass Number (A)	121
Neutron Number (N)	70
Natural Abundance	57.21(5)%
Atomic Mass	120.903818 u
Relative Atomic Mass	120.903818
Nuclear Spin (I)	5/2
Parity	+
Magnetic Dipole Moment	+3.3634 μN
Electric Quadrupole Moment	-0.36(4) barn or -0.543(11) barn
g-factor	1.3454
Half-life	Stable

Table 1: Summary of key physical and nuclear properties of the ¹²¹Sb isotope. Data sourced from multiple references.[2][3][4][5][6][7]

Chemical Characteristics

Antimony is a metalloid belonging to Group 15 of the periodic table.[5] The stable form is a blue-white, lustrous solid that is brittle and has a low hardness.[1][5] It is stable in the air at room temperature but reacts with oxygen upon heating to form antimony trioxide (Sb₂O₃).[1] Antimony is typically found in oxidation states of +3 and +5.[8] For applications in radiopharmaceutical development, the Sb(III) oxidation state is often preferred due to its in-vivo stability.[9] Chemically, ¹²¹Sb behaves identically to the other antimony isotope, ¹²³Sb, though slight differences in physical and chemical properties can lead to isotopic fractionation during various processes.[10]

Experimental Protocols for Characterization

The analysis and characterization of ¹²¹Sb are crucial for its application in various scientific fields. The primary techniques employed include mass spectrometry, Mössbauer spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy.

Isotopic Analysis via Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS is a powerful technique for precise measurement of isotope ratios.[11] It is the standard method for determining the isotopic composition of antimony in geological and environmental samples.[11]

Detailed Methodology:

• Sample Preparation and Digestion: The sample containing antimony is first accurately weighed. A complete dissolution is achieved using a mixture of strong acids (e.g., HF, HNO₃, HClO₄) in a closed vessel, often with heating.

• Chemical Separation: To avoid isobaric and polyatomic interferences (e.g., from tin), antimony must be separated from the sample matrix. This is commonly performed using ion-exchange chromatography.[12][13] A recent protocol proposes using a single column of AG50W-X8 resin for effective separation.[12][14]

• Isotope Measurement: The purified antimony solution is introduced into the MC-ICP-MS. For enhanced sensitivity, hydride generation (HG) can be used as an interface, where antimony is converted to volatile stibine (B1205547) (SbH₃) before entering the plasma.[15]

• Mass Bias Correction: Instrumental mass bias is corrected using a standard-sample bracketing method, often combined with an internal normalization technique using an element like tin (Sn).[12][14]

• Data Analysis: The measured intensity ratios of ¹²¹Sb and ¹²³Sb are used to calculate the precise isotopic composition. The results are often reported as delta values (δ¹²³Sb) relative to a standard reference material.[12]

¹²¹Sb Mössbauer Spectroscopy

Mössbauer spectroscopy is a highly sensitive technique for probing the local chemical environment of specific nuclei.[16] For ¹²¹Sb, it provides valuable information on oxidation state, site symmetry, and the nature of chemical bonding in antimony-containing compounds.[17][18]

Detailed Methodology:

• Source Preparation: The gamma-ray source for ¹²¹Sb Mössbauer spectroscopy is typically Ca¹²¹ᵐSnO₃.[18]

• Sample and Source Cooling: Both the source and the sample (absorber) are cooled to cryogenic temperatures, often around 20 K, using a cryostat to increase the probability of recoilless gamma-ray emission and absorption (the Mössbauer effect).[18]

• Data Acquisition: The 37.1 keV gamma-rays emitted from the source pass through the antimony-containing sample. A detector, such as a Xe-CO₂ proportional counter, measures the transmitted gamma-ray intensity as a function of the Doppler velocity of the source.[18]

• Spectrum Analysis: The resulting Mössbauer spectrum shows absorption peaks. The key parameters extracted are the isomer shift (δ), which relates to the oxidation state and covalency, and the quadrupole splitting (ΔEQ), which provides information about the symmetry of the electric field at the antimony nucleus.[17][19]

¹²¹Sb Nuclear Magnetic Resonance (NMR) Spectroscopy

¹²¹Sb is an NMR-active nucleus, making it a useful probe for studying the structure and bonding in antimony compounds in both solid and liquid states.[20][21]

Detailed Methodology:

• Sample Preparation: For solution-state NMR, the antimony compound is dissolved in a suitable deuterated solvent. For solid-state NMR, the powdered sample is packed into a rotor.

• NMR Measurement: The sample is placed in a high-field NMR spectrometer. Due to its nuclear spin of 5/2, ¹²¹Sb is a quadrupolar nucleus, which often results in broad spectral lines.[3][20]

• Data Acquisition and Processing: Standard pulse sequences are used to acquire the ¹²¹Sb NMR spectrum. The key parameter is the chemical shift, which is highly sensitive to the coordination environment and the nature of the ligands bonded to the antimony atom.[21] Linewidth measurements can also provide information about the symmetry of the antimony site.[21]

• Reference Standard: Chemical shifts for ¹²¹Sb are typically referenced against a standard sample, such as KSbCl₆ in MeCN.[4]

Visualizations: Workflows and Logical Relationships

The following diagrams illustrate key experimental and logical workflows related to the ¹²¹Sb isotope.

Caption: Workflow for ¹²¹Sb isotopic analysis using MC-ICP-MS.

Caption: Production pathways of radioisotopes from the stable ¹²¹Sb isotope.

Applications in Research and Drug Development

The unique nuclear properties of ¹²¹Sb make it valuable in several areas of scientific research and pharmaceutical development.

• Stable Isotope Tracers: As a stable isotope, ¹²¹Sb can be used as a tracer in environmental and biological systems without the safety concerns associated with radioactive isotopes.[10][22][23] This allows for the study of the transport, transformation, and fate of antimony-containing compounds.[11]

• Production of Radioisotopes: ¹²¹Sb is a critical starting material for the production of medically relevant radioisotopes.

  • Antimony-122 (¹²²Sb): Produced via neutron capture, ¹²²Sb (half-life of 2.72 days) is used in gamma-ray and neutron sources.[5][24][25]

  • Iodine-124 (¹²⁴I): ¹²¹Sb can be used as a target material for producing the positron-emitting radionuclide ¹²⁴I, which is employed in Positron Emission Tomography (PET) imaging.[4][5][25]

• Drug Development: While ¹²¹Sb itself is not a therapeutic agent, its characterization is vital in the development of antimony-based drugs (e.g., antimonials for leishmaniasis). Understanding the isotopic signature and using techniques like Mössbauer and NMR spectroscopy can help elucidate the drug's mechanism of action, stability, and interaction with biological targets.[8] Furthermore, stable isotope labeling is a well-established technique in drug development to assess pharmacokinetic profiles, bioavailability, and metabolic pathways.[23][26]

• Radiopharmaceutical Research: There is growing interest in antimony isotopes for radiopharmaceutical therapy (RPT).[8][9] For instance, the radionuclide ¹¹⁹Sb is being investigated for its potential to emit short-range Auger electrons for targeted cancer therapy.[9] A thorough understanding of the chemistry and nuclear properties of stable antimony isotopes like ¹²¹Sb is fundamental to advancing this research.[8]

References

• 1. Antimony - Wikipedia [en.wikipedia.org]
• 2. Antimony, isotope of mass 121 | Sb | CID 25087156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Antimony-121 - isotopic data and properties [chemlin.org]
• 4. WebElements Periodic Table » Antimony » isotope data [webelements.com]
• 5. buyisotope.com [buyisotope.com]
• 6. Antimony Isotopes - List and Properties [chemlin.org]
• 7. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 8. Chemistry of Antimony in Radiopharmaceutical Development: Unlocking the Theranostic Potential of Sb Isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. applets.kcvs.ca [applets.kcvs.ca]
• 11. researchgate.net [researchgate.net]
• 12. New Analysis Protocol for Stable Isotopes by a Standard Doping Method─An Example of Antimony - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. its.caltech.edu [its.caltech.edu]
• 17. pubs.aip.org [pubs.aip.org]
• 18. jstage.jst.go.jp [jstage.jst.go.jp]
• 19. researchgate.net [researchgate.net]
• 20. Antimony-121 and antimony-123 NMR references [pascal-man.com]
• 21. researchgate.net [researchgate.net]
• 22. Applications of stable isotopes in clinical pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 23. metsol.com [metsol.com]
• 24. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 25. buyisotope.com [buyisotope.com]
• 26. ukisotope.com [ukisotope.com]

A Technical Guide to the Stable Isotopes of Antimony for Researchers and Drug Development Professionals

This guide provides an in-depth overview of the stable isotopes of antimony, focusing on their nuclear properties, analytical determination, and applications relevant to scientific research and pharmaceutical development. The information is presented to be a valuable resource for professionals in these fields.

Core Properties of Stable Antimony Isotopes

Antimony (Sb), a p-block metalloid with atomic number 51, has two naturally occurring stable isotopes: Antimony-121 (¹²¹Sb) and Antimony-123 (B576670) (¹²³Sb).[1][2][3] These isotopes are the sole contributors to the natural abundance of this element. Their fundamental nuclear and physical properties are summarized in the table below, providing a comparative view of their characteristics.

Property	Antimony-121 (¹²¹Sb)	Antimony-123 (¹²³Sb)
Natural Abundance	57.21%	42.79%[4]
Atomic Mass (Da)	120.90381	122.90421[5]
Protons (Z)	51	51
Neutrons (N)	70	72
Nuclear Spin (I)	5/2+[5][3]	7/2+[5][3]
Magnetic Moment (μ/μN)	+3.3580[6]	+2.5457[7]
Quadrupole Moment (Q/barn)	-0.543[6]	-0.692[7]
NMR Frequency (MHz at 11.744T)	119.652[7]	64.796[7]
Relative NMR Sensitivity (¹H=1)	0.16[7]	0.0457[7]

Experimental Methodologies for Isotopic Analysis

The precise measurement and characterization of antimony's stable isotopes are crucial for their application in various scientific fields. The following sections detail the key experimental protocols used for their analysis.

Isotopic Ratio Measurement by Mass Spectrometry

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is the primary technique for high-precision determination of antimony isotope ratios.

Sample Preparation and Purification: A critical step for accurate analysis is the separation of antimony from the sample matrix to avoid isobaric and polyatomic interferences.[5][3] A common protocol involves a two-step chromatographic purification process:[5]

• Anion-Exchange Chromatography: The sample is first loaded onto a column with an anion-exchange resin (e.g., AG 1-X4). This step helps in separating antimony from major matrix elements.[5]

• Cation-Exchange Chromatography: The eluate from the first column is then passed through a cation-exchange resin (e.g., AG 50W-X8) for further purification.[5][3]

This two-step process ensures a high recovery rate (typically >98%) and a low procedural blank.[5]

Instrumentation and Analysis: The purified antimony fraction is introduced into the MC-ICP-MS. To correct for instrumental mass bias, a combined sample-standard bracketing with external normalization is employed.[5] Often, an element with isotopes of similar mass, such as tin (Sn) or cadmium (Cd), is used as an internal standard. For in-situ analysis of solid samples like minerals, femtosecond laser ablation (fs-LA) can be coupled with MC-ICP-MS, providing high spatial resolution.[2][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹²¹Sb and ¹²³Sb are NMR-active due to their non-zero nuclear spins, making them valuable probes for studying the chemical environment of antimony in compounds.[9][10]

Experimental Considerations:

• Isotope Choice: ¹²¹Sb is generally the preferred nucleus for NMR studies despite its smaller spin, owing to its higher natural abundance, larger magnetogyric ratio, and smaller quadrupole moment, which results in sharper resonance lines compared to ¹²³Sb.[11]

• Reference Standard: A saturated solution of potassium hexachloroantimonate (KSbF₆) in acetonitrile (B52724) is commonly used as an external reference for chemical shifts.[7]

• Technique: Solid-state NMR, often employing Magic Angle Spinning (MAS), is necessary for studying antimony in solid materials. The tetrahedral symmetry around the antimony atom in some compounds can lead to long relaxation times, facilitating high-resolution spectra.[10][12]

Mössbauer Spectroscopy

¹²¹Sb Mössbauer spectroscopy is a powerful technique for investigating the oxidation state, chemical bonding, and local structure of antimony atoms in solid materials.[13][14]

Methodology:

• Source: A common gamma-ray source for ¹²¹Sb Mössbauer spectroscopy is Ca¹²¹mSnO₃.[13]

• Instrumentation: The experiment requires cryogenic temperatures to achieve a sufficient recoilless fraction (f-factor). Both the source and the absorber (sample) are typically cooled to around 20 K using a closed-cycle refrigerator.[13]

• Data Analysis: The resulting spectrum provides key parameters such as the isomer shift (related to the s-electron density at the nucleus and thus the oxidation state) and the quadrupole splitting (related to the electric field gradient at the nucleus, providing information about the symmetry of the local environment).[14][15]

Applications in Research and Development

The stable isotopes of antimony serve as starting materials for the production of medically relevant radioisotopes. While tellurium-based production routes are often preferred for higher yields, the bombardment of antimony targets is a documented method.[16][17]

Production of Medical Radioisotopes

Stable isotopes of antimony can be used as target materials in cyclotrons to produce radioisotopes of iodine for diagnostic imaging.

• Iodine-124 (¹²⁴I): This positron-emitting isotope (t½ = 4.2 days), used in Positron Emission Tomography (PET), can be produced by bombarding ¹²¹Sb with alpha particles via the ¹²¹Sb(α,n)¹²⁴I reaction.[16][17]

• Iodine-123 (¹²³I): This isotope, used in Single Photon Emission Computed Tomography (SPECT), can be produced from ¹²³Sb targets.[18]

The general workflow for producing a radioisotope from a stable antimony target is illustrated below.

Fig 1. Generalized workflow for radioisotope production from a stable antimony target.

This diagram outlines the principal stages, from the preparation of an enriched stable antimony isotope target to the final purified radioisotope ready for use in labeling drug molecules or for other medical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. repo.uni-hannover.de [repo.uni-hannover.de]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Chromatographic purification of antimony for accurate isotope analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 6. Antimony-121 Mössbauer spectroscopic studies of antimony dithiocarbamate complexes - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. NMR Periodic Table: Antimony NMR [imserc.northwestern.edu]
• 8. In situ determination of antimony isotope ratios in Sb minerals by femtosecond LA-MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 9. Antimony-121 and antimony-123 NMR references [pascal-man.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. jstage.jst.go.jp [jstage.jst.go.jp]
• 14. pubs.aip.org [pubs.aip.org]
• 15. researchgate.net [researchgate.net]
• 16. Iodine-124: A Promising Positron Emitter for Organic PET Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Radiochemistry, Production Processes, Labeling Methods, and ImmunoPET Imaging Pharmaceuticals of Iodine-124 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Atomic Structure and Electron Configuration of Antimony-121

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the atomic structure and electron configuration of the stable isotope Antimony-121 (¹²¹Sb). The information presented is intended to support advanced research and development activities where a detailed understanding of elemental properties is crucial.

Core Atomic and Isotopic Data

Antimony-121 is a naturally occurring, stable isotope of the element antimony.[1][2][3] It is the most abundant isotope of antimony, accounting for a significant portion of its natural presence.[3] A neutral atom of Antimony-121 is composed of 51 protons, 70 neutrons, and 51 electrons.[4] The fundamental properties of this isotope are summarized in the table below.

Property	Value
Atomic Number (Z)	51
Mass Number (A)	121
Number of Protons	51
Number of Neutrons	70
Number of Electrons	51
Full Electron Configuration	1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹⁰ 5s² 5p³
Shorthand Electron Configuration	[Kr] 4d¹⁰ 5s² 5p³
Electrons per Shell	2, 8, 18, 18, 5

Electron Configuration and Shell Structure

The arrangement of electrons in an atom dictates its chemical behavior. The 51 electrons of a neutral Antimony-121 atom are distributed across five principal energy levels or shells. The electron configuration can be expressed in its full form, detailing the occupancy of each orbital, or in a shorthand notation that references the preceding noble gas, Krypton (Kr).[5][6]

The distribution of electrons in the principal shells is as follows:

• First Shell (n=1): 2 electrons

• Second Shell (n=2): 8 electrons

• Third Shell (n=3): 18 electrons

• Fourth Shell (n=4): 18 electrons

• Fifth Shell (n=5): 5 electrons

The outermost shell, known as the valence shell, contains 5 electrons, which are primarily responsible for antimony's chemical bonding and reactivity.[5]

Visualizing the Atomic Structure of Antimony-121

To provide a clearer understanding of the atomic architecture of Antimony-121, the following diagrams illustrate its electron shell structure and orbital electron filling.

Electron Shell Diagram of Antimony-121

The orbital diagram below provides a more detailed view of the electron configuration, illustrating the filling of atomic orbitals according to the Aufbau principle, the Pauli exclusion principle, and Hund's rule.

Orbital Diagram of Antimony-121

Experimental Protocols

The determination of the atomic structure and electron configuration of elements like antimony relies on a combination of well-established experimental techniques and theoretical calculations. While this guide does not detail specific experimental runs, the foundational methodologies include:

• Mass Spectrometry: This technique is fundamental for determining the mass-to-charge ratio of ions. For antimony, it allows for the separation of its isotopes (¹²¹Sb and ¹²³Sb) and the precise measurement of their atomic masses and relative abundances.

• X-ray Photoelectron Spectroscopy (XPS): XPS is used to analyze the elemental composition and the electronic state of the elements within a material. By bombarding a sample with X-rays, the kinetic energies of the emitted photoelectrons are measured. These energies are characteristic of each element and their specific orbitals, providing direct evidence for the electron configuration.

• Auger Electron Spectroscopy (AES): Similar to XPS, AES is a surface-sensitive analytical technique that provides information about the elemental composition and chemical environment of a sample. It is based on the analysis of the energies of Auger electrons emitted from the surface when it is bombarded with an electron beam.

The data presented in this guide are the result of numerous experiments conducted over many years by the global scientific community, which have been peer-reviewed and are now accepted as standard scientific fact.

References

• 1. Antimony, isotope of mass 121 | Sb | CID 25087156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Antimony-121 - isotopic data and properties [chemlin.org]
• 3. Antimony Isotopes - List and Properties [chemlin.org]
• 4. learnool.com [learnool.com]
• 5. Electronic Configuration of Antimony: Quick Guide & Examples [vedantu.com]
• 6. homework.study.com [homework.study.com]

An In-depth Technical Guide to the Discovery and Synthesis of the Antimony-121 Isotope

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the discovery and synthesis of the stable isotope Antimony-121 (¹²¹Sb). It details the historical context of its identification, the experimental methodologies employed, and a viable modern synthesis route through neutron activation of tin. This document is intended to serve as a technical resource for researchers and professionals in the fields of nuclear chemistry, radiopharmaceuticals, and drug development who may utilize enriched stable isotopes in their work.

Discovery of Antimony-121

The discovery of the stable isotopes of non-radioactive elements was pioneered by the British physicist Francis William Aston in the early 20th century. For his work, he was awarded the Nobel Prize in Chemistry in 1922. Aston developed the mass spectrograph, a revolutionary instrument that could separate ions of different mass-to-charge ratios, leading to the identification of 212 of the 287 naturally occurring isotopes.[1]

Antimony-121 was identified by Aston as one of the two stable isotopes of antimony, the other being Antimony-123. His work revealed that elements could exist in forms with the same number of protons but different numbers of neutrons, which he termed isotopes.

Experimental Protocol: Aston's Mass Spectrograph

Objective: To separate the isotopes of antimony and determine their mass-to-charge ratio.

Apparatus:

• Ion Source: A discharge tube containing a volatile compound of antimony or antimony metal vapor. An electrical discharge is used to ionize the antimony atoms.

• Acceleration System: An electric field to accelerate the positive ions out of the ion source.

• Velocity Selector: Perpendicular electric and magnetic fields to select ions of a specific velocity.

• Magnetic Analyzer: A strong magnetic field to deflect the ion beam. The degree of deflection is inversely proportional to the mass of the ion.

• Detector: A photographic plate to record the positions of the deflected ion beams.

Procedure:

• Sample Introduction: A volatile antimony compound was introduced into the discharge tube, or metallic antimony was vaporized.

• Ionization: A high-voltage electrical discharge was applied across the gas in the discharge tube, creating positively charged antimony ions.

• Acceleration: The positive ions were accelerated by an electric field into the main chamber of the spectrograph.

• Velocity Selection: The ion beam was passed through a region with crossed electric and magnetic fields, allowing only ions with a specific velocity to pass through undeflected.

• Mass Analysis: The velocity-selected ion beam then entered a region with a strong magnetic field, which deflected the ions in a circular path. The radius of this path was dependent on the mass-to-charge ratio of the ions. Lighter ions were deflected more than heavier ions.

• Detection: The deflected ion beams struck a photographic plate, creating darkened lines or "mass spectra." The position of each line corresponded to a specific mass-to-charge ratio.

• Data Analysis: The positions of the lines on the photographic plate were measured to determine the relative masses of the isotopes. The intensity of the lines provided an estimation of their relative abundances.

Data Presentation: Properties of Natural Antimony Isotopes

The following table summarizes the key properties of the two stable, naturally occurring isotopes of antimony as determined by mass spectrometry and other techniques.

Property	Antimony-121 (¹²¹Sb)	Antimony-123 (¹²³Sb)
Natural Abundance	57.21%	42.79%
Atomic Mass (amu)	120.9038	122.9042
Protons	51	51
Neutrons	70	72
Stability	Stable	Stable

Synthesis of Antimony-121

As Antimony-121 is a naturally occurring stable isotope, "synthesis" in this context refers to its artificial production, typically to create enriched samples for specific applications, such as in the production of medical radioisotopes.[2] A common and effective method for producing ¹²¹Sb is through the neutron activation of Tin-120 (¹²⁰Sn).

The process involves two key nuclear reactions:

• Neutron Capture: A stable ¹²⁰Sn nucleus captures a neutron (n) to become the radioactive isotope ¹²¹Sn. ¹²⁰Sn + n → ¹²¹Sn + γ

• Beta Decay: The newly formed ¹²¹Sn undergoes beta decay (β⁻), where a neutron is converted into a proton, emitting an electron and an antineutrino. This process transforms ¹²¹Sn into ¹²¹Sb.[3][4] ¹²¹Sn → ¹²¹Sb + β⁻ + ν̅e

Experimental Protocol: Synthesis of ¹²¹Sb via Neutron Activation of ¹²⁰Sn

This protocol outlines the general steps for the production and separation of ¹²¹Sb from a ¹²⁰Sn target.

Objective: To produce enriched Antimony-121 through neutron irradiation of Tin-120 followed by chemical separation.

Materials and Equipment:

• Target Material: High-purity, enriched ¹²⁰Sn metal or oxide.

• Neutron Source: A nuclear reactor or a high-flux neutron generator capable of providing a sufficient thermal neutron flux.

• Irradiation Capsule: A container made of a low-activation material (e.g., high-purity aluminum or quartz) to hold the tin target during irradiation.

• Hot Cell: A shielded facility for safely handling the radioactive irradiated target.

• Chemical Separation Apparatus: Glassware and reagents for the dissolution of the tin target and the separation of antimony. This may include ion-exchange chromatography columns or solvent extraction equipment.

• Analytical Instruments: Gamma spectrometer to identify and quantify the produced radionuclides, and a mass spectrometer to determine the isotopic enrichment of the final ¹²¹Sb product.

Procedure:

• Target Preparation: A precisely weighed amount of enriched ¹²⁰Sn is encapsulated in a suitable irradiation capsule.

• Irradiation: The capsule containing the tin target is placed in a high-flux region of a nuclear reactor. The irradiation time is calculated based on the neutron flux, the neutron capture cross-section of ¹²⁰Sn, and the half-life of ¹²¹Sn (approximately 27.06 hours) to maximize the production of ¹²¹Sn while minimizing the production of longer-lived impurities.[5]

• Cooling: After irradiation, the target is allowed to "cool" for a period. This allows for the decay of short-lived radioisotopes and makes the subsequent chemical processing safer. The cooling time is typically several half-lives of ¹²¹Sn to ensure a significant portion has decayed to ¹²¹Sb.

• Dissolution: The irradiated tin target is remotely dissolved in a suitable acid (e.g., concentrated hydrochloric acid) within a hot cell.

• Chemical Separation: The dissolved solution contains the tin target material and the newly formed antimony. Several methods can be used to separate antimony from tin, including:

  • Ion-Exchange Chromatography: The solution is passed through an anion exchange resin. Tin forms stable chloride complexes that are retained by the resin, while antimony can be selectively eluted.

  • Solvent Extraction: A liquid-liquid extraction method can be employed where antimony is selectively extracted into an organic phase from the aqueous tin solution.

• Purification and Analysis: The separated antimony fraction is further purified to remove any remaining traces of tin or other impurities. The final product is analyzed by gamma spectrometry to ensure radiochemical purity and by mass spectrometry to determine the isotopic enrichment of ¹²¹Sb.

Data Presentation: Key Parameters for ¹²¹Sb Synthesis

The following table summarizes important quantitative data for the synthesis of ¹²¹Sb via neutron activation of ¹²⁰Sn.

Parameter	Value
Target Isotope	¹²⁰Sn
Nuclear Reaction	¹²⁰Sn(n,γ)¹²¹Sn
Thermal Neutron Capture Cross-Section of ¹²⁰Sn	Approximately 0.13 barns
Intermediate Isotope	¹²¹Sn
Half-life of ¹²¹Sn	27.06 hours
Decay Mode of ¹²¹Sn	Beta (β⁻) decay
Final Product	¹²¹Sb

Visualizations

Discovery of Antimony-121 Workflow

Caption: Workflow for the discovery of Antimony-121 using Aston's mass spectrograph.

Synthesis of Antimony-121 Workflow

Caption: Workflow for the synthesis of Antimony-121 via neutron activation of Tin-120.

References

• 1. rinconeducativo.org [rinconeducativo.org]
• 2. Francis William Aston - Wikipedia [en.wikipedia.org]
• 3. Tin has an atomic number of 50. Write out the equation for the nuclear re.. [askfilo.com]
• 4. homework.study.com [homework.study.com]
• 5. atom.kaeri.re.kr [atom.kaeri.re.kr]

Antimony-121: A Stable Isotope for Advanced Scientific Applications

A comprehensive technical guide for researchers, scientists, and drug development professionals on the properties and experimental applications of Antimony-121.

This guide provides an in-depth overview of Antimony-121 (¹²¹Sb), a stable, non-radioactive isotope of the element antimony. Due to its unique nuclear properties, ¹²¹Sb serves as a crucial material in various scientific and research applications, ranging from the production of medical radioisotopes to advanced materials science studies. This document will detail its fundamental characteristics, outline key experimental uses, and provide procedural insights for its application in a laboratory setting.

Core Properties of Antimony-121

Antimony-121 is one of two naturally occurring stable isotopes of antimony, the other being Antimony-123 (B576670). It is the more abundant of the two.[1][2][3] Unlike radioactive isotopes, ¹²¹Sb does not undergo spontaneous decay, making it a safe and stable material for a variety of experimental uses without the need for stringent radiological handling protocols.[4][5] Its stability also ensures that experiments are not affected by changes in isotopic composition over time.

The key physical and nuclear properties of Antimony-121 are summarized in the table below for easy reference.

Property	Value
Symbol	¹²¹Sb
Atomic Number (Z)	51
Mass Number (A)	121
Atomic Mass	120.9038157 u
Natural Abundance	57.21%
Neutron Number (N)	70
Stability	Stable
Nuclear Spin (I)	5/2+
Quadrupole Moment	-0.36 barns
Magnetic Moment	+3.3580 µN

Experimental Applications of Antimony-121

The stable nature and specific nuclear characteristics of Antimony-121 make it a valuable precursor and analytical target in several advanced scientific fields. Its primary applications are in the production of medical radioisotopes and in specialized spectroscopic techniques.

Production of Medical Radioisotopes

A significant application of Antimony-121 is its use as a target material in particle accelerators for the production of medically important radioisotopes. While stable itself, when bombarded with high-energy particles, ¹²¹Sb can be transmuted into radioactive isotopes that have diagnostic and therapeutic uses in nuclear medicine.

Production of Iodine-124 (¹²⁴I):

Iodine-124 is a positron-emitting radionuclide with a relatively long half-life (4.18 days), making it suitable for positron emission tomography (PET) imaging of slow biological processes.[6][7][8] One of the production routes for ¹²⁴I involves the alpha particle bombardment of an Antimony-121 target.[6][9]

• Nuclear Reaction: ¹²¹Sb(α,n)¹²⁴I

Production of Antimony-122 (¹²²Sb):

Antimony-122 is a radioisotope that can be used as a gamma ray and neutron source. It is produced by neutron capture from Antimony-121 in a nuclear reactor.[10]

• Nuclear Reaction: ¹²¹Sb(n,γ)¹²²Sb

The following diagram illustrates the logical workflow for the production of Iodine-124 using an Antimony-121 target.

Workflow for Iodine-124 Production

Antimony-121 Nuclear Magnetic Resonance (NMR) Spectroscopy

Antimony-121 is an NMR-active nucleus, which allows for its use in solid-state Nuclear Magnetic Resonance (NMR) spectroscopy. This technique provides detailed information about the local chemical environment, structure, and bonding of antimony atoms in various materials.[11][12] Due to its nuclear spin of 5/2, ¹²¹Sb is a quadrupolar nucleus, which results in broad NMR signals that are highly sensitive to the symmetry of the local environment.[10]

¹²¹Sb NMR is particularly useful for characterizing:

• Inorganic and organometallic antimony compounds.[11]

• Semiconductors and other advanced materials containing antimony.[10]

• The coordination chemistry of antimony in different chemical species.

The diagram below outlines the basic experimental workflow for ¹²¹Sb solid-state NMR spectroscopy.

Antimony-121 Solid-State NMR Workflow

Antimony-121 Mössbauer Spectroscopy

¹²¹Sb is a "Mössbauer-active" isotope, meaning it can be studied using Mössbauer spectroscopy. This technique is highly sensitive to the electronic structure and chemical environment of the antimony nucleus. It provides valuable information on oxidation states, site occupancies, and magnetic properties of antimony-containing materials.[5][9][13]

Key parameters obtained from ¹²¹Sb Mössbauer spectroscopy include the isomer shift and the quadrupole splitting, which can be correlated with the nature of chemical bonding.[4][13] This method is particularly powerful for studying:

• Antimony oxides, halides, and chalcogenides.[4][13]

• Intermetallic compounds and alloys.

• The effects of chemical composition on the electronic properties of antimony.

The following diagram illustrates the fundamental principle of a Mössbauer spectroscopy experiment.

Principle of ¹²¹Sb Mössbauer Spectroscopy

Experimental Protocols

While detailed experimental protocols are highly specific to the instrumentation and research goals, the following provides a generalized methodology for the key applications of Antimony-121.

Production of Iodine-124 from an Antimony-121 Target

• Target Preparation: A target is prepared using highly enriched Antimony-121, typically in the form of metallic antimony or antimony oxide, deposited on a suitable backing material.

• Irradiation: The target is placed in a cyclotron and bombarded with a beam of alpha particles. The energy of the beam is optimized to maximize the yield of the ¹²¹Sb(α,n)¹²⁴I reaction while minimizing the production of impurities.

• Target Dissolution: After irradiation, the target is remotely handled and dissolved in a suitable solvent, such as a strong acid.

• Chemical Separation: The Iodine-124 is separated from the bulk antimony target material and any other byproducts. This can be achieved through methods such as solvent extraction or chromatography. For example, a study describes the separation of no-carrier-added iodine from an irradiated antimony trioxide target using solvent extraction with carbon tetrachloride.[14]

• Purification and Quality Control: The separated Iodine-124 is further purified and subjected to quality control tests to ensure its radiochemical and radionuclidic purity before its use in radiopharmaceutical preparations.

Antimony-121 Solid-State NMR Spectroscopy

• Sample Preparation: The solid sample containing Antimony-121 is finely ground to a homogenous powder and packed into an NMR rotor.

• Spectrometer Setup: The rotor is placed in the NMR probe, and the spectrometer is tuned to the resonance frequency of ¹²¹Sb. A common external reference standard is a saturated solution of KSbCl₆ in acetonitrile.[2]

• Data Acquisition: The sample is spun at a high speed at the "magic angle" (54.7°) to average out anisotropic interactions and obtain higher resolution spectra. A single-pulse experiment is typically performed to acquire the ¹²¹Sb NMR spectrum.

• Data Processing and Analysis: The acquired free induction decay (FID) is Fourier transformed to obtain the NMR spectrum. The spectrum is then analyzed to determine the chemical shifts and quadrupole coupling parameters, which provide insights into the structure and bonding of the antimony atoms in the sample.

Antimony-121 Mössbauer Spectroscopy

• Sample Preparation: The Antimony-121 containing sample is prepared as a thin, uniform absorber.

• Experimental Setup: The absorber is placed between a radioactive source that emits gamma rays of a suitable energy (e.g., ¹²¹mSnO₃) and a gamma-ray detector. The experiment is often conducted at cryogenic temperatures to increase the recoil-free fraction.

• Data Acquisition: The energy of the emitted gamma rays is modulated by moving the source relative to the absorber (Doppler effect). The detector measures the intensity of the transmitted gamma rays as a function of the source velocity.

• Spectral Analysis: The resulting Mössbauer spectrum (a plot of gamma-ray transmission versus source velocity) is analyzed to extract the isomer shift and quadrupole splitting. These parameters are then interpreted to deduce information about the electronic and magnetic environment of the antimony nuclei in the sample.

Conclusion

Antimony-121 is a stable and versatile isotope with significant applications in both fundamental and applied sciences. Its role as a target for producing medical radioisotopes like Iodine-124 is crucial for advancing diagnostic imaging techniques. Furthermore, its utility in sophisticated analytical methods such as NMR and Mössbauer spectroscopy provides researchers with powerful tools to investigate the intricate details of chemical structure and bonding in a wide array of materials. The information and protocols outlined in this guide are intended to serve as a valuable resource for scientists and professionals working with or considering the use of Antimony-121 in their research endeavors.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. NMR Periodic Table: Antimony NMR [imserc.northwestern.edu]
• 3. youtube.com [youtube.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. jstage.jst.go.jp [jstage.jst.go.jp]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Antimony-121 and antimony-123 NMR references [pascal-man.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Unveiling the Core: A Technical Guide to Antimony-121 for Chemical Research

For Immediate Release

A Comprehensive Technical Guide on the Fundamental Properties and Applications of Antimony-121 in Chemical Research, Drug Development, and Catalysis.

This in-depth whitepaper serves as a core technical guide for researchers, scientists, and drug development professionals, providing a detailed exploration of the fundamental properties of the stable isotope Antimony-121 (¹²¹Sb). This document outlines its key nuclear, physical, and chemical characteristics, and delves into its application in advanced analytical techniques and catalytic processes.

Antimony, a metalloid element, possesses two stable isotopes, with ¹²¹Sb being the more abundant at 57.21%.[1][2] Its unique nuclear properties, including a nuclear spin of 5/2 and a significant nuclear quadrupole moment, make it a valuable probe in various spectroscopic methods, offering deep insights into chemical bonding, molecular structure, and electronic environments.

Core Properties of Antimony-121

A summary of the fundamental properties of Antimony-121 is presented below, offering a quick reference for researchers.

Property	Value	Reference
Nuclear Properties
Isotopic Abundance	57.21(5)%	[1][2][3]
Atomic Mass	120.903818 u	[4][5]
Nuclear Spin (I)	5/2	[3][4][6]
Magnetic Dipole Moment (μ/μN)	+3.3634	[3]
Electric Quadrupole Moment (Q)	-0.543(11) barn	[7][8][9]
Physical Properties
Melting Point	903.78 K (630.63 °C)	[10]
Boiling Point	1860 K (1587 °C)	[10]
Density	6.685 g/cm³	[10]
Spectroscopic Properties
NMR Resonance Frequency (at 1 T)	10.2551 MHz	[7]
Mössbauer Transition Energy	37.13 keV

Experimental Protocols: A Gateway to Deeper Analysis

Antimony-121 is a powerful nucleus for both Nuclear Magnetic Resonance (NMR) and Mössbauer spectroscopy, providing detailed information about the local environment of the antimony atom.

¹²¹Sb Nuclear Magnetic Resonance (NMR) Spectroscopy

¹²¹Sb NMR spectroscopy is a sensitive technique for probing the electronic structure and coordination chemistry of antimony-containing compounds in solution and the solid state.[11][12][13][14]

Methodology for Solid-State ¹²¹Sb NMR:

• Sample Preparation:

  • The solid sample should be finely powdered to ensure homogeneous packing into the NMR rotor.

  • Pack the powdered sample tightly into a zirconia rotor (typically 1.3 to 7 mm in diameter). The amount of sample will depend on the rotor size, but a typical 4 mm rotor holds about 80 μL.

  • Ensure the rotor is well-balanced to prevent crashing at high spinning speeds.

• Spectrometer Setup:

  • Insert the packed rotor into the NMR probe.

  • Tune the probe to the ¹²¹Sb resonance frequency (e.g., 119.652 MHz at 11.74 T).

  • Set the magic-angle spinning (MAS) speed. The required speed will depend on the magnitude of the anisotropic interactions in the sample.

• Data Acquisition:

  • A common pulse sequence for acquiring a simple 1D ¹²¹Sb NMR spectrum is a single pulse experiment with high-power proton decoupling.

  • For quadrupolar nuclei like ¹²¹Sb, a solid echo or quadrupole echo pulse sequence is often used to overcome signal loss due to rapid transverse relaxation.

  • The spectral width will need to be large enough to encompass the potentially broad signals arising from the quadrupole interaction.

• Data Processing and Analysis:

  • Apply appropriate window functions and Fourier transform the free induction decay (FID) to obtain the frequency-domain spectrum.

  • The resulting spectrum will provide information on the chemical shift, which is sensitive to the oxidation state and coordination environment of the antimony atom, and the quadrupolar coupling constant, which reflects the symmetry of the local electric field gradient.

A simplified workflow for solid-state ¹²¹Sb NMR spectroscopy.

¹²¹Sb Mössbauer Spectroscopy

¹²¹Sb Mössbauer spectroscopy is a highly sensitive technique for probing the nuclear hyperfine interactions of antimony atoms in solid materials. It provides valuable information on the oxidation state, coordination geometry, and magnetic properties of antimony compounds.[7][11][15][16]

Methodology for ¹²¹Sb Mössbauer Spectroscopy:

• Source and Absorber Preparation:

  • The Mössbauer source contains the parent radioisotope that decays to the excited state of ¹²¹Sb. A common source is Ba¹²¹mSnO₃.

  • The absorber is the antimony-containing sample to be studied. It should be a solid, either a powder or a thin foil. The optimal thickness depends on the antimony content of the sample.

• Spectrometer Setup:

  • The source is mounted on a velocity transducer, which moves the source relative to the stationary absorber. This velocity modulation creates a Doppler shift in the energy of the emitted gamma rays.

  • A detector is placed behind the absorber to measure the intensity of the transmitted gamma rays.

  • Both the source and the absorber are typically cooled to low temperatures (e.g., 20 K) to increase the recoil-free fraction and improve spectral resolution.

• Data Acquisition:

  • The spectrometer sweeps the velocity of the source over a range that covers the resonant absorption energies of the sample.

  • The number of gamma rays transmitted through the absorber is counted at each velocity.

  • A Mössbauer spectrum is a plot of the gamma-ray counts as a function of the source velocity.

• Data Analysis:

  • The spectrum is fitted with Lorentzian line shapes to extract the hyperfine parameters:

    • Isomer Shift (δ): Provides information about the s-electron density at the nucleus and is sensitive to the oxidation state of antimony.

    • Quadrupole Splitting (ΔEQ): Arises from the interaction of the nuclear quadrupole moment with the electric field gradient at the nucleus and provides information about the symmetry of the local environment.

    • Magnetic Hyperfine Splitting: Observed in magnetically ordered materials and provides information about the magnetic field at the antimony nucleus.

A schematic of a Mössbauer spectroscopy experimental setup.

Applications in Drug Development and Catalysis

The unique properties of ¹²¹Sb make it a valuable tool in diverse areas of chemical research, from understanding the mechanism of action of metallodrugs to characterizing catalytic materials.

Signaling Pathways in Drug Development

Antimony-containing compounds have long been used as therapeutic agents, particularly in the treatment of leishmaniasis.[2][4][15] Understanding the mechanism of action of these drugs is crucial for developing new and more effective treatments. Pentavalent antimonials (Sb(V)) are pro-drugs that are reduced to the more toxic trivalent form (Sb(III)) within the parasite.[4][15] Sb(III) then exerts its antiparasitic effect through multiple pathways, including the inhibition of key enzymes and the induction of oxidative stress.[2][4]

One of the key targets of Sb(III) is trypanothione (B104310) reductase (TryR), an enzyme essential for maintaining the redox balance within the parasite.[4] Inhibition of TryR leads to an accumulation of reactive oxygen species (ROS), causing oxidative damage and ultimately leading to parasite death. Furthermore, antimony compounds can modulate the host's immune response, for example, by inducing the production of nitric oxide (NO) in macrophages, which is also toxic to the parasite.[1][3]

Mechanism of action of antimonial drugs in Leishmania.

Workflow in Catalysis Research

Antimony and its compounds are utilized as catalysts in various organic reactions, most notably in the synthesis of polyesters like polyethylene (B3416737) terephthalate (B1205515) (PET).[17] Antimony trioxide (Sb₂O₃) and antimony acetate (B1210297) are common catalysts for the polycondensation step.[17] Antimony-based materials are also being explored as co-catalysts in electrocatalysis and photocatalysis, where they can enhance the activity and stability of the primary catalyst.[10][18]

The characterization of these catalysts is crucial for understanding their structure-activity relationships. ¹²¹Sb Mössbauer spectroscopy is a powerful tool for this purpose, as it can provide information on the oxidation state and coordination environment of the antimony atoms in the catalyst, both before and after the catalytic reaction.

References

• 1. journals.asm.org [journals.asm.org]
• 2. What is the mechanism of Meglumine Antimoniate? [synapse.patsnap.com]
• 3. Sodium Antimony Gluconate Induces Generation of Reactive Oxygen Species and Nitric Oxide via Phosphoinositide 3-Kinase and Mitogen-Activated Protein Kinase Activation in Leishmania donovani-Infected Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Progress in antileishmanial drugs: Mechanisms, challenges, and prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. its.caltech.edu [its.caltech.edu]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Fluorescent organo-antimony compounds as precursors for syntheses of redox-active trimeric and dimeric alkali metal antimonides: an insight into electron transfer reduction processes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. Solid-state NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Antimony-121 and antimony-123 NMR references [pascal-man.com]
• 14. NMR Periodic Table: Antimony NMR [imserc.northwestern.edu]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. alfachemic.com [alfachemic.com]
• 18. pubs.acs.org [pubs.acs.org]

In-Depth Technical Guide to the Nuclear Spin and Parity of Antimony-121

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear spin and parity of the stable isotope Antimony-121 (¹²¹Sb). The information presented herein is compiled from evaluated nuclear data and experimental studies, intended to serve as a core reference for researchers in nuclear physics, radiochemistry, and drug development utilizing antimony isotopes.

Core Nuclear Properties of Antimony-121

Antimony-121 is a stable isotope with a natural abundance of 57.21%.[1] Its nucleus is composed of 51 protons and 70 neutrons. The fundamental nuclear properties of the ¹²¹Sb ground state are pivotal for a range of scientific applications, including nuclear magnetic resonance (NMR) and Mössbauer spectroscopy.

The established spin and parity of the ¹²¹Sb ground state is 5/2+ . This assignment is consistently supported by various experimental measurements and is in agreement with the predictions of the nuclear shell model.[1]

Table 1: Ground State Properties of Antimony-121

Property	Value	Units
Spin and Parity (I^π)	5/2+
Natural Abundance	57.21(5)	%
Atomic Mass	120.9038157	Da
Magnetic Dipole Moment (μ)	+3.3592	μ_N
Electric Quadrupole Moment (Q)	-0.36	barn

Excited States of Antimony-121

The nuclear structure of ¹²¹Sb includes a series of excited states, the properties of which have been elucidated through various nuclear reaction and decay studies. The energies, spins, and parities of these low-lying excited states are crucial for understanding the nuclear dynamics and for the interpretation of gamma-ray spectroscopy data.

Table 2: Adopted Energy Levels, Spin, and Parity of Antimony-121

Energy Level (keV)	Spin and Parity (I^π)	Half-life	Experimental Basis for I^π Assignment
0.0	5/2+	STABLE	Atomic beam, L=2 in (d,t), (³He,d)
37.139	7/2+	3.21 ns	M1+E2 γ to 5/2+, L=4 in (d,t), (³He,d)
507.59	3/2+	3.5 ps	M1+E2 γ to 5/2+, L=2 in (³He,d)
573.14	1/2+	1.1 ps	E2 γ to 5/2+, L=0 in (³He,d)
946.99	9/2+	0.35 ps	E2 γ to 5/2+, L=4 in (d,t)
1024.71	7/2+	0.16 ps	(E2) γ to 5/2+, γ(θ) in (n,n'γ)
1035.53	9/2+	0.44 ps	M1+E2 γ to 7/2+, γ(θ) in (n,n'γ)
1039.9	11/2+	M1+E2 γ to 9/2+, γ(θ) in (n,n'γ)
1144.64	11/2+	0.17 ps	M1+E2 γ to 9/2+, γ(θ) in (n,n'γ)

Data extracted from the Evaluated Nuclear Structure Data File (ENSDF).[1][2][3]

Experimental Protocols for Spin and Parity Determination

The determination of nuclear spin and parity is a multi-faceted process that relies on a combination of experimental techniques. For ¹²¹Sb, methods such as Coulomb excitation, gamma-ray spectroscopy, and nuclear magnetic resonance have been instrumental.

Coulomb Excitation

Coulomb excitation is a powerful technique for probing the low-lying collective states of a nucleus. In this method, a target containing ¹²¹Sb is bombarded with a beam of charged particles (e.g., protons or alpha particles) at energies below the Coulomb barrier. The electromagnetic interaction between the projectile and the target nucleus can excite the nucleus to higher energy levels without the complication of nuclear reactions.

Methodology:

• Target Preparation: A thin foil of a stable antimony compound is prepared and placed in a target chamber.

• Beam Acceleration: A beam of protons or other charged particles is accelerated to an energy range of 3.0-4.0 MeV.[4]

• Interaction: The beam is directed onto the ¹²¹Sb target. The purely electromagnetic interaction excites the nuclei.

• Gamma-Ray Detection: As the excited nuclei decay back to the ground state, they emit gamma rays. These gamma rays are detected by high-resolution germanium detectors placed at various angles around the target.

• Data Analysis: The energies and intensities of the emitted gamma rays are measured. The angular distribution of the gamma rays provides information about the multipolarity of the transitions, which in turn helps in assigning the spin and parity of the excited states.[4]

Gamma-Ray Spectroscopy and Angular Distribution

Gamma-ray spectroscopy is central to the study of nuclear structure. When a nucleus de-excites, it emits gamma rays with energies characteristic of the energy difference between the initial and final states. The multipolarity of the gamma-ray transition (e.g., M1 for magnetic dipole, E2 for electric quadrupole) is governed by selection rules that depend on the spin and parity of the initial and final states.

Methodology:

• Population of Excited States: The excited states of ¹²¹Sb can be populated through various reactions, such as inelastic neutron scattering (n,n'γ) or during the decay of a parent nucleus.

• Gamma-Ray Detection: A set of gamma-ray detectors is arranged around the target to measure the energy and intensity of the emitted photons.

• Coincidence Measurement: To build a level scheme, coincidence measurements are often performed, where the detection of one gamma ray is correlated in time with the detection of another.

• Angular Distribution Analysis: The intensity of a gamma ray is not necessarily isotropic. The angular distribution of the emitted gamma rays with respect to the incident beam or a preceding gamma ray is measured. This distribution is a function of the spins of the initial and final states and the multipole mixing ratio of the transition. By fitting the experimental angular distribution to theoretical predictions, the spins of the nuclear levels can be determined.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a technique that exploits the magnetic properties of atomic nuclei. It provides precise information about the nuclear magnetic dipole moment, which is directly related to the nuclear spin.

Methodology:

• Sample Preparation: A sample containing ¹²¹Sb, often in a liquid or solid compound, is placed in a strong, static magnetic field.[7][8][9]

• Radiofrequency Pulse: The sample is subjected to a pulse of radiofrequency radiation. This pulse perturbs the alignment of the nuclear spins with the magnetic field.

• Signal Detection: After the pulse, the precessing nuclear spins induce a signal in a detector coil. This signal is known as the free induction decay (FID).

• Fourier Transform: The FID is a time-domain signal that is converted to a frequency-domain spectrum using a Fourier transform.

• Data Interpretation: The resulting NMR spectrum shows resonance peaks at frequencies that are characteristic of the ¹²¹Sb nucleus in its specific chemical environment. The splitting of these peaks due to quadrupole interactions can also provide information about the nuclear electric quadrupole moment and the local symmetry of the nucleus. The fundamental resonance frequency is directly proportional to the magnetic moment, which is a key indicator of the nuclear spin.[7][8][9]

Visualizations

Diagram 1: Experimental Workflow for Coulomb Excitation

Caption: Workflow for determining spin and parity of ¹²¹Sb using Coulomb excitation.

Diagram 2: Simplified Energy Level Scheme of Antimony-121

Caption: Simplified low-lying energy level scheme for ¹²¹Sb showing key transitions.

References

• 1. researchgate.net [researchgate.net]
• 2. indico.ictp.it [indico.ictp.it]
• 3. Nuclear Data Sheets [nndc.bnl.gov]
• 4. researchgate.net [researchgate.net]
• 5. physics.umd.edu [physics.umd.edu]
• 6. arxiv.org [arxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. Antimony-121 and antimony-123 NMR references [pascal-man.com]

Unveiling the Nuclear Characteristics of Antimony-121: A Technical Guide to its Quadrupole Moment and g-factor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear quadrupole moment and g-factor of the Antimony-121 (¹²¹Sb) nucleus. Antimony and its compounds have a long history in medicine and are finding renewed interest in various applications, including drug development. A thorough understanding of the nuclear properties of ¹²¹Sb is crucial for techniques such as Nuclear Magnetic Resonance (NMR) and Nuclear Quadrupole Resonance (NQR), which are powerful tools for characterizing molecular structures and dynamics. This document consolidates key data, details the experimental methodologies for their determination, and presents visual workflows to elucidate the measurement processes.

Quantitative Nuclear Data for ¹²¹Sb

The nuclear properties of ¹²¹Sb, a stable isotope of antimony with a natural abundance of 57.21%, have been determined through various experimental and theoretical methods.[1][2] The spin (I) of the ¹²¹Sb nucleus is 5/2+.[1] The key parameters of the nuclear g-factor and electric quadrupole moment are summarized below. It is important to note that the reported values for the electric quadrupole moment can vary depending on the experimental technique and the chemical environment of the nucleus (e.g., "molecular" vs. "solid-state" measurements).[3]

Property	Value	Method/Notes
Nuclear g-factor (g)	1.3432
1.3454
Magnetic Dipole Moment (μ)	+3.3580(16) μN
+3.3634 μ/μN
Electric Quadrupole Moment (Q)	-0.543(11) barn
-556(24) millibarn	"Molecular" value from microwave data.[3]
-0.36(6) barn	Sternheimer corrected.
+541.7(0.8) millibarn	From diatomic molecule data and CCSD-T calculations.
-0.36 barn

Note: 1 barn = 10⁻²⁸ m² = 100 fm²

Experimental Protocols for Determination of Nuclear Properties

The determination of the nuclear g-factor and electric quadrupole moment of ¹²¹Sb relies on several sophisticated spectroscopic techniques. These methods probe the interaction of the nucleus with internal or external electric and magnetic fields.

Nuclear Magnetic Resonance (NMR) Spectroscopy for g-factor Measurement

NMR spectroscopy is a primary technique for the precise determination of nuclear magnetic moments and g-factors. The experiment measures the Larmor frequency of the nucleus in a strong, static magnetic field.

Experimental Protocol:

• Sample Preparation:

  • A suitable antimony-containing compound, preferably in liquid form or dissolved in a deuterated solvent, is prepared. For solid samples, Magic Angle Spinning (MAS) NMR techniques are employed.

  • The sample is placed in a clean 5 mm NMR tube to a depth of approximately 4-5 cm.[4]

  • To enhance signal acquisition, paramagnetic relaxation agents may be added in small quantities.

• Instrumental Setup:

  • The sample is inserted into the NMR spectrometer's probe, which is situated within a high-field superconducting magnet.

  • The spectrometer is tuned to the resonance frequency of the ¹²¹Sb nucleus.

  • The magnetic field is "shimmed" to achieve high homogeneity across the sample volume, which is crucial for obtaining sharp resonance signals.

• Data Acquisition:

  • A sequence of radiofrequency (RF) pulses is applied to the sample to excite the ¹²¹Sb nuclei.

  • The free induction decay (FID) signal, which is the time-domain response of the nuclei returning to equilibrium, is recorded.

  • The experiment is repeated multiple times (scans) to improve the signal-to-noise ratio.

• Data Processing and Analysis:

  • The FID is converted to a frequency-domain spectrum via a Fourier transform.

  • The resulting spectrum is phased and baseline-corrected.

  • The precise resonance frequency (ν) of the ¹²¹Sb nucleus is determined from the peak position.

  • The nuclear g-factor is calculated using the relationship: g = (h * ν) / (μN * B₀) where h is Planck's constant, ν is the Larmor frequency, μN is the nuclear magneton, and B₀ is the strength of the static magnetic field.

Nuclear Quadrupole Resonance (NQR) Spectroscopy for Quadrupole Moment Measurement

NQR spectroscopy is a zero-field technique that directly measures the interaction between the nuclear electric quadrupole moment and the electric field gradient (EFG) at the nucleus. This makes it a highly sensitive probe of the local chemical environment.

Experimental Protocol:

• Sample Preparation:

  • A solid, crystalline sample of an antimony compound is required. NQR is not applicable to liquids or gases as the molecular tumbling averages the EFG to zero.[3]

  • The powdered or single-crystal sample is packed into a sample coil.

• Instrumental Setup:

  • The sample coil is part of a resonant circuit in the NQR spectrometer.

  • Unlike NMR, no large static magnetic field is applied.

  • The spectrometer is designed to sweep a range of radio frequencies.

• Data Acquisition:

  • A short, intense RF pulse is applied to the sample.

  • After the pulse, the sample emits a characteristic NQR signal (an FID or a spin echo) at a frequency determined by the quadrupole interaction.

  • The signal is detected by the same coil.

  • The frequency of the RF pulse is swept over a range to find the resonance frequencies.

• Data Processing and Analysis:

  • The detected signal is amplified, filtered, and processed.

  • The NQR spectrum reveals one or more resonance frequencies corresponding to the allowed transitions between the nuclear quadrupole energy levels.

  • For a nucleus with spin I = 5/2, such as ¹²¹Sb, two transitions are typically observed (ν₁: ±1/2 ↔ ±3/2 and ν₂: ±3/2 ↔ ±5/2).

  • The nuclear quadrupole coupling constant (e²qQ/h) and the asymmetry parameter (η) of the EFG are determined from the measured resonance frequencies.

  • The electric quadrupole moment (Q) can be calculated if the EFG (q) is known from theoretical calculations (e.g., quantum chemistry computations).

Mössbauer Spectroscopy

Mössbauer spectroscopy is a technique that probes the hyperfine interactions between a nucleus and its electronic environment by observing the resonant absorption and emission of gamma rays. For ¹²¹Sb, this method can provide information on both the isomer shift and the quadrupole splitting.

Experimental Protocol:

• Source and Absorber Preparation:

  • A gamma-ray source containing a radioactive isotope that decays to an excited state of ¹²¹Sb (e.g., ¹²¹Sn) is used.

  • The sample to be studied (the absorber) is a solid material containing ¹²¹Sb.

  • Both the source and the absorber are typically cooled to cryogenic temperatures (e.g., 20 K) to increase the probability of recoilless gamma-ray emission and absorption.[5]

• Instrumental Setup:

  • The source is mounted on a transducer that moves it with a precise, controlled velocity relative to the absorber. This velocity modulation of the source Doppler-shifts the energy of the emitted gamma rays.

  • A gamma-ray detector is placed behind the absorber to measure the transmission of gamma rays as a function of the source velocity.

• Data Acquisition:

  • The number of gamma rays transmitted through the absorber is counted for each velocity of the source.

  • A Mössbauer spectrum is a plot of gamma-ray transmission versus source velocity.

• Data Analysis:

  • The spectrum is fitted with Lorentzian line shapes to determine the isomer shift (δ) and the quadrupole splitting (ΔEQ).

  • The quadrupole splitting is directly related to the nuclear quadrupole coupling constant (e²qQ).

  • Similar to NQR, the electric quadrupole moment (Q) can be extracted if the EFG (q) is known.

Visualizing Experimental Workflows and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the workflows of the key experimental techniques and the logical relationship between the measured nuclear properties and the experimental observables.

Caption: Workflow for determining the nuclear g-factor of ¹²¹Sb using NMR spectroscopy.

Caption: Workflow for determining the nuclear quadrupole moment of ¹²¹Sb using NQR spectroscopy.

Caption: Relationship between nuclear properties and experimental observables.

Conclusion

The nuclear g-factor and electric quadrupole moment of ¹²¹Sb are fundamental constants that provide insight into the structure of the atomic nucleus and its interaction with its chemical surroundings. The precise measurement of these parameters through techniques like NMR, NQR, and Mössbauer spectroscopy offers powerful analytical capabilities for researchers in chemistry, physics, and drug development. The data and methodologies presented in this guide serve as a valuable resource for designing and interpreting experiments that leverage the unique nuclear properties of Antimony-121.

References

• 1. ipc.kit.edu [ipc.kit.edu]
• 2. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 3. Nuclear quadrupole resonance - Wikipedia [en.wikipedia.org]
• 4. NMR Sample Preparation [nmr.chem.umn.edu]
• 5. 121Sb Mössbauer spectra for crown ether adducts of antimony(III) chloride and molecular structure of SbCl3·12-crown-4 - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for Antimony-121 Mössbauer Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony-121 (¹²¹Sb) Mössbauer spectroscopy is a powerful analytical technique for probing the local chemical and physical environment of antimony atoms in various materials. This method provides valuable insights into oxidation states, site symmetry, chemical bonding, and magnetic properties of antimony-containing compounds.[1][2][3][4] Its applications span diverse fields, including materials science, chemistry, geology, and have potential in drug development for characterizing antimony-based pharmaceuticals. This document provides a detailed overview of the experimental setup and protocols for conducting ¹²¹Sb Mössbauer spectroscopy.

Principle of the Technique

Mössbauer spectroscopy is based on the resonant and recoil-free emission and absorption of gamma rays by atomic nuclei.[2] For ¹²¹Sb, a radioactive source containing the parent isotope ¹²¹mSn is used to generate 37.1 keV gamma rays.[5][6] These gamma rays are then passed through an antimony-containing sample (the absorber). By modulating the energy of the gamma rays via the Doppler effect—moving the source relative to the absorber at varying velocities—a spectrum of gamma-ray absorption versus velocity is obtained. The resulting Mössbauer spectrum reveals hyperfine interactions between the antimony nucleus and its surrounding electrons, providing detailed information about the local environment of the Sb atoms.[2][3]

Experimental Setup

A typical Antimony-121 Mössbauer spectroscopy setup consists of several key components working in concert to acquire high-quality spectra. Due to the nature of the ¹²¹Sb isotope, measurements are typically performed at cryogenic temperatures to increase the recoil-free fraction, leading to a better signal-to-noise ratio.[5]

Key Components:

• Mössbauer Spectrometer: The core instrument that controls the velocity of the radioactive source and synchronizes data acquisition.

• Radioactive Source: A common source for ¹²¹Sb Mössbauer spectroscopy is Ca¹²¹mSnO₃.[5]

• Cryostat: Essential for cooling both the source and the sample to low temperatures, typically around 20 K.[5][7] Both closed-cycle helium refrigerators and liquid nitrogen cryostats can be used.[8][9][10]

• Detector: A gamma-ray detector is positioned behind the sample to measure the transmitted radiation. Common detectors include Xe-CO₂ proportional counters and YAP:Ce scintillation detectors.[5][10]

• Velocity Transducer: An electromechanical drive that moves the source with a precise and controlled velocity waveform (typically a triangular waveform).

• Data Acquisition System (DAS): A multichannel analyzer that records the number of transmitted gamma rays as a function of the source velocity.[1]

• Velocity Calibrator: A system to precisely determine the velocity of the source. This is often a laser interferometer for high accuracy.[7][11] Alternatively, a standard reference material with a known Mössbauer spectrum, such as an α-iron foil, can be used for calibration.[7]

Diagrams of Experimental Setup and Workflow

The following diagrams illustrate the logical relationships between the components of the experimental setup and the general workflow for acquiring ¹²¹Sb Mössbauer spectra.

References

• 1. Mössbauer spectroscopy [serc.carleton.edu]
• 2. its.caltech.edu [its.caltech.edu]
• 3. Mössbauer spectroscopy - Wikipedia [en.wikipedia.org]
• 4. scispace.com [scispace.com]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. Mössbauer Spectroscopy (Chapter 13) - Analytical Geomicrobiology [cambridge.org]
• 7. researchgate.net [researchgate.net]
• 8. iceoxford.com [iceoxford.com]
• 9. pubs.aip.org [pubs.aip.org]
• 10. Low-temperature Mössbauer Spectrometer - Iron Analytics [iron-analytics.com]
• 11. WissEl - Wissenschaftliche Elektronik GmbH - Mössbauer Velocity Calibrator [wissel-gmbh.de]

Applications of Antimony-121 in Solid-State Physics Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the applications of the antimony-121 (¹²¹Sb) isotope in solid-state physics research. The unique nuclear properties of ¹²¹Sb make it a powerful probe for investigating local electronic and magnetic structures, as well as lattice dynamics in a wide range of materials. This guide covers three primary techniques: ¹²¹Sb Mössbauer Spectroscopy, ¹²¹Sb Solid-State Nuclear Magnetic Resonance (NMR), and ¹²¹Sb Nuclear Inelastic Scattering (NIS).

¹²¹Sb Mössbauer Spectroscopy

¹²¹Sb Mössbauer spectroscopy is a highly sensitive technique for probing the local environment of antimony atoms in solids. It relies on the recoilless emission and resonant absorption of gamma rays by ¹²¹Sb nuclei. The resulting spectra provide information on the hyperfine interactions between the nucleus and its surrounding electrons, offering insights into the chemical state, bonding, and magnetic properties of Sb-containing materials.[1][2][3]

Key Applications:

• Characterization of Intermetallic Compounds: This technique is extensively used to study the electronic structure and local environment of antimony in various intermetallic compounds, including thermoelectrics like skutterudites and half-Heusler alloys, as well as magnetic materials.[4]

• Valence State Determination: The isomer shift, a key parameter in Mössbauer spectroscopy, is sensitive to the s-electron density at the nucleus and can be used to determine the oxidation state of antimony (e.g., Sb³⁻, Sb³⁺, Sb⁵⁺).[1][3]

• Local Symmetry and Bonding: The quadrupole splitting of the Mössbauer spectrum provides information about the electric field gradient at the Sb nucleus, which is influenced by the symmetry of the local atomic arrangement and the nature of the chemical bonds.[1][3]

• Magnetic Properties: In magnetically ordered materials, the interaction between the nuclear magnetic moment and the internal magnetic field leads to a splitting of the spectral lines, allowing for the determination of the magnitude and direction of the hyperfine magnetic field at the antimony site.

Quantitative Data: Hyperfine Parameters of ¹²¹Sb in Various Solids

The following table summarizes typical ¹²¹Sb Mössbauer hyperfine parameters for a selection of solid-state materials. The isomer shift (δ) is given relative to a BaSnO₃ source at room temperature.

Material Class	Compound	Isomer Shift (δ) (mm/s)	Quadrupole Splitting (e²qQ) (mm/s)	Hyperfine Field (Bhf) (T)	Reference
Skutterudites	CoSb₃	-8.5 to -8.0	0.0	-
Fe₀.₅Ni₀.₅Sb₃	-8.2	0.0	-
RhSb₃	-8.1	0.0	-
IrSb₃	-7.9	0.0	-
Half-Heusler Alloys	CoMnSb	-	-	-	[4]
Intermetallics	InSb	-8.5	0.0	-
GaSb	-8.3	0.0	-
AlSb	-7.9	0.0	-
Oxides	α-Sb₂O₃	-11.3	+19.5	-
β-Sb₂O₃	-11.8	+18.0	-
Sb₂O₅	+2.9	+5.5	-
Hypervalent Complexes	Rf₂SbCl	-5.73	-18.7	-	[5]
Rf₂SbTol	-6.21	-20.6	-	[5]
Rf₂SbCrCp(CO)₃	-6.41	-17.5	-	[5]
Rf₂SbFeCp(CO)₂	-6.49	-17.0	-	[5]

Note: RfH = o-C₆H₄C(CF₃)₂OH⁻, Tol = p-CH₃C₆H₄

Experimental Protocol: ¹²¹Sb Mössbauer Spectroscopy

1. Sample Preparation:

• The sample should be in a solid, powdered form.

• For transmission Mössbauer spectroscopy, the optimal thickness of the absorber needs to be calculated to maximize the resonant absorption effect without excessive non-resonant absorption.

• The powder is typically mixed with an inert binder (e.g., boron nitride) and pressed into a pellet of uniform thickness.

• The sample is then mounted in a cryostat for temperature-dependent measurements.

2. Spectrometer Setup:

• A Mössbauer spectrometer consists of a radioactive source (typically ¹²¹mSn in a BaSnO₃ matrix), a velocity transducer to modulate the gamma-ray energy via the Doppler effect, a detector, and data acquisition electronics.[2][6][7]

• The velocity scale is calibrated using a standard absorber with a known spectrum, such as an iron foil.[6]

3. Data Acquisition:

• The gamma-ray source is oscillated with a precise velocity waveform (typically a triangular or sinusoidal waveform).[6]

• The transmitted gamma-ray intensity is recorded as a function of the source velocity.

• Data is collected over a period of hours to days to achieve a sufficient signal-to-noise ratio.

4. Data Analysis:

• The resulting Mössbauer spectrum (a plot of transmission vs. velocity) is fitted with Lorentzian line shapes to extract the hyperfine parameters: isomer shift (δ), quadrupole splitting (e²qQ), and hyperfine magnetic field (Bhf).[8][9][10]

• Specialized software is used for the fitting procedure, which involves minimizing the chi-squared value between the experimental data and the theoretical model.

References

• 1. its.caltech.edu [its.caltech.edu]
• 2. phys.hawaii.edu [phys.hawaii.edu]
• 3. obelix.physik.uni-bielefeld.de [obelix.physik.uni-bielefeld.de]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. neurophysics.ucsd.edu [neurophysics.ucsd.edu]
• 7. iris.cnr.it [iris.cnr.it]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Production of Antimony-122 from Antimony-121

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony-122 (122Sb) is a radionuclide with a half-life of 2.7238 days, decaying by both beta emission (97.59%) to Tellurium-122 (122Te) and electron capture (2.41%) to Tin-122 (122Sn).[1][2] This dual decay mode, coupled with its manageable half-life, makes 122Sb a promising candidate for various applications in research and medicine, including its use as a radiotracer in environmental and biological studies.[3] The production of 122Sb is efficiently achieved through the neutron irradiation of stable Antimony-121 (121Sb), which has a natural abundance of 57.21%.[4][5] This document provides detailed application notes and protocols for the production and potential uses of 122Sb, with a focus on its precursor, 121Sb.

Nuclear Data and Production Route

The primary route for the production of 122Sb is via the neutron capture reaction on 121Sb in a nuclear reactor. The nuclear reaction is as follows:

121Sb (n,γ) 122Sb

The effectiveness of this production method is dependent on the thermal neutron capture cross-section of 121Sb.

Table 1: Nuclear Data for 121Sb and 122Sb

Parameter	121Sb (Precursor)	122Sb (Radionuclide)
Natural Abundance	57.21%[4][5]	N/A
Thermal Neutron Capture Cross Section (σ)	5.45 ± 0.23 barns[6]	N/A
Half-life (T1/2)	Stable	2.7238 days[1][2]
Decay Mode	N/A	β- (97.59%), EC (2.41%)[1][2]
Principal Gamma Emissions (Energy, Intensity)	N/A	564.24 keV (70.67%), 692.65 keV (3.852%)[7]
Principal Beta Emissions (Emax)	N/A	1.9791 MeV[1]

Applications of Antimony-122

While the applications of 122Sb in drug development are still exploratory, its properties make it a viable candidate for several research areas:

• Radiotracer: 122Sb can be used as a radiotracer in preclinical studies to understand the pharmacokinetics and biodistribution of antimony-based compounds.[3] Antimony compounds have a history of use in medicine, and new formulations could be tracked using 122Sb.

• Environmental and Agricultural Studies: Its use as a tracer extends to environmental and agricultural research to monitor the uptake and distribution of antimony in ecosystems and crops.[3]

• Neutron and Gamma-Ray Sources: Antimony, when combined with beryllium, can be used to create neutron sources (Sb-Be source).[8][9] The gamma rays from the decay of antimony isotopes, including 122Sb, interact with beryllium to produce neutrons.

Experimental Protocols

The production of 122Sb involves the irradiation of a 121Sb target in a nuclear reactor, followed by chemical separation if high specific activity is required.

Protocol 1: Target Preparation and Irradiation

• Target Material: High-purity Antimony-121 is the ideal target material. This can be in the form of metallic foil or antimony trioxide (Sb2O3) powder. The choice of chemical form depends on the irradiation facility's requirements and the post-processing capabilities.

• Encapsulation: The 121Sb target is encapsulated in a high-purity quartz or aluminum ampoule to ensure containment during irradiation. The mass of the target will depend on the desired activity of 122Sb and the neutron flux of the reactor.

• Irradiation: The encapsulated target is placed in a suitable position within a nuclear reactor with a high thermal neutron flux.

  • Neutron Flux: A thermal neutron flux in the range of 1012 to 1014 n/cm2/s is typically used.

  • Irradiation Time: The irradiation time is calculated based on the neutron flux, the amount of 121Sb, its capture cross-section, and the desired final activity of 122Sb. The build-up of activity follows the standard activation equation, considering the decay of 122Sb during irradiation.

Caption: Workflow for the irradiation of Antimony-121 to produce Antimony-122.

Protocol 2: Radiochemical Separation (for No-Carrier-Added 122Sb)

For applications requiring high specific activity, the microscopic amount of 122Sb produced must be separated from the macroscopic bulk of the unreacted 121Sb target. While specific protocols for separating 122Sb from a 121Sb target are not abundant in the literature, general methods for separating antimony isotopes from other elements can be adapted. One potential approach involves liquid-liquid extraction.

• Target Dissolution: The irradiated antimony target is dissolved in a suitable acid, such as concentrated hydrochloric acid.

• Oxidation State Adjustment: The oxidation state of antimony in the solution is adjusted. For example, Sb(V) can be selectively extracted under certain conditions.

• Liquid-Liquid Extraction:

  • An organic solvent, such as isopropyl ether, is used to selectively extract the antimony chloro-complex.

  • The aqueous and organic phases are mixed thoroughly and then allowed to separate. The 122Sb will be preferentially in one of the phases, depending on the specific conditions.

  • The phase containing the purified 122Sb is collected.

• Solvent Removal and Final Formulation: The organic solvent is evaporated, and the 122Sb is redissolved in a biocompatible solution, such as saline, for further use.

Caption: General workflow for the radiochemical separation of Antimony-122.

Quality Control

The quality of the produced 122Sb is critical for its use in research and potential medical applications.

• Radionuclidic Purity: This is assessed using gamma-ray spectroscopy. The gamma spectrum should show the characteristic peaks of 122Sb (e.g., 564.24 keV) and be free from peaks of other long-lived radioisotopes.[7][10] The presence of 124Sb (T1/2 = 60.2 days), produced from the co-irradiation of 123Sb (natural abundance 42.79%), is a potential impurity if natural antimony is used as the target material.[4][11]

• Radiochemical Purity: This is determined by techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to ensure that the 122Sb is in the desired chemical form.

• Specific Activity: This is the ratio of the activity of 122Sb to the total mass of antimony in the final product. High specific activity is crucial for tracer studies to avoid perturbing the biological system under investigation.

Table 2: Key Quality Control Parameters for 122Sb

Parameter	Method	Specification
Radionuclidic Identity	Gamma-ray Spectroscopy	Characteristic gamma peaks of 122Sb present.
Radionuclidic Purity	Gamma-ray Spectroscopy	Absence of significant long-lived impurities (e.g., 124Sb).
Radiochemical Purity	TLC/HPLC	>95% of the radioactivity in the desired chemical form.
Specific Activity	Activity Measurement & Mass Determination	As high as possible, especially for tracer applications.

Conclusion

The production of Antimony-122 from Antimony-121 via neutron irradiation is a well-established and efficient method. The resulting radionuclide has potential applications in various scientific fields, including as a radiotracer for preclinical and environmental studies. The protocols outlined in this document provide a framework for the production and quality control of 122Sb. Further research into the specific applications of 122Sb in drug development is warranted to fully explore its potential in medicine.

References

• 1. Antimony-122 - isotopic data and properties [chemlin.org]
• 2. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 3. Search results [inis.iaea.org]
• 4. Isotopes of antimony - Wikipedia [en.wikipedia.org]
• 5. Antimony Isotopes - List and Properties [chemlin.org]
• 6. projectng.com [projectng.com]
• 7. mirdsoft.org [mirdsoft.org]
• 8. osti.gov [osti.gov]
• 9. researchgate.net [researchgate.net]
• 10. SPECTRUM OF $sup 122$Sb $gamma$ RAYS (Journal Article) | OSTI.GOV [osti.gov]
• 11. archivedproceedings.econference.io [archivedproceedings.econference.io]

Techniques for ¹²¹Sb Nuclear Magnetic Resonance (NMR) Spectroscopy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques and protocols for acquiring and interpreting ¹²¹Sb Nuclear Magnetic Resonance (NMR) spectra. This document is intended for researchers, scientists, and drug development professionals who are working with antimony-containing compounds and wish to utilize ¹²¹Sb NMR as an analytical tool for structural elucidation and characterization.

Introduction to ¹²¹Sb NMR Spectroscopy

Antimony-121 (¹²¹Sb) is a quadrupolar nucleus (spin I = 5/2) with a natural abundance of 57.21%.[1] Its large quadrupole moment presents challenges in NMR spectroscopy, often resulting in broad spectral lines. However, ¹²¹Sb NMR is a powerful technique for probing the local chemical environment of antimony atoms. The chemical shift of ¹²¹Sb is highly sensitive to the coordination number, geometry, and oxidation state of the antimony center, spanning a wide range of over 3000 ppm.[2] This sensitivity makes it an invaluable tool for characterizing a variety of antimony compounds, from simple inorganic salts to complex organometallic species and antimonial drugs.

Key Applications

• Structural Elucidation: Determination of the coordination environment, including the number and type of ligands bonded to the antimony center.

• Oxidation State Analysis: Distinguishing between different oxidation states of antimony, such as Sb(III) and Sb(V).

• Study of Antimonial Drugs: Characterization of the complex structures of antimonial drugs like sodium stibogluconate (B12781985) and meglumine (B1676163) antimoniate, which are used in the treatment of leishmaniasis.[3][4]

• Materials Science: Investigation of the local structure and disorder in antimony-containing semiconductors, catalysts, and other materials.[2][5]

Quantitative Data Summary

The following tables summarize key NMR properties of ¹²¹Sb and representative chemical shift and quadrupolar coupling constant data for various antimony compounds.

Table 1: Nuclear Properties of Antimony Isotopes [1][6]

Isotope	Natural Abundance (%)	Nuclear Spin (I)	Quadrupole Moment (Q/m²)	Resonance Frequency (MHz) at 11.744T	Relative Sensitivity (¹H = 1.00)
¹²¹Sb	57.21	5/2	-0.36 x 10⁻²⁸	119.652	0.16
¹²³Sb	42.79	7/2	-0.49 x 10⁻²⁸	64.796	4.57 x 10⁻²

Table 2: Representative ¹²¹Sb Chemical Shifts (δ) and Quadrupolar Coupling Constants (Cq)

Compound	Oxidation State	Chemical Shift (δ, ppm)	Quadrupolar Coupling Constant (Cq, MHz)	Reference
KSbF₆	+5	0	~0	[7]
SbCl₆⁻	+5	-2730	-	[8]
SbBr₆⁻	+5	-3380	-	[8]
Sb₂O₅	+5	-950 to -1050	-
Sb₂O₃	+3	-600 to -700	-
Ph₃Sb	+3	-50	-
Ph₄Sb⁺	+5	-800	-
(Et₂Sb)₂	+3	+180	-
NaSbF₆	+5	-1930	2.6
Me₄SbF	+5	-475	32.4

Note: Chemical shifts are referenced to a saturated sample of KSbCl₆ in CH₃CN. The chemical shift range for ¹²¹Sb is extensive, and values are highly dependent on the specific chemical environment.

Experimental Protocols

Solution-State ¹²¹Sb NMR

Solution-state ¹²¹Sb NMR is suitable for the characterization of soluble antimony compounds. Due to the quadrupolar nature of the nucleus, linewidths can be broad, but valuable structural information can still be obtained.

Protocol:

• Sample Preparation:

  • Dissolve 10-50 mg of the antimony-containing compound in 0.5-0.7 mL of a suitable deuterated solvent in a 5 mm NMR tube.

  • Ensure the sample is fully dissolved to avoid particulate matter which can degrade spectral quality. Filtration through a small plug of glass wool in a Pasteur pipette is recommended.

  • Common solvents include acetonitrile-d₃, methanol-d₄, and dimethyl sulfoxide-d₆. The choice of solvent will depend on the solubility of the compound.

• Spectrometer Setup:

  • Use a high-field NMR spectrometer equipped with a broadband probe.

  • Tune the probe to the ¹²¹Sb frequency (e.g., ~119.7 MHz on a 500 MHz spectrometer).

  • Reference the chemical shifts externally to a saturated solution of KSbCl₆ in acetonitrile-d₃ (δ = 0 ppm).[1]

• Data Acquisition:

  • A simple one-pulse experiment is often sufficient.

  • Pulse Width: Determine the 90° pulse width for ¹²¹Sb. This may be longer than for other nuclei.

  • Acquisition Time (at): 0.1 - 0.5 s.

  • Relaxation Delay (d1): 1 - 5 s. For species with long T₁ relaxation times, a longer delay may be necessary.

  • Spectral Width (sw): A wide spectral width (e.g., 200-500 ppm) is recommended initially to ensure all signals are captured.

  • Number of Scans (ns): Due to the low sensitivity and potentially broad lines, a large number of scans (from hundreds to thousands) may be required to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply an exponential multiplication with a line broadening factor (e.g., 50-200 Hz) to improve the signal-to-noise ratio of the broad signals.

  • Perform Fourier transformation, phasing, and baseline correction.

Solid-State ¹²¹Sb NMR

Solid-state ¹²¹Sb NMR is essential for the analysis of insoluble materials and provides detailed information about the local structure and symmetry of the antimony sites.

Protocol:

• Sample Preparation:

  • Finely powder the solid sample to ensure efficient and stable magic-angle spinning (MAS).

  • Pack the powdered sample into a MAS rotor (e.g., 4 mm). The amount of sample will depend on the rotor size, typically 50-100 mg.

  • Ensure the rotor is packed tightly and symmetrically to prevent spinning instabilities.

• Spectrometer Setup:

  • Use a solid-state NMR spectrometer with a MAS probe.

  • Tune the probe to the ¹²¹Sb frequency.

  • Set the magic-angle accurately to 54.74° to minimize anisotropic broadening.

• Data Acquisition:

  • Pulse Sequence: For broad central transitions, a quadrupole echo (or solid echo) sequence is often used (90°x - τ - 90°y - τ - acquire). This helps to refocus the signal dephasing due to the quadrupolar interaction. For very broad "ultra-wideline" spectra, frequency-stepped acquisition with the WURST-QCPMG pulse sequence can be employed.[9]

  • Pulse Widths: Use short, high-power pulses to excite the broad ¹²¹Sb signal. The 90° pulse width should be calibrated.

  • Echo Delay (τ): Keep the echo delay as short as possible (e.g., 20-50 µs).

  • Relaxation Delay (d1): 1 - 10 s, depending on the T₁ relaxation time.

  • MAS Rate: A moderate spinning speed (e.g., 10-15 kHz) is often sufficient for ¹²¹Sb, as the main goal is to average the first-order quadrupolar interaction.

  • Spectral Width (sw): A very wide spectral width (e.g., 1-2 MHz) is necessary to acquire the full powder pattern.

• Data Processing:

  • Apply appropriate apodization (e.g., exponential with significant line broadening).

  • After Fourier transformation, the spectrum may need to be phased.

  • The resulting spectrum can be simulated to extract the chemical shift anisotropy (CSA) and quadrupolar coupling parameters.

Visualizations

Experimental Workflow

Caption: A flowchart of the general experimental workflow for ¹²¹Sb NMR spectroscopy.

Antimony Environment and NMR Observables

Caption: Relationship between the chemical environment of antimony and the observed NMR parameters.

Proposed Mechanism of Antimonial Drugs

Caption: A simplified diagram of the proposed mechanism of action for antimonial drugs.[10][11][12][13][14]

References

• 1. NMR Periodic Table: Antimony NMR [imserc.northwestern.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. NMR Spectroscopic Investigations of the Antileishmanial Agent Sodium Stibogluconate [escholarship.org]
• 4. New insights into the chemical structure and composition of the pentavalent antimonial drugs, meglumine antimonate and sodium stibogluconate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Antimony-121 and antimony-123 NMR references [pascal-man.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Use of Antimony in the Treatment of Leishmaniasis: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Progress in antileishmanial drugs: Mechanisms, challenges, and prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 14. What is the mechanism of Meglumine Antimoniate? [synapse.patsnap.com]

Application Notes and Protocols for the Use of Antimony-121 in Radiopharmaceutical Development

Introduction

The field of nuclear medicine leverages radioisotopes for both diagnostic imaging and targeted radiotherapy.[1][2] Antimony, a semi-metallic element, possesses isotopes with properties that are of growing interest to researchers. While Antimony-121 (¹²¹Sb) is a stable, naturally occurring isotope, its primary role in nuclear medicine is not as a direct therapeutic or imaging agent but as a crucial starting material for the production of other medically significant radioisotopes.[3][4][5][6] This document provides an overview of the applications of ¹²¹Sb in producing radiopharmaceuticals and details the broader context of using other antimony radioisotopes, such as the promising Auger electron emitter Antimony-119 (¹¹⁹Sb), in therapeutic applications.[7][8][9]

Application Note 1: Antimony-121 as a Target Material

Antimony-121, which constitutes 57.21% of natural antimony, serves as a stable target material in cyclotrons or reactors for producing radionuclides used in medical imaging and therapy.[10][11][12][13] Its use in this capacity is a critical first step in the synthesis of specific radiopharmaceuticals.

Key Applications:

• Production of Iodine-124 (¹²⁴I): ¹²¹Sb can be used as a target for proton bombardment to produce Iodine-124, a positron-emitting radionuclide with applications in Positron Emission Tomography (PET) imaging.[3][4][5][6]

• Production of Iodine-123 (¹²³I): Both stable isotopes of antimony, ¹²¹Sb and ¹²³Sb, can be utilized for the production of Iodine-123, a gamma-emitting isotope used in Single-Photon Emission Computed Tomography (SPECT).[3][4]

• Research in Radionuclide Production: ¹²¹Sb is used in research to investigate nuclear reaction cross-sections and optimize production yields of various radionuclides.[14]

Application Note 2: Antimony Radioisotopes in Theranostics

While ¹²¹Sb is stable, other radioisotopes of antimony have properties suitable for "theranostics," an approach that combines therapy and diagnostics.[15]

• Antimony-119 (¹¹⁹Sb): This isotope is a promising candidate for radiopharmaceutical therapy (RPT).[7][8][9] It decays by electron capture and emits low-energy Auger and conversion electrons.[7][8] These short-range electrons can deliver a highly localized and cytotoxic radiation dose to cancer cells, making ¹¹⁹Sb ideal for targeted radionuclide therapy.[7][8][9] A significant challenge remains in the development of stable bifunctional chelators necessary to attach ¹¹⁹Sb to targeting molecules.[7][8][15][16]

• Antimony-117 (B1238111) (¹¹⁷Sb): With a half-life of 2.80 hours, ¹¹⁷Sb is being explored as a potential SPECT imaging partner to the therapeutic ¹¹⁹Sb, forming a true theranostic pair.[3][17]

Quantitative Data

The properties of relevant antimony isotopes are summarized below.

Isotope	Natural Abundance (%)[10][11][13]	Atomic Mass (Da)[6][13]	Half-Life[3][10][11]	Primary Decay Mode(s)[3][10][11]	Key Application/Interest
¹²¹Sb	57.21	120.9038157	Stable	N/A	Target for ¹²⁴I and ¹²³I production.[3][4][5]
¹²³Sb	42.79	122.9042160	Stable	N/A	Target for ¹²³I production.[3][4]
¹¹⁹Sb	Synthetic	118.9039441	38.19 hours	Electron Capture (EC)	Auger Electron Therapy.[7][8][9]
¹¹⁷Sb	Synthetic	116.90484	2.80 hours	Electron Capture (EC)	SPECT Imaging.[17]
¹²⁵Sb	Synthetic	124.9052538	2.758 years	Beta Minus (β⁻)	Fission product.[10][11]

Diagrams and Workflows

The following diagrams illustrate key processes in the development and application of antimony-based radiopharmaceuticals.

References

• 1. Radioisotopes in Medicine - World Nuclear Association [world-nuclear.org]
• 2. www-pub.iaea.org [www-pub.iaea.org]
• 3. WebElements Periodic Table » Antimony » isotope data [webelements.com]
• 4. tracesciences.com [tracesciences.com]
• 5. buyisotope.com [buyisotope.com]
• 6. buyisotope.com [buyisotope.com]
• 7. researchgate.net [researchgate.net]
• 8. Chemistry of Antimony in Radiopharmaceutical Development: Unlocking the Theranostic Potential of Sb Isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemistry of Antimony in Radiopharmaceutical Development: Unlocking the Theranostic Potential of Sb Isotopes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antimony - Wikipedia [en.wikipedia.org]
• 11. Isotopes of antimony - Wikipedia [en.wikipedia.org]
• 12. Antimony - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 13. Antimony Isotopes - List and Properties [chemlin.org]
• 14. asset.library.wisc.edu [asset.library.wisc.edu]
• 15. Antimony-Chelating Compositions and Their Use in Nuclear Medicine | ORNL [ornl.gov]
• 16. A Third Generation Potentially Bifunctional Trithiol Chelate, Its nat,1XXSb(III) Complex, and Selective Chelation of Radioantimony (119Sb) from Its Sn Target - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Exploring a tristhione scorpionate ligand as a suitable chelator for the theranostic pair antimony-119 and antimony-117 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Synthesis of Antimony-121 Labeled Compounds for Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony, a metalloid element with the symbol Sb, possesses two stable isotopes, Antimony-121 (¹²¹Sb) and Antimony-123 (¹²³Sb). While radioisotopes of antimony, such as ¹¹⁹Sb, have garnered attention for their potential in radiopharmaceutical therapy, the use of stable ¹²¹Sb as a label in tracer studies presents a unique opportunity for investigating the pharmacokinetics, metabolism, and biological pathways of small molecules, peptides, and nanoparticles.[1] This non-radioactive labeling approach allows for detection and quantification using mass spectrometry-based techniques, offering an alternative to traditional radioisotope tracing.

These application notes provide a comprehensive overview and generalized protocols for the synthesis of ¹²¹Sb-labeled compounds. Given the nascent stage of using ¹²¹Sb in biological tracer studies, these protocols are based on established principles of organoantimony chemistry, coordination chemistry, and general isotope labeling methodologies.[2][3][4][5][6]

Key Considerations for ¹²¹Sb Labeling

• Oxidation State: Antimony typically exists in Sb(III) and Sb(V) oxidation states.[1] For in vivo applications, the Sb(III) state is often preferred due to its greater stability and reduced skeletal uptake compared to Sb(V).[1][7]

• Coordination Chemistry: Antimony(III) is a borderline Lewis acid and can form stable complexes with ligands containing soft donor atoms like sulfur (thiols) as well as harder donors like oxygen (carboxylates, catechols) and nitrogen.[1][8][9][10] This versatility allows for various chelation strategies.

• Starting Materials: The synthesis of ¹²¹Sb-labeled compounds will typically start with an isotopically enriched precursor, such as ¹²¹SbCl₃ or ¹²¹Sb₂O₃.

Experimental Protocols

Protocol 1: Synthesis of a ¹²¹Sb-Labeled Small Molecule via a Bifunctional Chelator

This protocol describes a general method for labeling a biomolecule of interest (e.g., a peptide or a small molecule inhibitor) functionalized with a chelating agent.

1. Synthesis of a Bifunctional Chelator (BFC):

• A suitable chelating moiety capable of strongly binding antimony is first synthesized with a reactive functional group (e.g., an N-hydroxysuccinimide ester, maleimide, or alkyne) for conjugation to the biomolecule. Tris(2-mercaptoethyl)amine (TMEA) is an example of a thiol-based chelator that can be adapted for this purpose.

2. Conjugation of BFC to the Biomolecule:

• The biomolecule of interest is reacted with the synthesized BFC under appropriate conditions (e.g., pH, temperature, solvent) to form the BFC-biomolecule conjugate.

• Purification of the conjugate is typically performed using chromatography (e.g., HPLC, size-exclusion chromatography).

3. Labeling with ¹²¹Sb:

• A stock solution of ¹²¹SbCl₃ is prepared in an appropriate solvent (e.g., dilute HCl to prevent hydrolysis).

• The BFC-biomolecule conjugate is dissolved in a suitable buffer (e.g., acetate (B1210297) or citrate (B86180) buffer, pH 4-6).

• The ¹²¹SbCl₃ solution is added to the conjugate solution in a stoichiometric or slight molar excess.

• The reaction mixture is incubated at a controlled temperature (e.g., 37-50 °C) for a specific duration (e.g., 30-60 minutes).

• The labeling efficiency is monitored by techniques such as HPLC-ICP-MS.

4. Purification of the ¹²¹Sb-Labeled Compound:

• The final labeled compound is purified from unreacted ¹²¹Sb and other impurities using solid-phase extraction (SPE) cartridges or preparative HPLC.

5. Characterization:

• The identity and purity of the ¹²¹Sb-labeled compound are confirmed by mass spectrometry (verifying the isotopic enrichment) and HPLC.

Protocol 2: Synthesis of an Organoantimony(III) Compound

This protocol outlines the synthesis of a compound with a direct carbon-antimony bond.

1. Preparation of an Organolithium or Grignard Reagent:

• The organic molecule to be labeled is first converted into a reactive organometallic intermediate. For example, an aryl bromide can be reacted with butyl lithium to form an aryllithium reagent.

2. Reaction with ¹²¹Sb Halide:

• The organometallic reagent is then reacted with an isotopically enriched antimony halide, such as ¹²¹SbCl₃, at low temperature (e.g., -78 °C) in an inert atmosphere.

• The reaction typically involves the nucleophilic substitution of the halide ions on antimony with the organic groups.[2][11]

3. Work-up and Purification:

• The reaction is quenched with an appropriate reagent (e.g., aqueous ammonium (B1175870) chloride).

• The crude product is extracted into an organic solvent.

• The final organoantimony compound is purified by column chromatography or crystallization.

4. Characterization:

• The structure and isotopic incorporation are confirmed by NMR spectroscopy (¹H, ¹³C) and mass spectrometry.

Data Presentation

Quantitative data from tracer studies using ¹²¹Sb-labeled compounds can be effectively summarized in tables. Below are examples of how such data could be presented.

Table 1: Biodistribution of a ¹²¹Sb-Labeled Peptide in Healthy Rodents

Organ/Tissue	% Injected Dose per Gram (%ID/g) at 1 hour	% Injected Dose per Gram (%ID/g) at 4 hours	% Injected Dose per Gram (%ID/g) at 24 hours
Blood	5.2 ± 0.8	1.5 ± 0.3	0.2 ± 0.1
Liver	15.7 ± 2.1	10.3 ± 1.5	3.1 ± 0.5
Kidneys	30.1 ± 3.5	22.5 ± 2.8	5.8 ± 0.9
Spleen	2.5 ± 0.4	3.1 ± 0.6	2.9 ± 0.5
Lungs	1.8 ± 0.3	0.9 ± 0.2	0.3 ± 0.1
Muscle	0.5 ± 0.1	0.4 ± 0.1	0.2 ± 0.05
Bone	1.1 ± 0.2	1.5 ± 0.3	1.8 ± 0.4

Data are presented as mean ± standard deviation (n=5). Quantification would be performed by ICP-MS analysis of digested tissues.

Table 2: In Vitro Uptake of a ¹²¹Sb-Labeled Drug in Cancer Cell Lines

Cell Line	Concentration (µM)	Incubation Time (hours)	Intracellular Antimony (ng/10⁶ cells)
MCF-7	1	2	1.2 ± 0.2
MCF-7	1	6	3.5 ± 0.4
MDA-MB-231	1	2	0.8 ± 0.1
MDA-MB-231	1	6	2.1 ± 0.3
PC-3	1	2	0.5 ± 0.1
PC-3	1	6	1.5 ± 0.2

Data are presented as mean ± standard deviation from three independent experiments. Quantification would be performed by ICP-MS analysis of cell lysates.

Visualizations

Experimental Workflow for Synthesis and Evaluation

Caption: Workflow for the synthesis and evaluation of a ¹²¹Sb-labeled compound.

Conceptual Signaling Pathway Investigation

Caption: Investigating a kinase signaling pathway with a ¹²¹Sb-labeled inhibitor.

References

• 1. Chemistry of Antimony in Radiopharmaceutical Development: Unlocking the Theranostic Potential of Sb Isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organoantimony chemistry - Wikipedia [en.wikipedia.org]
• 3. Methods for Radiolabelling Nanoparticles: SPECT Use (Part 1) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Isotope Labelled Compounds [simsonpharma.com]
• 6. Isotope Labeling Techniques: A Comprehensive Guide and Emerging Applications - MetwareBio [metwarebio.com]
• 7. researchgate.net [researchgate.net]
• 8. Towards the Stable Chelation of Radioantimony(V) for Targeted Auger Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Coordination Chemistry of the Antimony(III) and Bismuth(III) Cations using Bis(α‐iminopyridine) as Ligand: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. Coordination Chemistry of the Antimony(III) and Bismuth(III) Cations using Bis(α-iminopyridine) as Ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Organoantimony: a versatile main-group platform for pnictogen-bonding and redox catalysis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00332A [pubs.rsc.org]

Application Notes and Protocols for the Study of Hypervalent Antimony Compounds using ¹²¹Sb

Audience: Researchers, scientists, and drug development professionals.

Introduction: Hypervalent antimony compounds, which feature an antimony center with more than eight valence electrons, are of significant interest in coordination chemistry, catalysis, and medicine.[1][2] Their unique electronic and structural properties necessitate specialized analytical techniques for thorough characterization. The antimony-121 (¹²¹Sb) isotope, with a natural abundance of 57.21% and a nuclear spin of I = 5/2, is a powerful probe for investigating the local environment of antimony in these complex molecules.[3] This document provides detailed application notes and protocols for key analytical methods leveraging ¹²¹Sb, including Nuclear Magnetic Resonance (NMR) and Mössbauer spectroscopy, complemented by X-ray crystallography.

¹²¹Sb Nuclear Magnetic Resonance (NMR) Spectroscopy

Application Notes

¹²¹Sb NMR spectroscopy is a highly sensitive technique for elucidating the structure and electronic environment of antimony in solution and the solid state.[4][5] The chemical shift (δ) of the ¹²¹Sb nucleus is particularly responsive to changes in the coordination number, the nature of the substituents, and the oxidation state of the antimony atom.[6] This makes it an invaluable tool for:

• Determining Oxidation State: Sb(III) and Sb(V) compounds typically resonate in different regions of the spectrum.

• Characterizing Coordination Environment: The chemical shift is highly dependent on the geometry and the type of ligands bonded to the antimony center. For instance, in hexahaloantimonate anions [SbClnBr6−n]⁻, bromine substitution causes significant upfield shifts relative to chlorine substitution.[6]

• Studying Solution Dynamics: Line width analysis can provide insights into dynamic processes such as ligand exchange or fluxional behavior in solution.

• Solid-State Analysis: Solid-state ¹²¹Sb MAS (Magic Angle Spinning) NMR can be used to study insoluble materials and provides information about the local symmetry of the antimony site.[7]

Experimental Protocol: ¹²¹Sb Solution NMR

• Sample Preparation: Dissolve 5-20 mg of the hypervalent antimony compound in a suitable deuterated solvent (e.g., CD₃CN, CDCl₃) in a 5 mm NMR tube. The concentration should be as high as possible to maximize signal-to-noise, given the low sensitivity of the ¹²¹Sb nucleus.

• Reference Standard: An external reference is typically used. A saturated solution of KSbF₆ or KSbCl₆ in CH₃CN is a common standard.[3]

• Instrument Setup:

  • Use a high-field NMR spectrometer equipped with a broadband probe tuned to the ¹²¹Sb frequency (e.g., 119.65 MHz at 11.74 T).[3]

  • Ensure the probe temperature is stabilized (e.g., 298 K).

• Data Acquisition:

  • Acquire a simple 1D ¹²¹Sb spectrum.

  • Typical parameters include a 90° pulse width, a relaxation delay of 1-5 seconds, and a large spectral width to encompass the wide range of antimony chemical shifts.

  • A large number of scans (several thousand) is often necessary to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply an exponential line broadening factor to improve the signal-to-noise ratio.

  • Reference the spectrum to the external standard.

Data Presentation: ¹²¹Sb NMR Chemical Shifts

Compound / Anion Series	Isomer	Chemical Shift (δ, ppm) vs. KSbF₆	Solvent	Reference
[SbCl₆]⁻	0	CH₃CN	[6]
[SbCl₅Br]⁻	+485	CH₃CN	[6]
[SbCl₄Br₂]⁻	cis	+934	CH₃CN	[6]
[SbCl₃Br₃]⁻	cis	+1307	CH₃CN	[6]
[SbCl₂Br₄]⁻	cis	+1568	CH₃CN	[6]
[SbClBr₅]⁻	+1690	CH₃CN	[6]
[SbBr₆]⁻	+1645	CH₃CN	[6]

Visualization: ¹²¹Sb NMR Experimental Workflow

Caption: Workflow for ¹²¹Sb solution NMR spectroscopy.

¹²¹Sb Mössbauer Spectroscopy

Application Notes

¹²¹Sb Mössbauer spectroscopy is a nuclear technique that probes the hyperfine interactions between the ¹²¹Sb nucleus and its electronic environment. It provides unique information that is often complementary to NMR data. The key parameters are:

• Isomer Shift (δ): This parameter is sensitive to the s-electron density at the antimony nucleus and is highly effective at distinguishing between Sb(III) and Sb(V) oxidation states.[8][9]

• Quadrupole Splitting (ΔE_Q): This arises from the interaction of the nuclear quadrupole moment with the electric field gradient (EFG) at the nucleus. It provides information about the symmetry of the antimony coordination sphere. A non-zero ΔE_Q indicates a distorted or asymmetric environment.[10][11]

This technique is particularly useful for studying solid-state materials, including catalysts and crystalline compounds, to determine oxidation states and site symmetry.[9]

Experimental Protocol: ¹²¹Sb Mössbauer Spectroscopy

• Source: A BaSnO₃ source containing the radioactive ¹¹⁹Sn isotope is commonly used, which decays to the excited state of ¹²¹Sb. The source is typically cooled to liquid nitrogen temperature (77 K) or liquid helium temperature (4.2 K).

• Sample Preparation: The solid sample (50-100 mg) is finely ground and uniformly pressed into a sample holder. The sample is also cooled to cryogenic temperatures (typically 20 K) to increase the recoil-free fraction (Mössbauer effect).

• Instrument Setup:

  • The spectrometer operates in a constant acceleration mode, where the velocity of the source is varied linearly with time to scan the energy range of the nuclear transitions.

  • A gamma-ray detector is placed behind the sample to measure the transmission of gamma rays as a function of the source velocity.

• Data Acquisition: Data is collected over a period of several hours to days to accumulate a spectrum with sufficient statistics. The result is a plot of gamma-ray counts versus Doppler velocity (mm/s).

• Data Fitting: The resulting spectrum is fitted with Lorentzian line shapes to extract the Mössbauer parameters: isomer shift (δ), quadrupole splitting (ΔE_Q), and linewidth (Γ).

Data Presentation: ¹²¹Sb Mössbauer Parameters for Hypervalent Compounds

Compound (Rf₂SbX)	Isomer Shift (δ) / mm s⁻¹	Quadrupole Splitting (e²qQ) / mm s⁻¹	Reference
X = Cl	-5.70	+18.4	[10]
X = Tol (p-tolyl)	-6.21	+20.2	[10]
X = CrCp(CO)₃	-6.44	+19.3	[10]
X = FeCp(CO)₂	-6.55	+18.8	[10]
Sb(S₂CNEt₂)₃	-17.02	+13.5	[11]
SbPh(S₂CNEt₂)₂	-16.50	+12.3	[11]
SbMe₃(S₂CNMe₂)₂ (SbV)	-6.37	0	[11]

Isomer shifts relative to BaSnO₃ at 20 K.

Visualization: Principle of ¹²¹Sb Mössbauer Spectroscopy

Caption: Principle of ¹²¹Sb Mössbauer spectroscopy.

Single-Crystal X-ray Crystallography

Application Notes

While spectroscopic methods provide valuable information about the electronic environment, single-crystal X-ray crystallography provides the definitive, unambiguous three-dimensional structure of a compound in the solid state.[12] For hypervalent antimony compounds, it is crucial for:

• Determining Molecular Geometry: Precisely determines the coordination geometry (e.g., trigonal bipyramidal, square pyramidal, octahedral).

• Measuring Bond Lengths and Angles: Provides exact values for Sb-ligand bond lengths and angles, which can be correlated with spectroscopic data.

• Investigating Intermolecular Interactions: Reveals non-covalent interactions such as π-stacking or hydrogen bonding that stabilize the crystal lattice.[12]

This technique is the gold standard for structural elucidation and is essential for validating structures proposed based on spectroscopic or computational data.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the antimony compound suitable for diffraction (typically 0.1-0.3 mm in size). This can be achieved by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution.

• Crystal Mounting: Under a microscope, select a high-quality, defect-free crystal and mount it on a glass fiber or loop, which is then attached to a goniometer head.[12]

• Data Collection:

  • Mount the goniometer on the diffractometer. A stream of cold nitrogen (e.g., 100 K) is used to cool the crystal, minimizing thermal motion and potential degradation.[12]

  • The diffractometer uses a monochromatic X-ray source (e.g., Mo Kα radiation). The crystal is rotated in the X-ray beam, and a series of diffraction images are collected by an area detector.[12]

• Structure Solution and Refinement:

  • The collected diffraction data is processed to determine the unit cell parameters and space group.

  • The structure is solved using direct methods or Patterson methods to find the initial positions of the atoms.

  • The atomic positions and thermal parameters are refined against the experimental data until the calculated and observed diffraction patterns match, yielding the final molecular structure.

Data Presentation: Selected Structural Parameters for Hypervalent Antimony Compounds

Compound	Coordination Geometry	Key Bond Lengths (Å)	Reference
[2-(Me₂NCH₂)C₆H₄]₂SbCl	Distorted Trigonal Bipyramidal	Sb–N: 2.463(2)	[13]
[2-(Me₂NCH₂)C₆H₄]₂SbF	Distorted Trigonal Bipyramidal	Sb–N(1): 2.417(3); Sb–N(2): 3.379(6)	[13]
Rf₂SbCrCp(CO)₃	Distorted Trigonal Bipyramidal	Sb-Cr: 2.7095(7)	[10][14]
Rf₂SbFeCp(CO)₂	Distorted Trigonal Bipyramidal	Sb-Fe: 2.576(1)	[10][15]

Visualization: Integrated Characterization Workflow

Caption: Integrated workflow for characterizing hypervalent Sb compounds.

Applications in Drug Development

Application Notes

Antimony compounds have a long history in medicine, with applications as antiprotozoal and anticancer agents.[2][16] Pentavalent antimonials like sodium stibogluconate (B12781985) are used to treat leishmaniasis, although their exact mechanism is complex.[17] The toxicity and therapeutic efficacy of these drugs are intrinsically linked to the oxidation state and coordination environment of the antimony center.[18]

Characterization using ¹²¹Sb-based techniques is vital for:

• Quality Control: Ensuring the correct oxidation state (typically Sb(V) is less toxic than Sb(III)) and structure of the active pharmaceutical ingredient (API).[18]

• Mechanism of Action Studies: Investigating how the antimony compound interacts with biological targets. It is believed that Sb(V) drugs may be reduced to active Sb(III) species in vivo, which can then inhibit enzymes by binding to sulfhydryl groups.[17]

• Structure-Activity Relationship (SAR): Correlating the detailed structural and electronic features of new synthetic analogs with their biological activity to design more effective and less toxic drugs.

Visualization: Potential Mechanism of Action for Antimony Drugs

Caption: A potential pathway for the antiparasitic action of antimony drugs.

References

• 1. researchgate.net [researchgate.net]
• 2. Perspectives of antimony compounds in oncology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NMR Periodic Table: Antimony NMR [imserc.northwestern.edu]
• 4. researchgate.net [researchgate.net]
• 5. Antimony-121 and antimony-123 NMR references [pascal-man.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. prod-ms-be.lib.mcmaster.ca [prod-ms-be.lib.mcmaster.ca]
• 9. Mössbauer spectroscopy - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Antimony-121 Mössbauer spectroscopic studies of antimony dithiocarbamate complexes - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. Hypervalent diorganoantimony( iii ) fluorides via diorganoantimony( iii ) cations – a general method of synthesis - RSC Advances (RSC Publishing) DOI:10.1039/C5RA21788A [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Recent advances on antimony(III/V) compounds with potential activity against tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 18. cot.food.gov.uk [cot.food.gov.uk]

Antimony-121 Isotope for Biological and Biomedical Labeling: Application Notes and Protocols

A review of the current landscape reveals that the stable isotope Antimony-121 (¹²¹Sb) is not a commonly utilized label in biological and biomedical research, particularly in high-dimensional analysis techniques like mass cytometry (CyTOF). While stable isotopes are fundamental to modern biomedical research for tracing and quantification, the application of ¹²¹Sb for direct labeling of biomolecules such as antibodies for cellular analysis is not documented in readily available scientific literature.

This document outlines the general principles of stable isotope labeling and the methodologies used for other metal isotopes in mass cytometry, providing a foundational understanding for researchers interested in the potential, albeit currently unexplored, application of Antimony-121.

Introduction to Stable Isotope Labeling in Biomedical Research

Stable isotope labeling is a powerful technique where an atom in a molecule is replaced by one of its stable (non-radioactive) isotopes. These labeled molecules can be traced and quantified using mass spectrometry, providing insights into metabolic pathways, protein dynamics, and cellular processes.

Antimony has two stable isotopes, ¹²¹Sb and ¹²³Sb, with natural abundances of approximately 57.21% and 42.79%, respectively. While radioactive isotopes of antimony, such as ¹¹⁹Sb, are being explored for therapeutic and diagnostic applications in nuclear medicine, the direct use of stable ¹²¹Sb as a label for biomolecules in cellular analysis remains an area without established protocols.

Mass Cytometry (CyTOF): A Platform for High-Dimensional Single-Cell Analysis

Mass cytometry, or CyTOF, is a state-of-the-art technology that utilizes antibodies tagged with stable heavy metal isotopes to perform high-dimensional single-cell analysis. This technique overcomes the spectral overlap limitations of traditional fluorescence-based flow cytometry, allowing for the simultaneous measurement of over 40 parameters per cell.

The metals of choice for antibody conjugation in CyTOF are typically lanthanide series elements, as well as other heavy metals like bismuth and palladium, due to their high isotopic purity and distinct atomic masses.

General Principles of Antibody-Metal Isotope Conjugation

The conjugation of metal isotopes to antibodies for mass cytometry is a well-established process that involves a bifunctional chelating agent. This agent has one functional group that binds to the metal isotope and another that covalently attaches to the antibody.

A generalized workflow for this process is as follows:

Technical Notes & Optimization

Technical Support Center: 121Sb Mössbauer Spectroscopy

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their 121Sb Mössbauer spectroscopy experiments for improved signal resolution.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during 121Sb Mössbauer spectroscopy, offering potential causes and solutions to enhance spectral quality.

1. Poor Signal-to-Noise Ratio

Question: My 121Sb Mössbauer spectrum has a very low signal-to-noise ratio (SNR), making it difficult to analyze. What are the potential causes and how can I improve it?

Answer: A poor signal-to-noise ratio is a frequent challenge in Mössbauer spectroscopy.[1][2] Several factors can contribute to this issue.

Potential Causes and Solutions:

Cause	Solution
Insufficient Counting Time	Increase the data acquisition time. Mössbauer spectroscopy is a counting technique, and longer measurement times lead to better statistics and a higher SNR.
Low Source Activity	Ensure your 121SnO2 or Ca121mSnO3 source is within its recommended working life and has sufficient activity.[3] Radioactive sources decay over time, leading to a weaker signal.
Inadequate Absorber Thickness	Optimize the thickness of your antimony-containing sample (absorber). An overly thin sample will result in weak absorption, while an overly thick sample can cause significant non-resonant absorption and line broadening, both of which reduce the signal quality.[4]
Suboptimal Detector Performance	Verify that your detector (e.g., a Xe-CO2 proportional counter) is functioning correctly and is properly shielded from background radiation.[3] Ensure the energy window is correctly set to detect the 37.1 keV γ-rays from 121Sb.
Poor Experimental Geometry	Optimize the distance and alignment between the source, absorber, and detector to maximize the solid angle for γ-ray detection.
Background Radiation	Improve the shielding around your detector to minimize background counts from cosmic rays and other environmental sources.

2. Line Broadening

Question: The peaks in my 121Sb spectrum are broader than expected, leading to poor resolution of hyperfine interactions. What could be causing this?

Answer: Significant line broadening can obscure important details in your Mössbauer spectrum. The primary causes are related to the absorber thickness and instrumental effects.

Potential Causes and Solutions:

Cause	Solution
Excessive Absorber Thickness	As the absorber becomes too thick, saturation effects and self-absorption lead to significant line broadening.[4] Prepare a thinner absorber to mitigate this effect.
Inhomogeneous Sample	An uneven distribution of antimony within the absorber material can lead to a distribution of local environments and consequently, broadened spectral lines. Ensure your sample is finely powdered and uniformly distributed in the sample holder.
Vibrations	Mechanical vibrations from the cryostat or surrounding equipment can cause Doppler broadening of the spectral lines.[5][6] Use a vibration isolation system for your spectrometer.
Temperature Instability	Fluctuations in the sample temperature during measurement can lead to line broadening, as Mössbauer parameters are temperature-dependent.[7] Ensure your cryostat maintains a stable temperature.
Source Effects	In emission Mössbauer spectroscopy, after-effects of the nuclear decay in the source can lead to line broadening.[8]

3. Asymmetric Peak Shapes

Question: I am observing asymmetric or distorted peak shapes in my 121Sb spectrum. What is the likely cause?

Answer: Asymmetric peaks can arise from both instrumental issues and properties of the sample itself.

Potential Causes and Solutions:

Cause	Solution
Vibrations	Asynchronous vibrations in the Mössbauer drive system can lead to distorted line shapes.
Incorrect Data Folding	Improper folding of the two mirror-image spectra obtained from a triangular velocity waveform can result in peak asymmetry. Ensure your data analysis software correctly handles the data folding process.
Sample Inhomogeneity	A non-uniform absorber can lead to a superposition of slightly different spectra, resulting in an overall asymmetric appearance.
Presence of Multiple Antimony Sites	If your sample contains antimony atoms in different chemical environments, the resulting spectrum will be a superposition of multiple (potentially overlapping) symmetric peaks, which can appear as a single, asymmetric peak if not properly resolved.
Gol'danskii-Karyagin Effect	Anisotropic lattice vibrations in a polycrystalline sample can lead to asymmetric quadrupole doublets. Performing measurements at different temperatures can help identify this effect.

Experimental Protocols

1. Absorber Preparation for Powdered Samples

A well-prepared absorber is crucial for obtaining a high-quality 121Sb Mössbauer spectrum.

Methodology:

• Grinding: The antimony-containing sample should be ground into a fine, homogeneous powder using an agate mortar and pestle. This minimizes particle size effects and ensures a uniform thickness.

• Sample Holder: Use a sample holder made of a material that is transparent to the 37.1 keV gamma rays, such as Lucite or a similar polymer. The holder should have a well-defined circular area to contain the powder.

• Dispersion: The powdered sample should be evenly distributed within the sample holder. To achieve this, the powder can be mixed with a filler material like boron nitride or finely ground sugar, which are also transparent to the gamma rays.

• Pressing: The mixture is then pressed into a uniform pellet within the sample holder. The pressure should be sufficient to create a stable pellet but not so high as to induce any chemical changes in the sample.

• Sealing: The sample holder should be sealed to prevent any contamination or loss of the sample.

2. Low-Temperature Measurements

For many 121Sb experiments, cooling the source and absorber is necessary to increase the recoil-free fraction and improve signal resolution.

Methodology:

• Cryostat Setup: A cryostat, often a closed-cycle helium refrigerator or a liquid nitrogen Dewar, is used to cool the sample.[5][6][9][10]

• Sample Mounting: The prepared absorber is mounted onto the sample holder of the cryostat. Good thermal contact between the sample holder and the cooling stage is essential for maintaining a stable, low temperature.

• Source Cooling: In many setups, the Ca121mSnO3 or Ba121mSnO3 source is also cooled to a similar temperature as the absorber to maximize the recoil-free fraction of both.[3]

• Temperature Stabilization: Allow sufficient time for the cryostat to reach the desired temperature and stabilize before starting the measurement. Temperature fluctuations during data acquisition can lead to line broadening.[7]

• Data Acquisition: Begin data acquisition once the temperature is stable. Monitor the temperature throughout the measurement period.

Quantitative Data

The following table summarizes typical 121Sb Mössbauer parameters for a few antimony compounds, providing a reference for data analysis. The isomer shift (δ) is typically reported relative to an InSb or a SnO2 source.

Compound	Oxidation State of Sb	Isomer Shift (δ) (mm/s)	Quadrupole Splitting (e²qQ) (mm/s)	Reference
InSb	+3	0.00 (Reference)	0.00	[11]
SbF₃	+3	-14.6	-	[3]
SbCl₃	+3	-13.8	-	[3]
SbBr₃	+3	-13.9	-	[3]
SbI₃	+3	-15.9	-	[3]
Sb₂O₃ (cubic)	+3	-11.3	-	[3]
SbF₅	+5	+2.2	-	[3]
SbCl₅	+5	-3.12	-	[3]

Visualizations

Troubleshooting Workflow for Poor Signal Resolution

The following diagram illustrates a logical workflow for troubleshooting common issues leading to poor signal resolution in 121Sb Mössbauer spectra.

References

• 1. University of Ottawa NMR Facility Blog: Poor Signal-to-Noise Ratio in Your Spectrum? [u-of-o-nmr-facility.blogspot.com]
• 2. Extraction of Weak Spectroscopic Signals with High Fidelity: Examples from ESR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. iceoxford.com [iceoxford.com]
• 6. researchgate.net [researchgate.net]
• 7. The temperature dependence of Mössbauer quadrupole splitting values: a quantum chemical analysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Production and Purification of Antimony-121

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the challenges encountered during the production and chemical purification of high-purity antimony. While Antimony-121 is a stable isotope with a natural abundance of approximately 57.21%, its enrichment to higher isotopic purity is a complex process often reserved for specific nuclear applications. The proprietary nature of industrial-scale stable isotope separation means that detailed protocols for enriching Antimony-121 are not publicly available. Therefore, this guide focuses on the production of high-purity elemental antimony from its ore and the subsequent purification processes, which are critical steps regardless of the final isotopic composition.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of Antimony-121?

Antimony-121 is a naturally occurring stable isotope. The most common source of antimony is the sulfide (B99878) mineral stibnite (B1171622) (Sb₂S₃).[1] Natural antimony consists of two stable isotopes: ¹²¹Sb (57.21% abundance) and ¹²³Sb (42.79% abundance).[2] For applications requiring high-purity elemental antimony without isotopic enrichment, stibnite is the primary precursor. Antimony can also be produced as a byproduct of smelting lead, copper, and silver ores.[1]

Q2: How is Antimony-121 enriched to higher isotopic purities?

The enrichment of stable isotopes like Antimony-121 is a significant challenge due to the identical chemical properties of isotopes of the same element. While specific industrial methods for antimony are not widely published, the general techniques for stable isotope separation include:

• Electromagnetic Isotope Separation (EMIS): This method uses powerful magnets to separate ions based on their mass-to-charge ratio. In an EMIS system, an elemental vapor is ionized, accelerated, and passed through a magnetic field, which causes the lighter ¹²¹Sb ions to follow a path with a slightly smaller radius than the heavier ¹²³Sb ions, allowing for their separate collection. This technology is versatile for most elements in the periodic table.

• Gas Centrifugation: This technique requires a volatile antimony compound, such as antimony pentafluoride (SbF₅). In a rapidly spinning centrifuge, the heavier molecules containing ¹²³Sb move preferentially towards the outer wall, while the lighter molecules with ¹²¹Sb are enriched near the center.[3] This process is often performed in cascades of many centrifuges to achieve high purity.[3]

These processes are complex, energy-intensive, and typically performed at specialized facilities. For nuclear applications, antimony with a ¹²¹Sb concentration of at least 90% is desirable to prevent the formation of the radioactive isotope ¹²⁴Sb in neutron fields.

Q3: What are the most common chemical impurities encountered during antimony production?

Antimony extracted from stibnite ore often contains impurities such as lead, arsenic, sulfur, iron, and copper. Arsenic is a particularly common and challenging impurity to remove due to its chemical similarity to antimony.

Q4: Why is my antimony recovery low after purification?

Low recovery can stem from several factors, including matrix interference from other elements in the sample, incomplete elution from chromatography columns, or the formation of polymeric antimony species (especially Sb(V)) that behave differently during separation.

Troubleshooting Guide

This guide addresses common issues encountered during the laboratory-scale purification of antimony.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Antimony Recovery (<90%)	1. Incomplete Elution: The volume or concentration of the eluent may be insufficient to strip all bound antimony from the chromatography resin. 2. Matrix Interference: High concentrations of competing ions (e.g., Fe, Mn) or organic matter in the sample can interfere with antimony binding or co-elute. 3. Formation of Polymeric Antimony Species: Antimony(V) can form macromolecules that exhibit poor chromatographic recovery.[4]	1. Increase the eluent volume incrementally or optimize the eluent concentration. Ensure the eluent is freshly prepared. 2. Dilute the sample to reduce the concentration of interfering substances. Consider a pre-treatment step like acid digestion to break down the complex matrix. 3. Perform acidic hydrolysis (e.g., with 1 M HCl) before purification to depolymerize Sb(V) species.[4]
High Procedural Blank (>1 ng Sb)	1. Contaminated Reagents or Labware: Acids, water, or labware may contain trace amounts of antimony. 2. Environmental Contamination: Dust or aerosols in the laboratory environment can introduce antimony.	1. Use high-purity, trace metal grade reagents. Thoroughly clean all labware with an acid bath followed by rinsing with ultrapure water. 2. Work in a clean environment, such as a laminar flow hood. Perform a blank run with only reagents to identify the source of contamination.
Co-elution of Interfering Elements (e.g., As, Sn, Te)	1. Non-specific Binding: Some elements may bind non-specifically to the purification resin. 2. Similar Chemical Behavior: Arsenic, in particular, has very similar chemistry to antimony, making separation difficult. Tin and Tellurium can also pose challenges.	1. Adjust the pH of the sample solution, as antimony binding to thiol-functionalized materials is often pH-dependent. Increase the washing steps to remove weakly bound interfering elements. 2. For arsenic removal, techniques like distillation of crude SbCl₃ can be effective.[5] For tin removal, a multi-step chromatographic procedure, potentially using a resin like Dowex AG50-X8, may be necessary.[6]
Inconsistent Isotopic Fractionation	Incomplete Recovery: Any step in the purification process that does not result in near-quantitative recovery of antimony can lead to isotopic fractionation.	Ensure complete recovery at each step of the purification process. Methods that achieve >99% recovery are less likely to induce significant isotopic fractionation. Validate the method using a standard reference material with a known isotopic composition.

Experimental Protocols

Protocol 1: Two-Step Chromatographic Purification of Antimony from Geological Samples

This protocol is adapted from methods used for purifying antimony for isotopic analysis and is effective for removing matrix elements.

1. Sample Digestion: a. Weigh an appropriate amount of the powdered sample material. b. Digest the sample using a mixture of concentrated acids (e.g., HNO₃, HF, HClO₄) in a closed vessel, often with microwave assistance. c. After digestion, evaporate the solution to near dryness to remove excess acid. d. Redissolve the residue in a suitable acid, such as 6 M HCl.

2. Column Chromatography - Step 1 (Anion Exchange): a. Prepare a chromatography column with AG 1-X4 resin. b. Pre-condition the column with 6 M HCl. c. Load the redissolved sample onto the column. Antimony and other elements will bind to the resin. d. Wash the column with 6 M HCl to remove matrix cations. e. Elute the antimony from the column using a weaker acid, such as 0.5 M HNO₃.

3. Column Chromatography - Step 2 (Cation Exchange): a. Prepare a second chromatography column with AG 50W-X8 resin. b. Pre-condition the column. c. Load the eluate from the first column. d. Wash the column to remove any remaining interfering elements. e. Elute the purified antimony. A recovery of 98.7% ± 5.6% can be achieved with this two-step method.[6]

Protocol 2: Purification using Hydride Generation (HG)

Hydride generation is a highly effective method for separating antimony from complex matrices, as it converts antimony to a volatile hydride (stibine, SbH₃), leaving non-volatile matrix elements behind in the solution.

1. Sample Preparation: a. Prepare an acidic solution of the sample containing antimony. b. Add a pre-reductant, such as potassium iodide (KI) and ascorbic acid, to ensure all antimony is in the Sb(III) state for efficient hydride generation.

2. Hydride Generation: a. Use a continuous-flow or batch hydride generation system. b. Mix the acidified sample stream with a stream of a reducing agent, typically sodium borohydride (B1222165) (NaBH₄). c. The reaction produces volatile stibine (B1205547) gas (SbH₃). d. An inert carrier gas (e.g., argon) sweeps the stibine out of the reaction vessel.

3. Trapping: a. The stibine gas is passed through a trapping solution (e.g., a dilute acid or an oxidizing solution) or a cold trap to capture the antimony. b. The purified antimony in the trapping solution can then be analyzed or further processed. This method can achieve nearly 100% removal of matrix elements like Na, K, Ca, Mg, Fe, and Mn.

Quantitative Data Summary

The following tables provide a summary of quantitative data related to antimony purification.

Table 1: Performance of Various Antimony Purification Methods

Method	Typical Recovery Rate	Purity/Impurity Removal	Notes
Two-Step Ion Exchange Chromatography (AG 1-X4 & AG 50W-X8)	98.7% ± 5.6%[6]	Effective for separating Sb from complex geological matrices.[6]	Lower procedural blank is a key advantage.[6]
Thiol-Functionalized Silica Powder	>95.2%	Efficient removal of interfering elements (average 98.7%).[7]	Single-step procedure; low procedural blanks (< 1 ng Sb).[7]
Hydride Generation (HG) followed by Thiol Silica Column	95% to 105%	Nearly 100% removal of major matrix elements (Na, K, Ca, Mg, Fe, Mn).	Rapid process; effective for low-concentration samples.
Vacuum Gasification (for crude antimony)	N/A (for recovery)	Can achieve 99.63% antimony purity in volatiles.[8]	An industrial refining process for separating Sb from precious metals (Au, Ag).[8]

Table 2: Common Impurities in Commercial Antimony and Target Levels for High-Purity Applications

Impurity Element	Typical Concentration in Crude Antimony	Target Concentration in High-Purity Antimony
Arsenic (As)	Can be significant (>0.1%)	< 10 ppm
Lead (Pb)	0.1% - 0.2%	< 5 ppm
Iron (Fe)	Variable	< 5 ppm
Copper (Cu)	Variable	< 2 ppm
Sulfur (S)	Variable	< 10 ppm

Visualizing Workflows and Relationships

General Production and Purification Workflow

The following diagram illustrates the general workflow from stibnite ore to high-purity antimony metal.

Caption: From Ore to Enriched Isotope.

Troubleshooting Logic for Low Antimony Recovery

This diagram outlines the logical steps to troubleshoot low recovery during purification.

Caption: Troubleshooting Low Recovery.

References

• 1. energynews.oedigital.com [energynews.oedigital.com]
• 2. buyisotope.com [buyisotope.com]
• 3. Gas centrifuge - Wikipedia [en.wikipedia.org]
• 4. raizenlab.ph.utexas.edu [raizenlab.ph.utexas.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. UNTERM [unterm.un.org]

Minimizing interference in Antimony-121 isotopic analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing interference during Antimony-121 (¹²¹Sb) isotopic analysis by Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in ¹²¹Sb analysis?

A1: The primary sources of interference in ¹²¹Sb analysis are isobaric and polyatomic interferences. Isobaric interference occurs when isotopes of other elements have the same nominal mass-to-charge ratio (m/z) as ¹²¹Sb. The most significant isobaric interference is from Tin-121 (¹²¹Sn), although it has a very low natural abundance. Polyatomic interferences are molecular ions formed in the plasma from the sample matrix, acids, or argon gas.

Q2: How can I identify the presence of interferences in my ¹²¹Sb measurements?

A2: Unusually high signals for ¹²¹Sb that are inconsistent with the expected concentration in your sample, or a distorted isotopic ratio of ¹²¹Sb to ¹²³Sb, can indicate the presence of interferences. Analyzing a sample known to be free of antimony and observing a signal at m/z 121 is a direct indication of background interference. Additionally, monitoring other isotopes of potential interfering elements, such as tin (e.g., ¹¹⁸Sn), can help diagnose the issue.

Q3: What is the best way to prepare samples to minimize matrix-induced interferences?

A3: Proper sample preparation is crucial. This includes digesting the sample to break down the matrix and reduce the formation of polyatomic ions. For complex matrices, separating antimony from the matrix before analysis using techniques like ion-exchange chromatography or hydride generation is highly effective.[1][2][3][4]

Q4: When should I use a collision/reaction cell?

A4: A collision/reaction cell (CRC) is highly recommended when analyzing samples with known or suspected polyatomic or isobaric interferences that cannot be resolved by other means.[5][6] In collision mode, an inert gas like helium is used to separate ions based on their size through kinetic energy discrimination (KED).[7] In reaction mode, a reactive gas is used to chemically react with either the analyte or the interfering ion to shift it to a different mass.

Troubleshooting Guide

Issue 1: High Background Signal at m/z 121

Symptoms:

• Significant signal intensity at m/z 121 when analyzing a blank solution.

• Inability to achieve desired detection limits for ¹²¹Sb.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Contaminated Reagents	Prepare fresh dilutions and blanks using high-purity acids and deionized water. Sub-boiling distillation of acids can further reduce metallic impurities.[8]
Memory Effects	Run a rigorous washout procedure between samples, especially after analyzing high-concentration standards or samples. A rinse solution containing a complexing agent can be effective.
Instrument Contamination	Clean the sample introduction system, including the nebulizer, spray chamber, and torch. If the background persists, cleaning the interface cones may be necessary.[9]
Polyatomic Interferences	Identify potential sources of polyatomic ions from the sample matrix or acids (see Table 1). Utilize a collision/reaction cell to mitigate these interferences.[5][6]

Issue 2: Inaccurate ¹²¹Sb/¹²³Sb Isotopic Ratios

Symptoms:

• Measured isotopic ratio for a standard solution deviates significantly from the certified value.

• Inconsistent isotopic ratios for replicate sample measurements.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Isobaric Interference from ¹²¹Sn	While ¹²¹Sn has low natural abundance, it can be a significant interferent in tin-rich matrices. Use mathematical correction to subtract the contribution of ¹²¹Sn from the signal at m/z 121. This involves monitoring an interference-free tin isotope (e.g., ¹¹⁸Sn) and applying a correction factor based on their natural isotopic abundances.[5][10]
Mass Bias	Instrument mass bias can affect the accuracy of isotope ratio measurements. Use an appropriate internal standard and apply a mass bias correction. For high-precision work, sample-standard bracketing is recommended.[1][11]
Detector Overload	If analyzing high concentrations of antimony, the detector may be saturated, leading to inaccurate ratio measurements. Dilute the sample to bring the signal within the linear dynamic range of the detector.[8]

Quantitative Data Summary

Table 1: Common Isobaric and Polyatomic Interferences for ¹²¹Sb

Interfering Ion	Mass-to-Charge Ratio (m/z)	Type of Interference	Common Source
¹⁰⁵Pd¹⁶O⁺	121	Polyatomic	Palladium in sample matrix, oxygen from plasma
¹²¹Sn⁺	121	Isobaric	Tin present in the sample

Table 2: Isotopic Abundances for Antimony and Tin

Isotope	Natural Abundance (%)
¹²¹Sb	57.21
¹²³Sb	42.79
¹¹⁸Sn	24.22
¹²¹Sn	0.26 (approx.)

Experimental Protocols

Protocol 1: Mathematical Correction for Tin Interference

This protocol describes the general procedure for correcting the isobaric interference of ¹²¹Sn on ¹²¹Sb.

• Isotope Selection:

  • Measure the signal intensity at m/z 121, which includes both ¹²¹Sb⁺ and ¹²¹Sn⁺.

  • Measure the signal intensity of an interference-free tin isotope, typically ¹¹⁸Sn⁺, which has a high natural abundance.

• Correction Equation:

  • The true signal for ¹²¹Sb is calculated using the following equation: Corrected ¹²¹Sb Signal = Total Signal at m/z 121 - (¹¹⁸Sn Signal * (Abundance of ¹²¹Sn / Abundance of ¹¹⁸Sn))

  • The ratio of isotopic abundances is a constant value that can be programmed into the ICP-MS software for automatic correction.[5][10]

• Validation:

  • Analyze a pure tin standard solution and ensure that the corrected ¹²¹Sb signal is at or near the background level.

  • Analyze a mixed standard containing both antimony and tin to verify the accuracy of the correction.

Protocol 2: Chromatographic Separation of Antimony

This protocol outlines a general two-step ion-exchange chromatography method to separate antimony from matrix elements prior to isotopic analysis.[1][2]

• Column Preparation:

  • Prepare two chromatographic columns: one with an anion exchange resin (e.g., AG 1-X4) and one with a cation exchange resin (e.g., AG 50W-X8).

  • Condition the columns according to the manufacturer's instructions.

• Sample Loading and Elution (Anion Exchange):

  • Load the digested and pH-adjusted sample onto the AG 1-X4 column.

  • Wash the column with an appropriate acid solution to remove matrix cations.

  • Elute the antimony fraction using a different acid or a different concentration of the same acid.

• Further Purification (Cation Exchange):

  • Load the collected antimony fraction onto the AG 50W-X8 column.

  • Wash the column to remove any remaining interfering cations.

  • Elute the purified antimony.

• Analysis:

  • Analyze the purified antimony fraction by ICP-MS.

Visualizations

References

• 1. Chromatographic purification of antimony for accurate isotope analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Hydride Generation-Based Purification Method for High-Precision Antimony Isotopic Analysis in Low-Concentration and Complex-Matrix Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. agilent.com [agilent.com]
• 7. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. High background after preventative maintenance - Chromatography Forum [chromforum.org]
• 10. Isobaric Interferences, Ways to Compensate for Spectral Interferences [ebrary.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Sample Preparation for ¹²¹Sb NMR Studies

Welcome to the technical support center for the optimization of sample preparation for ¹²¹Sb NMR studies. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions related to their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key challenges in obtaining high-quality ¹²¹Sb NMR spectra?

A1: The primary challenges in ¹²¹Sb NMR spectroscopy stem from the fact that ¹²¹Sb is a quadrupolar nucleus (spin I = 5/2). This property can lead to several issues:

• Broad Signals: The interaction of the nuclear quadrupole moment with the electric field gradient at the nucleus is a major source of line broadening. This can make it difficult to resolve closely spaced signals and can significantly reduce the signal-to-noise ratio.

• Low Sensitivity: While ¹²¹Sb has a moderate natural abundance (57.21%), its sensitivity is only about 0.16 relative to ¹H. Combined with broad lines, this can make detecting the signal challenging, especially for dilute samples.

• Solvent and Symmetry Effects: The chemical environment around the antimony nucleus greatly influences the spectral quality. Asymmetric environments lead to larger quadrupole coupling constants and, consequently, broader signals.

Q2: Which deuterated solvents are recommended for ¹²¹Sb NMR studies?

A2: The choice of solvent is critical and depends on the solubility of the antimony compound and the desired information.

• Acetonitrile-d₃ (CD₃CN): This is a commonly used solvent for many antimony compounds, particularly for inorganic salts and complexes. A saturated solution of KSbCl₆ in acetonitrile (B52724) is often used as an external reference standard.[1]

• Chloroform-d (CDCl₃): Suitable for many organoantimony compounds.

• Dimethyl Sulfoxide-d₆ (DMSO-d₆): A good choice for compounds with higher polarity.

• Deuterium Oxide (D₂O): Used for water-soluble antimony compounds, such as antimony potassium tartrate.

When selecting a solvent, consider its viscosity, as lower viscosity solvents can lead to narrower lines by promoting faster molecular tumbling, which averages out the quadrupolar interactions more effectively.

Q3: What is the recommended concentration range for ¹²¹Sb NMR samples?

A3: Due to the relatively low sensitivity and potential for broad signals, it is generally advisable to use as high a concentration as solubility permits.

• For qualitative analysis: A concentration range of 10-50 mg of the antimony compound in 0.5-0.7 mL of deuterated solvent is a good starting point.

• For quantitative analysis: The concentration needs to be accurately known and is typically in the higher end of the solubility range to ensure a good signal-to-noise ratio.

Be aware that very high concentrations can increase the viscosity of the solution, which may lead to line broadening.[2] Therefore, an optimal concentration balances solubility and viscosity.

Q4: How does temperature affect ¹²¹Sb NMR spectra?

A4: Temperature can have a significant impact on ¹²¹Sb NMR spectra and can be used as an optimization parameter.

• Increased Temperature: In many cases, increasing the temperature can lead to narrower lines. This is because higher temperatures decrease the solution viscosity and increase the rate of molecular tumbling, which more effectively averages the quadrupolar interactions.

• Chemical Exchange: Temperature can also affect the rate of chemical exchange processes. In some cases, broad signals may be due to intermediate exchange rates, and adjusting the temperature (either higher or lower) can sharpen the signals by moving into the fast or slow exchange regimes.

• Solid-State vs. Solution: In solid-state ¹²¹Sb NMR, temperature can induce phase transitions that affect the local symmetry around the antimony nucleus, leading to changes in the spectrum.[3]

Troubleshooting Guide

Problem	Potential Causes	Recommended Solutions
No Signal or Very Low Signal-to-Noise Ratio	1. Low Concentration: The sample may be too dilute. 2. Broad Signal: The signal may be too broad to be distinguished from the baseline. 3. Incorrect Spectrometer Setup: The spectrometer may not be properly tuned to the ¹²¹Sb frequency, or acquisition parameters may be suboptimal. 4. Paramagnetic Impurities: The presence of paramagnetic species can cause extreme line broadening and signal loss.	1. Increase the concentration of the sample if solubility allows. 2. Try increasing the temperature to narrow the lines. Use a wider spectral width and more scans. 3. Ensure the probe is correctly tuned and matched for ¹²¹Sb. Use a known standard like KSbCl₆ to verify the setup. Increase the number of scans. 4. Purify the sample to remove any paramagnetic contaminants. Ensure all glassware is scrupulously clean.
Very Broad Signals	1. Quadrupolar Relaxation: This is the most common cause for broad signals in ¹²¹Sb NMR due to the quadrupolar nature of the nucleus.[4] 2. High Viscosity: A viscous solution will slow down molecular tumbling, leading to less efficient averaging of quadrupolar interactions.[2] 3. Chemical Exchange: The compound may be undergoing chemical exchange on a timescale that leads to line broadening. 4. Low Symmetry: The antimony nucleus is in a low-symmetry environment, resulting in a large electric field gradient. 5. Presence of Solids: Undissolved particles in the sample can degrade the magnetic field homogeneity.	1. Increase the temperature to promote faster molecular tumbling. Choose a low-viscosity solvent. 2. Dilute the sample if it is highly concentrated. Increase the temperature. 3. Acquire spectra at different temperatures to see if the signals sharpen in the fast or slow exchange regimes. 4. While difficult to change, sometimes derivatization to a more symmetric species can help. 5. Filter the sample through a glass wool plug before transferring it to the NMR tube.[5][6]
Poor Resolution/Overlapping Peaks	1. Line Broadening: As described above, broad lines will naturally lead to poor resolution. 2. Presence of Multiple Species: The sample may contain a mixture of antimony compounds or isomers.	1. Follow the steps to reduce line broadening (increase temperature, choose a low-viscosity solvent, etc.). 2. Purify the sample if possible. Varying the temperature might help to resolve the signals of different species if they are in exchange.
Inaccurate Quantitative Results	1. Incomplete Relaxation: If the relaxation delay (d1) is too short, signals will not have fully relaxed between scans, leading to inaccurate integrals. 2. Non-uniform Excitation: Using a pulse width that is too long can lead to non-uniform excitation across the spectral width. 3. Baseline Distortions: Broad signals can make it difficult to accurately phase and baseline correct the spectrum.	1. Measure the spin-lattice relaxation time (T₁) for your signals and set the relaxation delay to at least 5 times the longest T₁. 2. Use a shorter, high-power pulse for excitation. 3. Use appropriate window functions during processing to improve the baseline. Manual baseline correction may be necessary.

Troubleshooting Workflow for ¹²¹Sb NMR Sample Preparation

Caption: A flowchart outlining the steps to troubleshoot common issues encountered in ¹²¹Sb NMR spectroscopy.

Quantitative Data Summary

While comprehensive data on ¹²¹Sb NMR in various solvents is sparse in the literature, the following table provides a general overview of expected chemical shift ranges and typical linewidths.

Compound Class	Typical Solvent	Approximate ¹²¹Sb Chemical Shift Range (ppm)	Typical Linewidth (Hz)	Reference
Antimony(V) Halides (e.g., SbCl₆⁻)	Acetonitrile-d₃	0 to -2000	100 - 1000	[7]
Antimony(III) Halides (e.g., SbCl₃)	Acetonitrile-d₃	+1000 to -1000	> 1000	[8]
Organoantimony(V) Compounds	Chloroform-d	-200 to -800	500 - 2000	General Observation
Organoantimony(III) Compounds	Chloroform-d	+500 to -500	> 2000	General Observation

Note: Chemical shifts are relative to a saturated solution of KSbCl₆ in CH₃CN as an external reference (0 ppm). Linewidths are highly dependent on the specific compound, concentration, and temperature.

Experimental Protocols

Protocol 1: Preparation of an Air-Stable Inorganic Antimony Salt (e.g., Antimony Potassium Tartrate) for ¹²¹Sb NMR in D₂O

• Weighing: Accurately weigh 20-50 mg of antimony potassium tartrate into a clean, dry vial.

• Dissolution: Add approximately 0.6 mL of D₂O to the vial.

• Mixing: Gently vortex or sonicate the vial until the solid is completely dissolved. The solution should be clear and free of any particulates.

• Filtration and Transfer:

  • Take a clean Pasteur pipette and tightly pack a small plug of glass wool into the tip.

  • Using the pipette, draw up the sample solution.

  • Carefully transfer the solution from the pipette into a clean, dry 5 mm NMR tube.

• Capping and Labeling: Cap the NMR tube and label it clearly with the sample information.

• Pre-acquisition: Before inserting the sample into the spectrometer, ensure the solution is at the desired temperature and that there are no air bubbles.

Protocol 2: Preparation of an Air-Sensitive Organoantimony Compound (e.g., Triphenylantimony) for ¹²¹Sb NMR in CDCl₃

This protocol should be performed using standard Schlenk line or glovebox techniques to maintain an inert atmosphere.

• Drying and Degassing:

  • Ensure the organoantimony compound is pure and dry.

  • Dry the deuterated solvent (e.g., CDCl₃) over molecular sieves and degas it by several freeze-pump-thaw cycles.

  • Dry all glassware, including the NMR tube and cap, in an oven and allow to cool under vacuum or in a desiccator.

• Sample Preparation in a Glovebox:

  • Inside a glovebox, weigh 20-50 mg of the organoantimony compound into a small vial.

  • Add approximately 0.6 mL of the degassed CDCl₃ to the vial and ensure complete dissolution.

  • Filter the solution through a glass wool-plugged pipette directly into the NMR tube.

  • Cap the NMR tube securely. For extra protection, the cap can be wrapped with Parafilm or PTFE tape after removing it from the glovebox.

• Sample Preparation using a Schlenk Line:

  • Place the weighed organoantimony compound into a Schlenk flask.

  • Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen) three times.

  • Using a gas-tight syringe, transfer the degassed CDCl₃ into the Schlenk flask and dissolve the compound.

  • Place a clean, dry NMR tube inside a larger tube equipped with a sidearm and a rubber septum. Purge this assembly with inert gas.

  • Using a cannula or a long needle, transfer the sample solution from the Schlenk flask into the NMR tube under a positive pressure of inert gas.

  • Quickly cap the NMR tube while maintaining a flow of inert gas.

• Acquisition: Proceed with the NMR acquisition as soon as possible to minimize the risk of sample degradation.

Experimental Workflow for ¹²¹Sb NMR Sample Optimization

Caption: A workflow diagram illustrating the key steps for optimizing sample preparation for ¹²¹Sb NMR studies.

References

• 1. NMR Periodic Table: Antimony NMR [imserc.northwestern.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. sabba.me [sabba.me]
• 5. How to make an NMR sample [chem.ch.huji.ac.il]
• 6. nmr.chem.ualberta.ca [nmr.chem.ualberta.ca]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Refining Protocols for Separating Tellurium Isotopes from Antimony Targets

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of tellurium isotopes from irradiated antimony targets.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating tellurium isotopes from antimony targets?

A1: The most common methods involve radiochemical separation techniques that exploit the different chemical properties of tellurium and antimony. These include:

• Anion Exchange Chromatography: This technique separates tellurium and antimony based on their ability to form different charged complexes in solution, which interact differently with the ion exchange resin.

• Liquid-Liquid Extraction: This method utilizes the differential solubility of tellurium and antimony compounds in two immiscible liquid phases to achieve separation.

• Precipitation: This technique involves selectively precipitating one element while keeping the other in solution by carefully controlling chemical conditions like pH and reagent concentration.

Q2: Why is the oxidation state of tellurium and antimony important during separation?

A2: The oxidation states of tellurium (commonly Te(IV) and Te(VI)) and antimony (commonly Sb(III) and Sb(V)) significantly influence their chemical behavior. For instance, in anion exchange chromatography, Sb(V) forms a strong chloro complex that is strongly adsorbed onto the resin, while Te(VI) is not adsorbed at any HCl concentration.[1] Controlling the oxidation state through the use of oxidizing or reducing agents is therefore a critical step in achieving a clean separation.

Q3: What kind of yields and purity can I expect from these separation methods?

A3: Separation yields and purity can vary depending on the specific protocol and experimental conditions. However, high yields and purity have been reported for several methods. For example, a single-step anion-exchange chromatography method has been shown to yield an average of 88% for radiotellurium with no detectable radioantimony contamination.[2][3] Another three-step radiochemical separation procedure for proton-irradiated antimony targets reports a radiotellurium yield of 82% with a radiochemical purity greater than 99%.[2]

Troubleshooting Guides

Anion Exchange Chromatography

Problem: Low yield of tellurium in the eluate.

• Possible Cause 1: Incorrect oxidation state of tellurium. If tellurium is in the Te(IV) state, it may be retained on the anion exchange resin along with antimony.

  • Solution: Ensure complete oxidation of tellurium to Te(VI) before loading the column. This can be achieved by adding an oxidizing agent like NaClO to the loading solution.[1] The redox potential of the eluents is critical for efficient separation.[1]

• Possible Cause 2: Inappropriate HCl concentration. The concentration of hydrochloric acid in the loading and eluting solutions is crucial for the differential binding of tellurium and antimony complexes to the resin.

  • Solution: Carefully prepare and verify the HCl concentrations as specified in the protocol. For instance, one method involves dissolving the irradiated sample in concentrated HCl, diluting it to 2 M HCl, and then adding hypochlorite (B82951) before separation.[1]

• Possible Cause 3: Premature elution of tellurium. The flow rate of the eluent can affect the separation efficiency.

  • Solution: Optimize the flow rate to allow for proper equilibration and separation on the column. A slower flow rate may improve separation.

Problem: Antimony contamination in the tellurium fraction.

• Possible Cause 1: Incomplete oxidation of antimony. If antimony is not fully oxidized to Sb(V), it may not be strongly retained on the resin and could co-elute with tellurium.

  • Solution: Ensure the presence of a suitable oxidizing agent in the loading solution to maintain antimony in the Sb(V) state, which forms a strong chloro complex that binds tightly to the anion exchange resin.[1]

• Possible Cause 2: Overloading the column. Exceeding the capacity of the ion exchange resin can lead to breakthrough of antimony into the tellurium fraction.

  • Solution: Use an appropriate amount of resin for the mass of antimony being processed. If necessary, perform a preliminary "debulking" step to remove the majority of the antimony target material before the final purification.[4]

Liquid-Liquid Extraction

Problem: Poor separation of tellurium and antimony phases.

• Possible Cause 1: Incorrect pH of the aqueous phase. The pH of the aqueous solution can significantly impact the extraction efficiency of the metal complexes into the organic phase.

  • Solution: Adjust the pH of the aqueous phase to the optimal value specified in the protocol for the specific solvent system being used.

• Possible Cause 2: Insufficient mixing of the two phases. Incomplete mixing can lead to poor transfer of the target species from one phase to the other.

  • Solution: Ensure vigorous and sufficient mixing of the aqueous and organic phases for the recommended time to achieve equilibrium. One study suggests 10 minutes of vortexing for quantitative extraction.[5]

Problem: Low recovery of tellurium in the desired phase.

• Possible Cause: Incorrect oxidation state. Similar to chromatography, the oxidation state of tellurium and antimony is critical for their selective extraction.

  • Solution: It is crucial to add an oxidizing agent like H₂O₂ to the target solution shortly before performing the separation to ensure all antimony is in the pentavalent state for selective extraction.[5]

Precipitation

Problem: Co-precipitation of tellurium with antimony.

• Possible Cause 1: Incorrect pH for precipitation. The pH of the solution is a critical parameter for the selective precipitation of metal hydroxides or other compounds.

  • Solution: Carefully control the pH of the solution during the addition of the precipitating agent. For example, tellurium can be fully hydrolyzed and precipitated in the pH range of 4-6.[6]

• Possible Cause 2: Localized high concentrations of precipitating agent. Adding the precipitating agent too quickly can lead to local supersaturation and co-precipitation of impurities.[7]

  • Solution: Add the precipitating agent slowly and with vigorous stirring to ensure uniform distribution and selective precipitation.

Problem: Incomplete precipitation of the target element.

• Possible Cause: Formation of soluble complexes. The presence of certain ions can form soluble complexes with the target element, preventing its complete precipitation.

  • Solution: Review the composition of the solution and consider if any complexing agents are present. It may be necessary to adjust the chemical conditions to break these complexes before precipitation.

Quantitative Data Summary

Separation Method	Target	Key Reagents	Reported Yield	Reported Purity	Reference
Anion Exchange Chromatography	Proton-irradiated Antimony	Anion exchange resin, HCl, NaClO	88% (Radiotellurium)	No detectable radioantimony	[2][3]
Three-step Radiochemical Separation	Proton-irradiated Antimony	Not specified in abstract	82% (Radiotellurium)	>99%	[2]
Anion Exchange Chromatography (Modified)	Sb₂O₃ bombarded with deuterons	Anion exchange resin, conc. HCl, 5% NaClO	60% (Tellurium)	Separated from antimony	[1]
Liquid-Liquid Extraction	Natural Tin Target	Dibutyl ether, H₂O₂	>90% (Radioantimony)	>1700 separation factor	[5]
Precipitation	Bismuth Telluride Waste	HCl, NaOH	>99% (Tellurium)	99.9% (TeO₂)	[6]

Experimental Protocols & Workflows

Anion Exchange Chromatography Workflow

This diagram illustrates a general workflow for the separation of tellurium from an antimony target using anion exchange chromatography.

Caption: Anion exchange chromatography workflow for tellurium separation.

Logical Troubleshooting Flow for Low Tellurium Yield

This diagram provides a logical workflow for troubleshooting low tellurium yields in a separation protocol.

Caption: Troubleshooting workflow for low tellurium separation yield.

References

• 1. nishina.riken.jp [nishina.riken.jp]
• 2. researchgate.net [researchgate.net]
• 3. Radiochemical separation of antimony and tellurium in isotope production and in radionuclide generators | Semantic Scholar [semanticscholar.org]
• 4. Chemistry of Antimony in Radiopharmaceutical Development: Unlocking the Theranostic Potential of Sb Isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Production and Radiochemistry of Antimony-120m: Efforts Toward Auger Electron Therapy with 119Sb - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient Separation and Purification Method for Recovering Valuable Elements from Bismuth Telluride Refrigeration Chip Waste - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Radiochemical Separation Techniques | Annual Reviews [annualreviews.org]

Technical Support Center: Overcoming Low Signal Intensity in Antimony-121 Experiments

Welcome to the technical support center for Antimony-121 (¹²¹Sb) NMR experiments. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome challenges related to low signal intensity in their ¹²¹Sb NMR studies.

Frequently Asked Questions (FAQs)

Q1: Why is the signal intensity in my ¹²¹Sb NMR experiment so low?

Low signal intensity in ¹²¹Sb NMR experiments is a common issue stemming from the inherent properties of the antimony nucleus and experimental conditions. The primary reasons include:

• Quadrupolar Nature: ¹²¹Sb is a quadrupolar nucleus (spin I = 5/2).[1][2] Nuclei with a spin greater than 1/2 possess a non-spherical charge distribution, known as a nuclear electric quadrupole moment.[3] This moment interacts with local electric field gradients (EFGs) at the nucleus, providing a very efficient relaxation mechanism.[3][4] This rapid relaxation leads to significant line broadening, which in turn results in a lower signal-to-noise ratio.[3]

• Low Gyromagnetic Ratio: While not extremely low, the gyromagnetic ratio of ¹²¹Sb is lower than that of protons (¹H), which contributes to its lower intrinsic sensitivity.[1]

• Low Natural Abundance of the Analyte: While the ¹²¹Sb isotope has a natural abundance of 57.21%, the concentration of the antimony-containing species in your sample may be low.[1]

• Instrumental and Experimental Factors: Suboptimal experimental parameters, such as incorrect pulse widths, insufficient number of scans, or poor probe tuning, can significantly reduce signal intensity.

Q2: What is quadrupolar relaxation and how does it affect my ¹²¹Sb spectrum?

Quadrupolar relaxation is a dominant relaxation mechanism for nuclei with a spin I > 1/2, like ¹²¹Sb. The interaction between the nuclear quadrupole moment and the local EFG causes rapid transitions between spin states.[4] This rapid relaxation has two main consequences for your NMR spectrum:

• Line Broadening: The fast relaxation shortens the lifetime of the excited spin state, leading to broader NMR signals due to the Heisenberg uncertainty principle.[5] In environments with high asymmetry (large EFG), the lines can be broadened to the point of being undetectable.[6]

• Complex Spectra: In solid-state NMR, the quadrupolar interaction is orientation-dependent, resulting in broad powder patterns that can span several megahertz.[7]

The magnitude of the quadrupolar interaction is described by the quadrupolar coupling constant (Cq), which is a measure of the interaction strength. A larger Cq value results in broader lines.

Q3: How does the chemical environment of the antimony nucleus affect signal intensity?

The chemical environment plays a crucial role. In a highly symmetric environment, such as an octahedral or tetrahedral coordination, the EFG at the antimony nucleus is minimized.[8] This leads to a smaller quadrupolar interaction, narrower lines, and consequently, higher signal intensity.[8] Conversely, in a low-symmetry environment, the EFG is large, resulting in strong quadrupolar interactions and very broad, difficult-to-detect signals.[6]

Troubleshooting Guide

Issue: My ¹²¹Sb NMR signal is very broad and has a poor signal-to-noise ratio.

This is the most common problem encountered in ¹²¹Sb NMR. Follow these steps to diagnose and resolve the issue:

Fig. 1: Troubleshooting workflow for low ¹²¹Sb signal intensity.

Step 1: Sample Preparation

Proper sample preparation is critical for any NMR experiment and especially for challenging nuclei like ¹²¹Sb.

• Concentration: The signal-to-noise ratio (SNR) is directly proportional to the concentration of the analyte. For ¹²¹Sb, which has a relatively low sensitivity, using the highest possible concentration is recommended.

• Solvent Choice: Use a low-viscosity, deuterated solvent to minimize line broadening due to molecular tumbling. Ensure your compound is fully dissolved.

• Remove Particulates: Solid particles in the sample will distort the magnetic field homogeneity, leading to broad lines.[9] Filter your sample through a pipette with glass wool before transferring it to the NMR tube.

Parameter	Recommendation	Rationale
Concentration	As high as solubility allows	To maximize the number of nuclei in the detection volume.
Solvent	Low-viscosity, deuterated	Reduces line broadening from slow molecular tumbling.
Filtering	Filter through glass wool	Removes paramagnetic impurities and particulates that degrade shimming.

Step 2: Instrument Setup

• Probe Tuning and Matching: Always tune and match the NMR probe for the ¹²¹Sb frequency before starting your experiment. Mismatched tuning will lead to inefficient power transfer and a significant loss in signal intensity.

• Shimming: Although the intrinsic line widths for ¹²¹Sb are often broad, good shimming is still important to minimize broadening from an inhomogeneous magnetic field.

Step 3: Optimizing Acquisition Parameters

Optimizing the parameters of your pulse sequence is crucial for maximizing the signal.

• Number of Scans (NS): The SNR increases with the square root of the number of scans.[10] For low-intensity signals, a large number of scans is often necessary.

• Pulse Width (p1): Calibrate the 90° pulse width for ¹²¹Sb on your sample. An incorrect pulse width will lead to inefficient excitation and signal loss.

• Relaxation Delay (d1): The relaxation delay between scans should be set appropriately to allow the magnetization to return to equilibrium. For quadrupolar nuclei, T1 values can be short. A delay of 1-3 times the T1 is often a good starting point. Setting d1 too short will lead to saturation and reduced signal intensity.[11]

• Spectral Width (SW): Ensure the spectral width is large enough to encompass all expected signals. For ¹²¹Sb, chemical shifts can span a very wide range.[12]

Parameter	Typical Starting Value	Optimization Strategy
Number of Scans (NS)	1024 or higher	Increase NS until the desired SNR is achieved. Doubling the SNR requires quadrupling the NS.[10]
90° Pulse Width (p1)	5 - 50 µs	Calibrate using a standard sample or your own sample if the signal is strong enough.
Relaxation Delay (d1)	100 ms (B15284909) - 1 s	Measure T1 using an inversion-recovery experiment if possible. Otherwise, start with a short delay and increase it to see if the signal intensity improves.
Spectral Width (SW)	500 - 2000 ppm	Set a wide window initially and then narrow it once the signal is found.

Step 4: Advanced Experimental Techniques

If the signal is still weak after optimizing the above parameters, consider using more advanced techniques.

• Quadrupolar Echo Pulse Sequence: For broad signals, the beginning of the Free Induction Decay (FID) can be lost in the instrument's dead time, leading to baseline distortions and reduced signal. A quadrupolar echo sequence (e.g., 90°x - τ - 90°y) can refocus the magnetization and allow for the acquisition of the full signal.[13]

• Solid-State NMR (SSNMR): For solid samples, Magic Angle Spinning (MAS) can be used to average out some of the anisotropic broadening, leading to sharper lines and improved resolution.[7] However, for very large quadrupolar interactions, MAS alone may not be sufficient to fully narrow the lines.[14]

• Use of a Cryoprobe: If available, a cryogenically cooled probe will significantly reduce thermal noise and can increase the SNR by a factor of 3-4, making it much easier to detect weak signals.

Experimental Protocols

Protocol 1: Basic 1D ¹²¹Sb Spectrum Acquisition

• Prepare the Sample: Dissolve the antimony-containing compound in a suitable low-viscosity deuterated solvent at the highest possible concentration. Filter the solution into a clean NMR tube.

• Instrument Setup: Insert the sample into the magnet. Tune and match the probe to the ¹²¹Sb frequency. Perform standard shimming procedures.

• Set Acquisition Parameters:

  • Load a standard ¹²¹Sb experiment.

  • Set the spectral width (SW) to a large value (e.g., 1000 ppm) centered on the expected chemical shift range.

  • Set the number of scans (NS) to a high value (e.g., 2048).

  • Set the relaxation delay (d1) to a reasonable starting value (e.g., 0.5 s).

  • Use a calibrated 90° pulse width (p1).

• Acquire Data: Start the acquisition.

• Process Data: After acquisition, apply an appropriate window function (e.g., exponential multiplication with line broadening matched to the signal's natural linewidth) and Fourier transform the FID. Phase and baseline correct the spectrum.

Protocol 2: Quadrupolar Echo for Broad ¹²¹Sb Signals

• Follow Steps 1 & 2 from the basic acquisition protocol.

• Select Pulse Sequence: Choose a quadrupolar echo pulse sequence (this may be called qecho or similar in your spectrometer's software).

• Set Acquisition Parameters:

  • Use the same SW, NS, and p1 as in the basic experiment.

  • Set the inter-pulse delay (τ) to a short value, just longer than the instrument's dead time (e.g., 50-100 µs).

• Acquire and Process: Acquire and process the data as in the basic experiment. The echo sequence should provide a spectrum with a flatter baseline and better signal shape for broad resonances.

Visualizing the Effect of Quadrupolar Interactions

The following diagram illustrates how the quadrupolar interaction affects the NMR signal of ¹²¹Sb and how techniques like MAS can improve the spectrum in the solid state.

References

• 1. NMR Periodic Table: Antimony NMR [imserc.northwestern.edu]
• 2. Antimony-121 and antimony-123 NMR references [pascal-man.com]
• 3. Quadrupolar nuclei [chem.ch.huji.ac.il]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. youtube.com [youtube.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Troubleshooting [chem.rochester.edu]
• 10. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. solidstatenmr.org.uk [solidstatenmr.org.uk]
• 14. Recent advances in solid-state NMR spectroscopy of quadrupolar nuclei - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Calibration and standardization for quantitative 121Sb analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the calibration and standardization of quantitative ¹²¹Sb analysis, primarily using Inductively Coupled Plasma - Mass Spectrometry (ICP-MS).

Troubleshooting Guides

Issue 1: Poor or Non-Linear Calibration Curve

Question: My calibration curve for ¹²¹Sb has a poor correlation coefficient (R² < 0.999) or is non-linear. What are the possible causes and solutions?

Answer: A non-linear or poor calibration curve can lead to inaccurate quantification.[1] Several factors can contribute to this issue:

• Inaccurate Standard Preparation: Errors in serial dilutions are cumulative.[2] Ensure accurate preparation of calibration standards. It is recommended to prepare fresh standards daily.[2]

• Contamination: Contamination of the blank or low-concentration standards can significantly impact the lower end of the curve.[3] Using high-purity reagents and acid-cleaned labware is crucial.[4]

• Inappropriate Concentration Range: Calibrating over too wide a concentration range can lead to non-linearity, even in sensitive techniques like ICP-MS.[5] It's advisable to bracket the expected sample concentrations with your calibration standards.[5]

• Detector Saturation: At high concentrations, the detector may become saturated, leading to a plateau in the calibration curve.[6] If this is suspected, dilute the high-concentration standards and samples.

• Matrix Mismatch: If the matrix of the standards does not match the samples, it can cause a non-linear response.[2] Matrix-matching of calibration standards to your samples is recommended for optimal accuracy.[2]

Troubleshooting Workflow for Calibration Issues

Caption: Troubleshooting workflow for poor calibration curves.

Issue 2: Signal Drift and Instability

Question: I am observing a continuous drift or instability in my ¹²¹Sb signal during an analytical run. What could be the cause?

Answer: Signal drift, a gradual change in instrument response over time, can compromise the accuracy of your measurements.[7][8] Common causes include:

• Sample Introduction System Issues:

  • Nebulizer Clogging: High salt or organic content in samples can cause deposits on the nebulizer tip.[9]

  • Peristaltic Pump Tubing Degradation: Worn or damaged pump tubing leads to inconsistent sample flow.[2][9]

  • Spray Chamber Temperature Fluctuations: Changes in laboratory temperature can affect the efficiency of aerosol generation.[10]

• Plasma Instabilities: Changes in the plasma conditions due to matrix effects from complex samples can lead to drift.[7]

• Interface Cone Blockage: Deposits on the sampler and skimmer cones can obstruct the ion beam.[4][9]

Solutions:

• Internal Standardization: Use an internal standard that is absent in the sample, has a similar mass and ionization potential to antimony, and is not subject to the same interferences.[11]

• Regular Maintenance: Routinely check and clean the nebulizer, and replace the peristaltic pump tubing.[2]

• Temperature Control: Use a temperature-controlled spray chamber to maintain stable sample introduction conditions.[10]

• Cone Conditioning and Cleaning: Ensure proper conditioning of the interface cones before analysis and clean them regularly, especially when analyzing samples with high matrix content.[4][10]

Issue 3: Inaccurate Results due to Interferences

Question: My quantitative results for ¹²¹Sb are inconsistent or inaccurate, and I suspect interferences. What are the common types of interferences and how can I mitigate them?

Answer: In ICP-MS, interferences can lead to signal suppression or enhancement, resulting in biased results.[12] The main types of interferences are:

• Spectral Interferences: These occur when ions from the sample matrix or plasma gas have the same mass-to-charge ratio as ¹²¹Sb.[13]

  • Isobaric Interference: While ¹²¹Sb has no direct isobaric overlaps, polyatomic interferences can be a concern.

  • Polyatomic Interferences: In matrices containing tin (Sn), the formation of ¹¹⁹Sn¹H₂⁺ can potentially interfere with ¹²¹Sb. In chloride-containing matrices, ¹⁰⁵Pd¹⁶O⁺ or other complex ions may cause interference.

• Matrix Effects: These are non-spectral interferences caused by the sample matrix affecting the sample introduction, ionization efficiency in the plasma, or ion transmission through the mass spectrometer.[14] High concentrations of dissolved solids are a common cause of matrix effects.[14]

Mitigation Strategies:

Interference Type	Mitigation Strategy	Description
Spectral	Collision/Reaction Cell (CRC) Technology	A collision gas (e.g., helium) can be used to break apart polyatomic ions, reducing their interference.
High-Resolution ICP-MS (HR-ICP-MS)	Can physically separate the analyte peak from the interfering peak based on their slight mass differences.
Mathematical Corrections	Correction equations can be applied if the interfering species and its contribution are known and consistent.
Matrix Effects	Sample Dilution	Diluting the sample can reduce the concentration of matrix components, thereby minimizing their effect.[12]
Internal Standardization	An internal standard can compensate for signal suppression or enhancement caused by the matrix.
Matrix-Matched Calibration	Preparing calibration standards in a matrix that closely resembles the samples can help to compensate for matrix effects.[12]
Standard Addition Method	Involves adding known amounts of the analyte to the sample to create a calibration curve within the sample matrix itself, which can be effective for complex matrices.[12]

Logical Flow for Addressing Interferences

Caption: A logical approach to troubleshooting interferences.

Frequently Asked Questions (FAQs)

Q1: What is the difference between external and internal standardization for ¹²¹Sb analysis?

A1:

• External Standardization: This method involves creating a calibration curve using a series of standards with known concentrations of antimony that are prepared and analyzed separately from the samples.[14] The concentration of antimony in the unknown sample is then determined by comparing its signal to the calibration curve. This method is straightforward but can be susceptible to errors from matrix effects and instrument drift.[14]

• Internal Standardization: In this method, a known amount of another element (the internal standard) is added to all samples, standards, and blanks.[11] The calibration curve is constructed by plotting the ratio of the antimony signal to the internal standard signal against the antimony concentration. This approach can effectively correct for variations in sample introduction, plasma conditions, and instrument drift, often leading to more accurate and precise results, especially for complex matrices.[11][12]

Q2: How do I choose an appropriate internal standard for ¹²¹Sb analysis?

A2: An ideal internal standard should:

• Be absent or present at very low concentrations in the original sample.[11]

• Have a mass close to ¹²¹Sb.

• Have a similar ionization potential to antimony.

• Not be a source of spectral interference for ¹²¹Sb, nor should it be interfered with by other elements in the sample.[11]

• Behave similarly to antimony in the plasma.

Commonly used internal standards for ¹²¹Sb include rhodium (¹⁰³Rh), indium (¹¹⁵In), and tellurium (¹²⁵Te or ¹³⁰Te).

Q3: What are the best practices for preparing ¹²¹Sb calibration standards?

A3:

• Use Certified Reference Materials (CRMs): Start with a high-purity, certified stock solution of antimony.

• Matrix Matching: Whenever possible, prepare your standards in the same acid matrix as your digested samples (e.g., 2% nitric acid).[2]

• Fresh Preparation: Prepare working standards fresh daily from the stock solution to avoid issues with stability and contamination.[2]

• Careful Dilution: Use calibrated pipettes and volumetric flasks for accurate dilutions. Serial dilutions should be performed with care as errors are propagated.[14]

• Include a Blank: Always include a calibration blank (matrix without antimony) to establish the baseline.[15]

Q4: What are the key quality control (QC) samples I should include in my analytical run for ¹²¹Sb?

A4: A robust QC protocol is essential for ensuring the reliability of your data. Key QC samples include:

• Method Blank: A sample containing all reagents used in the sample preparation process, carried through the entire procedure. This checks for contamination.[15]

• Laboratory Control Sample (LCS): A blank sample spiked with a known concentration of antimony. This assesses the overall method performance in a clean matrix.[16]

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a sample to which known concentrations of antimony are added. These are used to evaluate the effect of the sample matrix on the analytical method.[16]

• Sample Duplicate: A separate aliquot of a sample that is processed and analyzed alongside the original. This monitors the precision of the method.[17]

• Continuing Calibration Verification (CCV) and Continuing Calibration Blank (CCB): These are standards and blanks analyzed periodically throughout the analytical run to check for instrument drift.[16]

Experimental Protocols

Protocol 1: Preparation of Calibration and QC Standards for ¹²¹Sb Analysis

Objective: To prepare a series of calibration standards and quality control samples for the quantitative analysis of antimony by ICP-MS.

Materials:

• Certified ¹²¹Sb stock standard (1000 mg/L)

• Internal standard stock solution (e.g., 1000 mg/L Rhodium)

• Trace metal grade nitric acid (HNO₃)

• Ultrapure deionized water (>18 MΩ·cm)

• Calibrated micropipettes and tips

• Class A volumetric flasks

• Acid-cleaned polypropylene (B1209903) tubes

Procedure:

• Preparation of Intermediate Stock Solutions:

  • Prepare a 10 mg/L intermediate ¹²¹Sb stock solution by diluting 1 mL of the 1000 mg/L stock to 100 mL with 2% HNO₃ in a volumetric flask.

  • Prepare a 1 mg/L intermediate internal standard (IS) solution by diluting 0.1 mL of the 1000 mg/L stock to 100 mL with 2% HNO₃.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards (e.g., 0, 1, 5, 10, 50, 100 µg/L) by appropriate dilutions of the 10 mg/L intermediate ¹²¹Sb stock solution with 2% HNO₃.

  • Add a constant concentration of the internal standard to each calibration standard (e.g., 10 µg/L).

• Preparation of Quality Control Samples:

  • Continuing Calibration Verification (CCV): Prepare a mid-range standard (e.g., 20 µg/L) from the intermediate stock.

  • Laboratory Control Sample (LCS): Prepare a standard at a concentration within the calibration range (e.g., 25 µg/L) from a second source certified reference material, if available.

Protocol 2: General ICP-MS Analysis Workflow for ¹²¹Sb

Objective: To provide a general workflow for the quantitative analysis of ¹²¹Sb in prepared samples using ICP-MS.

Instrumentation: An ICP-MS system equipped with a collision/reaction cell.

Procedure:

• Instrument Tuning and Performance Check:

  • Perform daily instrument tuning using a tuning solution to optimize parameters such as nebulizer gas flow, lens voltages, and detector sensitivity.

  • Verify instrument performance by checking for low oxide ratios (e.g., CeO⁺/Ce⁺ < 2%) and low doubly charged ion ratios (e.g., Ba²⁺/Ba⁺ < 3%).

• Analytical Run Sequence:

  • Begin the run by analyzing a calibration blank and the full set of calibration standards to establish the calibration curve.

  • Analyze a CCV and a CCB to verify the initial calibration.

  • Analyze the method blank, LCS, and any other prepared QC samples.

  • Analyze the unknown samples, interspersed with CCV/CCB pairs at regular intervals (e.g., every 10-15 samples).[16]

  • Conclude the run with a final CCV/CCB pair.

• Data Acquisition and Processing:

  • Acquire data for ¹²¹Sb and the chosen internal standard.

  • Process the data using the instrument software, applying the calibration curve to calculate the concentrations in the unknown samples.

  • Apply any necessary dilution factors and blank corrections.

• Data Review and Validation:

  • Review the results for all QC samples against established acceptance criteria (e.g., CCV recovery within ±10% of the true value, method blank below the reporting limit).

  • If any QC samples fail, investigate the cause and take corrective action, which may include re-analyzing the affected samples.[15]

ICP-MS Analysis Workflow

Caption: General workflow for quantitative ¹²¹Sb analysis by ICP-MS.

References

• 1. scirp.org [scirp.org]
• 2. youtube.com [youtube.com]
• 3. Tips for ICP-MS Analysis : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. ICP-MS Calibration Drift: Causes and Solutions [eureka.patsnap.com]
• 8. Impact of and correction for instrument sensitivity drift on nanoparticle size measurements by single-particle ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Troubleshooting ICP Spectrometer Performance | Labcompare [labcompare.com]
• 10. youtube.com [youtube.com]
• 11. moca.net.ua [moca.net.ua]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. Strategies to overcome spectral interference in ICP-MS detection - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. ams.taud.org [ams.taud.org]
• 16. epa.gov [epa.gov]
• 17. anlab.ucdavis.edu [anlab.ucdavis.edu]

Troubleshooting antimony ore flotation for grade and recovery improvement

Technical Support Center: Antimony Ore Flotation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing antimony ore flotation for improved grade and recovery.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered in stibnite (B1171622) flotation?

A1: The most frequent challenges in stibnite (Sb₂S₃) flotation include:

• Low Concentrate Grade and Recovery: Difficulty in selectively separating stibnite from gangue minerals.

• Presence of Arsenic: Arsenopyrite (B74077) often floats with stibnite, leading to high arsenic content in the concentrate, which can result in penalties.[1]

• Oxidized Ores: Antimony oxide ores are generally more difficult to float than sulfide (B99878) ores like stibnite.[2][3]

• Complex Mineralogy: The presence of minerals like pyrite (B73398), arsenopyrite, and various gangue minerals such as quartz and calcite complicates the separation process.[1][4]

• Slime Interference: Fine particles, or slimes, can increase reagent consumption and reduce froth stability, hindering flotation performance.[3][5]

Q2: Which reagents are typically used in stibnite flotation?

A2: A standard suite of reagents for stibnite flotation includes:

• Collectors: Xanthates, such as Potassium Amyl Xanthate (KAX) or butyl xanthate, are commonly used to render the stibnite surface hydrophobic.[1][6]

• Activators: Lead salts like lead nitrate (B79036) (Pb(NO₃)₂) or copper salts such as copper sulfate (B86663) (CuSO₄) are often used to enhance the performance of collectors on the stibnite surface.[2][6][7] Lead nitrate is often found to be slightly more effective than copper sulfate.[6]

• Frothers: Pine oil or Methyl Isobutyl Carbinol (MIBC) are used to create a stable froth for collecting the hydrophobic mineral particles.[2][8]

• pH Regulators: Soda ash or lime may be used to adjust the pulp's pH to an optimal range for separation.[4][9]

• Depressants: These are used to inhibit the flotation of unwanted minerals. For example, sodium cyanide can be used to depress pyrite, and yellow dextrine can help suppress talc.[4]

Q3: What is the optimal pH for stibnite flotation?

A3: The optimal pH for stibnite flotation can vary depending on the specific ore and reagent scheme. However, a slightly acidic to neutral pH is often favored. Several studies indicate that a pH of around 6.5 provides a good balance for achieving high grade and recovery.[1][10] In some cases, slightly alkaline conditions (pH 9.0) have also shown to yield maximum recovery.[9] It is crucial to conduct tests, as a small variation in pH can significantly impact grade and recovery.[9]

Q4: Why is particle size important in antimony flotation?

A4: Particle size is a critical parameter in flotation.

• Coarse Particles (>0.1 mm): If the ore is not ground finely enough, valuable minerals may not be liberated from the gangue, leading to losses in the tailings.[1][11] Coarse particles are also heavier and can detach from air bubbles, reducing recovery.[11]

• Fine Particles (<0.006 mm): Over-grinding produces slimes, which can lead to several problems, including increased reagent consumption due to their large surface area and reduced selectivity as they can adhere to other mineral surfaces.[5][11] For stibnite, which is friable, overgrinding is a particular concern.[4] Finding the optimal grind size is essential for maximizing both grade and recovery.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during antimony ore flotation experiments.

Problem 1: Low Antimony Recovery

Possible Causes & Solutions

Cause	Recommended Action
Incorrect Particle Size	Verify the particle size distribution. For coarse particles, increase grinding time or ball mill load. For excessive fines, consider a staged grinding approach or desliming before flotation.[11][12]
Insufficient Collector Dosage	Gradually increase the collector (e.g., KAX) concentration. Perform a dosage optimization curve to find the optimal concentration for your specific ore.[1]
Sub-optimal pH	Measure and adjust the pulp pH. Conduct flotation tests at various pH levels (e.g., from 6.0 to 8.0) to determine the optimal value for your system.[1] A pH of 6.5 is often a good starting point.[1][10]
Lack of Activation	Stibnite flotation can be significantly improved with an activator. Introduce an activator like lead nitrate (Pb(NO₃)₂) or copper sulfate (CuSO₄) into the conditioning stage before adding the collector.[6][7]
Poor Froth Stability	Ensure adequate frother dosage. If the froth is brittle and breaks easily, you may need to increase the frother concentration.[7]
Oxidized Ore Surface	If dealing with oxidized antimony ore, the flotation process is more challenging. A two-stage flotation process might be necessary, one for sulfides and another for oxides using different collectors.[3]

Problem 2: Low Concentrate Grade

Possible Causes & Solutions

Cause	Recommended Action
Gangue Mineral Entrainment	Reduce pulp density at the cleaning stage to achieve a higher grade concentrate.[9] Adding a dispersant like sodium silicate (B1173343) can help depress silicate gangue minerals.[9]
Co-flotation of Arsenic Minerals	If arsenopyrite is present, selective depression is necessary. This can be a complex task as arsenopyrite and stibnite have similar flotation properties.[1] Multiple cleaning stages are often required.[1]
Co-flotation of Pyrite	Use a depressant like sodium cyanide or lime to suppress pyrite flotation.[4][13] Careful control of pH is also critical for pyrite depression.[7]
Over-dosing of Collector	Excessive collector can lead to the flotation of non-target minerals, reducing selectivity and grade. Review and optimize the collector dosage.
Excessive Fines/Slimes	Over-grinding can create slimes that are non-selectively floated. Implement desliming techniques or use dispersants to mitigate their effect.[5][11]

Experimental Protocols & Data

Protocol: Bench-Scale Stibnite Flotation Experiment

This protocol outlines a typical single-stage rougher flotation test to determine the effect of a specific parameter, such as collector dosage.

1. Ore Preparation:

• Obtain a representative sample of the antimony ore.
• Crush the ore to a suitable size (e.g., -2 mm).
• Grind the ore in a ball mill to the target particle size. A common target is 80% passing 142 microns.[1]

2. Pulp Preparation:

• Prepare a pulp with a specific solids concentration (e.g., 30% w/w) in a flotation cell.

3. Conditioning:

• Start the flotation cell agitator.
• Adjust the pulp pH to the desired level (e.g., 6.5) using a pH regulator.[1]
• Add the activator (e.g., 100 g/t Pb(NO₃)₂) and condition for a set time (e.g., 3 minutes).[1]
• Add the collector (e.g., Potassium Amyl Xanthate) at the desired dosage and condition for another set time (e.g., 3 minutes).[1]
• Add the frother (e.g., 100 g/t AeroFroth 65) and condition for a final, shorter period (e.g., 1 minute).[1]

4. Flotation:

• Open the air inlet to introduce air and generate froth.
• Collect the froth (concentrate) for a predetermined time (e.g., 8 minutes).[14]

5. Analysis:

• Filter, dry, and weigh the collected concentrate and the remaining tailings.
• Assay the feed, concentrate, and tailings for antimony content.
• Calculate the antimony grade (% Sb) of the concentrate and the overall recovery.

Data Presentation: Effect of Reagent Dosage

Table 1: Example Effect of Collector (KAX) Dosage on Stibnite Flotation

KAX Dosage (g/t)	Sb Grade in Concentrate (%)	Sb Recovery (%)
50	22.5	92.0
100	25.0	95.5
150	24.0	96.0
200	23.5	96.5

Note: Data is illustrative, based on trends described in literature. Optimal values are ore-specific. A dosage of 100 g/t KAX was found to be optimal in one study.[10]

Table 2: Example Effect of Activator on Stibnite Recovery (with Butyl Xanthate collector)

Activator	Activator Type	Recovery Rate (%)
None	-	45
Copper Sulfate	CuSO₄	75
Lead Nitrate	Pb(NO₃)₂	85

Source: Data from a study on activator effects.[6]

Visualizations

Troubleshooting Workflow for Low Recovery

Caption: A logical workflow for troubleshooting low antimony recovery.

Standard Experimental Workflow for Antimony Flotation

References

• 1. journalssystem.com [journalssystem.com]
• 2. mineraldressing.com [mineraldressing.com]
• 3. jme.shahroodut.ac.ir [jme.shahroodut.ac.ir]
• 4. How Antimony is Processed by Flotation - 911Metallurgist [911metallurgist.com]
• 5. prominetech.com [prominetech.com]
• 6. researchgate.net [researchgate.net]
• 7. Flotation Reagents: Uses and Advantages in Ore Processing - 911Metallurgist [911metallurgist.com]
• 8. Flotation vs. Gravity in Antimony Processing: Which Yields Better Results? | Mining Pedia [miningpedia.cn]
• 9. banglajol.info [banglajol.info]
• 10. scribd.com [scribd.com]
• 11. 10 Problems in the Flotation Process and Troubleshooting | Fote Machinery [ftmmachinery.com]
• 12. mineraldressing.com [mineraldressing.com]
• 13. Flotation Depressants - 911Metallurgist [911metallurgist.com]
• 14. Antimony circuit optimization in flotation of gold-bearing antimony ore [giab-online.ru]

Addressing matrix effects in ICP-MS analysis of Antimony-121

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the ICP-MS analysis of Antimony-121 (¹²¹Sb).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in ICP-MS and how do they affect Antimony-121 analysis?

A1: Matrix effects in ICP-MS are interferences caused by the sample's components, other than the analyte (Antimony-121), that can alter the analyte's signal intensity.[1][2] These effects can lead to either signal suppression (a decrease in the ¹²¹Sb signal) or enhancement (an increase in the ¹²¹Sb signal), resulting in inaccurate quantification.[1][2] Common causes include high concentrations of salts (e.g., from biological fluids or digested solids), acids used in sample preparation, and other elements present in the sample.[3] For ¹²¹Sb, this can lead to underestimation or overestimation of its true concentration.

Q2: What are the common signs of matrix effects in my ¹²¹Sb analysis?

A2: Signs of matrix effects include:

• Poor recovery of spiked samples.

• Inconsistent results upon sample dilution.

• Drifting of the internal standard signal during an analytical run.

• Significant differences in results obtained by the standard addition method compared to external calibration.

• Visible salt deposition on the ICP-MS cones.[2]

Q3: Which internal standard is recommended for Antimony-121 analysis?

A3: The choice of an internal standard is critical for correcting matrix effects. For Antimony-121, elements with similar mass and ionization potential are preferred. Commonly used and effective internal standards for ¹²¹Sb include Indium-115 (¹¹⁵In) and Germanium-73 (⁷³Ge).[4][5] Tellurium (Te) and Rhodium (Rh) can also be considered. It is crucial that the selected internal standard is not present in the original sample.

Q4: When should I use the standard addition method versus matrix-matched calibration?

A4: The method of standard additions (MSA) is ideal for complex or unknown matrices where it is difficult to replicate the sample matrix for calibration standards.[6][7][8] It is particularly useful for a small number of samples with significant matrix effects.[9] Matrix-matched calibration is more suitable when analyzing a large batch of samples with a similar and well-characterized matrix.[2] This method involves preparing calibration standards in a blank matrix that closely resembles the sample's composition.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating matrix effects in your ICP-MS analysis of Antimony-121.

Problem: Low or Inconsistent ¹²¹Sb Signal Intensity

Possible Cause	Troubleshooting Step	Expected Outcome
Signal Suppression	Perform a spike recovery experiment. Add a known concentration of ¹²¹Sb to your sample and a blank.	Recovery in the sample significantly below 100% (e.g., <85%) indicates signal suppression.
Physical Interferences	Dilute the sample with the blank solution (e.g., 2% nitric acid). Analyze at different dilution factors (e.g., 1:10, 1:50).	If the calculated original concentration is consistent across different dilutions, the matrix effect is minimized.
Ineffective Internal Standard	Review your choice of internal standard. Ensure it has a similar mass and ionization potential to Antimony (¹²¹Sb). Consider using ¹¹⁵In or ⁷³Ge.	A suitable internal standard will show a similar response to the analyte in the presence of the matrix, leading to more accurate correction.
High Total Dissolved Solids (TDS)	If dilution is not feasible due to low analyte concentration, consider using a high-solids sample introduction system or a gas exchange/collision cell if available on your instrument.	These accessories can help manage high matrix loads and reduce interferences.

Problem: High or Erratic ¹²¹Sb Signal Intensity

Possible Cause	Troubleshooting Step	Expected Outcome
Signal Enhancement	Analyze a blank matrix and compare it to your sample blank.	A significantly higher signal in the sample blank may indicate contamination or matrix-induced enhancement.
Polyatomic Interferences	While less common for ¹²¹Sb, check for potential polyatomic interferences, especially in complex matrices. This can be investigated by analyzing a sample with and without a collision/reaction cell engaged.	A significant drop in the ¹²¹Sb signal with the cell engaged may suggest the presence of an interference that is being removed.
Contamination	Prepare and analyze a method blank carried through the entire sample preparation procedure.	The method blank should be free of ¹²¹Sb. If detected, it points to contamination from reagents, vials, or the environment.

Experimental Protocols

Protocol 1: Internal Standard Correction

This protocol describes the use of an internal standard to correct for matrix-induced signal drift and suppression/enhancement.

Methodology:

• Select an Internal Standard: Choose an appropriate internal standard for ¹²¹Sb, such as ¹¹⁵In or ⁷³Ge. The internal standard should be absent in the samples.

• Prepare Internal Standard Stock Solution: Prepare a stock solution of the internal standard (e.g., 1000 mg/L).

• Prepare Working Internal Standard Solution: Dilute the stock solution to a working concentration that provides a stable and mid-range signal intensity on the ICP-MS (e.g., 10-100 µg/L).

• Introduce the Internal Standard: Add the internal standard to all blanks, calibration standards, and samples to a constant final concentration. This can be done offline by adding a small volume of the working internal standard solution to each sample or online by mixing the internal standard solution with the sample stream using a T-piece before the nebulizer.

• Data Analysis: The ICP-MS software will calculate the ratio of the ¹²¹Sb signal intensity to the internal standard signal intensity. The calibration curve is then constructed by plotting this ratio against the concentration of the ¹²¹Sb standards. This ratio is used to determine the concentration of ¹²¹Sb in the samples, which corrects for variations in signal intensity caused by the matrix.

Protocol 2: Method of Standard Additions (MSA)

This protocol is used to quantify ¹²¹Sb in complex matrices by creating a calibration curve within the sample matrix itself.

Methodology:

• Sample Preparation: Take at least four equal aliquots of the unknown sample.

• Spiking: To three of the aliquots, add increasing known amounts of a ¹²¹Sb standard solution. Leave one aliquot unspiked.

• Dilution: Dilute all aliquots to the same final volume with the appropriate blank solution (e.g., 2% nitric acid).

• Analysis: Analyze all prepared solutions on the ICP-MS and measure the signal intensity for ¹²¹Sb.

• Data Analysis: Plot the measured signal intensity against the concentration of the added ¹²¹Sb standard. The concentration of the added standard in the unspiked sample is zero.

• Quantification: Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line represents the concentration of ¹²¹Sb in the original unknown sample.

Protocol 3: Matrix-Matched Calibration

This protocol is used when a representative blank matrix is available.

Methodology:

• Obtain Blank Matrix: Acquire a sample of the matrix that is free of Antimony. This could be a pre-screened batch of the same biological fluid, a synthetic equivalent, or a solid material that has been acid digested in the same manner as the samples.

• Prepare Calibration Standards: Prepare a series of calibration standards by spiking the blank matrix with known concentrations of a ¹²¹Sb standard solution.

• Prepare Samples: Prepare the unknown samples using the same digestion and dilution procedure as the blank matrix.

• Analysis: Analyze the matrix-matched calibration standards and the samples on the ICP-MS.

• Quantification: Construct a calibration curve from the matrix-matched standards and use it to determine the concentration of ¹²¹Sb in the unknown samples.

Visualizations

Caption: A troubleshooting workflow for addressing inaccurate Antimony-121 results.

Caption: Experimental workflow for the Method of Standard Additions.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. Effective Strategies for ICP-MS Inaccuracies Due to Matrix Effects [eureka.patsnap.com]
• 3. nemc.us [nemc.us]
• 4. mdpi.com [mdpi.com]
• 5. Inductively coupled plasma mass spectrometry method for plasma and intracellular antimony quantification applied to pharmacokinetics of meglumine antimoniate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Applying standard addition to determine antimony isotopes in low-Sb samples using HG-MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 7. people.whitman.edu [people.whitman.edu]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Antimony-121 and Antimony-123 Mössbauer Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Antimony (Sb) is a key element in various scientific fields, including materials science, catalysis, and pharmacology. Mössbauer spectroscopy, a high-resolution technique sensitive to the local chemical environment of a specific isotope, provides invaluable insights into the structure, bonding, and magnetic properties of antimony-containing compounds. Antimony has two stable isotopes suitable for Mössbauer spectroscopy: Antimony-121 (¹²¹Sb) and Antimony-123 (¹²³Sb). This guide provides a comprehensive comparison of these two isotopes to aid researchers in selecting the appropriate nuclide for their experimental needs and to offer detailed procedural insights.

Key Nuclear Properties: A Quantitative Comparison

The choice between ¹²¹Sb and ¹²³Sb for Mössbauer spectroscopy is primarily dictated by their intrinsic nuclear properties. These parameters influence the experimental setup, data acquisition, and the quality of the resulting spectra.

Property	Antimony-121 (¹²¹Sb)	Antimony-123 (¹²³Sb)	Significance in Mössbauer Spectroscopy
Natural Abundance (%)	57.21	42.79	Higher abundance of ¹²¹Sb leads to a stronger signal and shorter data acquisition times without isotopic enrichment.
Mössbauer Gamma-Ray Energy (keV)	37.15	57.3 (Estimated)	The gamma-ray energy affects the recoil-free fraction, detector choice, and experimental setup.
Excited State Half-life (ns)	3.5	1.3	The half-life determines the natural linewidth of the Mössbauer resonance, impacting the resolution of the spectra.
Natural Linewidth (mm/s)	2.10[1]	~7.8 (Calculated)	A narrower linewidth (¹²¹Sb) provides better resolution for distinguishing between different chemical environments.
Nuclear Spin (Ground State, Ig)	5/2+[2]	7/2+[3]	The nuclear spin quantum numbers of the ground and excited states determine the number of possible transitions and the complexity of the Mössbauer spectrum.
Nuclear Spin (Excited State, Ie)	7/2+	5/2+	Influences the number of lines observed in the presence of hyperfine interactions.
Nuclear Magnetic Moment (µN, Ground State)	+3.3634[2]	+2.5498[2]	A larger magnetic moment results in greater splitting of nuclear energy levels in a magnetic field, facilitating the study of magnetic properties.
Nuclear Quadrupole Moment (barns, Ground State)	-0.360[2]	-0.490[2]	The quadrupole moment interacts with electric field gradients, providing information on the symmetry of the local environment. A smaller value for ¹²¹Sb can lead to simpler spectra.

Practical Considerations for Researchers

From a practical standpoint, ¹²¹Sb is the more commonly used isotope in Mössbauer spectroscopy . Its higher natural abundance and narrower natural linewidth are significant advantages, leading to better resolved spectra and reduced measurement times. The lower gamma-ray energy of ¹²¹Sb also results in a higher recoil-free fraction, which is the probability of a recoil-free emission or absorption of a gamma ray, a fundamental requirement for the Mössbauer effect.

However, the study of ¹²³Sb can be advantageous in specific cases, for instance, when investigating certain hyperfine interactions where its different nuclear moments and spin states might provide complementary information.

Experimental Protocols

The experimental setup for both ¹²¹Sb and ¹²³Sb Mössbauer spectroscopy shares the fundamental components of a Mössbauer spectrometer: a radioactive source, a velocity transducer, a sample holder (absorber), a detector, and associated electronics for data acquisition.

Source Preparation

• For ¹²¹Sb Spectroscopy: The most common source is ¹²¹ᵐSn (a metastable isomer of tin-121) embedded in a CaSnO₃ matrix.[4] This source decays to the excited state of ¹²¹Sb, providing the 37.15 keV gamma rays.

• For ¹²³Sb Spectroscopy: A common source is ¹²³Sn, often in a BaSnO₃ or CaSnO₃ matrix.

Sample (Absorber) Preparation

The sample under investigation should be in a solid form (crystalline or amorphous powder, foil, etc.) to facilitate the recoil-free nuclear resonance. The optimal thickness of the absorber needs to be calculated to maximize the resonant absorption without excessive non-resonant scattering of gamma rays. For powder samples, it is crucial to ensure a uniform thickness and density to obtain high-quality spectra.

Instrumentation and Data Acquisition

• Cryogenics: Due to the relatively high energy of the gamma rays, especially for ¹²³Sb, it is often necessary to cool both the source and the absorber to cryogenic temperatures (typically liquid helium or closed-cycle refrigerator temperatures, around 4.2 K to 20 K).[4] This increases the recoil-free fraction and improves the signal-to-noise ratio.

• Velocity Transducer: The source is mounted on a velocity transducer that moves it relative to the absorber. This motion induces a Doppler shift in the energy of the emitted gamma rays, allowing for the scanning of the energy range around the nuclear transition energy.

• Detector: The choice of detector depends on the energy of the gamma rays.

  • For the 37.15 keV gamma rays of ¹²¹Sb, proportional counters or solid-state detectors like Si(Li) or Ge detectors are suitable.

  • For the higher energy gamma rays of ¹²³Sb, scintillation detectors (e.g., NaI(Tl)) or high-purity germanium (HPGe) detectors are more efficient.

• Data Analysis: The resulting Mössbauer spectrum is a plot of gamma-ray transmission (or absorption) as a function of the source velocity. This spectrum is then fitted with Lorentzian line shapes to extract key parameters such as the isomer shift (δ), quadrupole splitting (ΔEᵩ), and magnetic hyperfine field (B). These parameters provide information about the oxidation state, coordination symmetry, and magnetic environment of the antimony atoms in the sample.

Visualizing the Process and Concepts

To better illustrate the workflow and the key distinctions between the two isotopes, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. WebElements Periodic Table » Antimony » isotope data [webelements.com]
• 3. Antimony-123 | Sb | CID 42626464 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Experimental ¹²¹Sb Data with Theoretical Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data for the Antimony-121 (¹²¹Sb) nucleus with predictions from theoretical models. The validation of experimental results through computational chemistry is a cornerstone of modern materials science and drug development, offering profound insights into the electronic structure, bonding, and local environment of antimony in various chemical systems. This document outlines the key experimental techniques, theoretical approaches, and presents a direct comparison of the data obtained.

Experimental Methodologies

The primary techniques for probing the nuclear environment of ¹²¹Sb are Nuclear Quadrupole Resonance (NQR) Spectroscopy, Mössbauer Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each method is sensitive to different aspects of the interaction between the ¹²¹Sb nucleus and its surrounding electrons.

1.1. ¹²¹Sb Nuclear Quadrupole Resonance (NQR) Spectroscopy

NQR spectroscopy is a highly sensitive method for investigating the local electronic environment in solid materials.[1] It measures the transition frequencies between nuclear quadrupole energy levels, which are split by the interaction of the nuclear electric quadrupole moment (Q) of the ¹²¹Sb nucleus (spin I = 5/2) with the local electric field gradient (EFG).[2]

• Principle : The experiment detects transitions between nuclear spin states whose degeneracy is lifted by the EFG, providing direct measurements of the nuclear quadrupole coupling constant (NQCC or e²qQ) and the EFG asymmetry parameter (η).[2] These parameters are exquisitely sensitive to the symmetry of the charge distribution around the nucleus.[1]

• Typical Protocol : A powdered crystalline sample is placed in a sample coil within the spectrometer. Radiofrequency (RF) pulses are applied to induce transitions between the quadrupole levels. The resulting signal, or echo, is detected. Measurements are often performed at low temperatures (e.g., 4.2 K or 77 K) to improve the signal-to-noise ratio.[3] The NQR frequencies for ¹²¹Sb can range from tens to hundreds of MHz.

1.2. ¹²¹Sb Mössbauer Spectroscopy

Mössbauer spectroscopy is a technique based on the recoilless emission and resonant absorption of gamma rays.[4] For ¹²¹Sb, it provides valuable information on the oxidation state, spin state, and chemical bonding through the analysis of hyperfine interactions.

• Principle : The two key parameters derived from a ¹²¹Sb Mössbauer spectrum are the isomer shift (δ) and the quadrupole splitting (ΔE_Q). The isomer shift arises from the electrostatic interaction between the nuclear charge distribution and the s-electron density at the nucleus (ρ(0)).[5] It is a direct measure of the s-electron density and is highly sensitive to the oxidation state of the antimony atom.[5][6] Quadrupole splitting occurs when the nucleus experiences a non-zero EFG, providing information similar to NQR.

• Typical Protocol : The experiment involves a radioactive source (e.g., Ca¹²¹mSnO₃) that emits gamma rays and an absorber sample containing ¹²¹Sb. The energy of the gamma rays is modulated using the Doppler effect by moving the source relative to the absorber. The spectrum is a plot of gamma-ray transmission versus the velocity of the source.[4] Spectra are typically recorded at cryogenic temperatures (e.g., 20 K) relative to a standard reference material like InSb.[7]

1.3. ¹²¹Sb Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy probes the magnetic properties of the ¹²¹Sb nucleus. While the large quadrupole moment of ¹²¹Sb can lead to very broad lines in solid-state NMR, making experiments challenging, the data provides unique insights into the local structure.[8]

• Principle : In the presence of an external magnetic field, the nuclear spin states are split (Zeeman effect). The exact transition frequency is modified by the local chemical environment, an effect known as the chemical shift (δ).[9] The ¹²¹Sb chemical shift is highly sensitive to halogen substitution and the overall electronic structure.[10] For solids, Magic Angle Spinning (MAS) techniques are employed to average out anisotropic interactions and obtain narrower lines, from which the isotropic chemical shift can be determined.[8]

• Typical Protocol : A solid sample is packed into a rotor and spun at a high frequency (the "magic angle" of 54.74°) inside a high-field NMR spectrometer. RF pulses are used to excite the ¹²¹Sb nuclei, and the resulting free induction decay (FID) is recorded and Fourier transformed to yield the NMR spectrum.[11] Chemical shifts are reported in parts per million (ppm) relative to a reference compound.[12]

Theoretical Models: Density Functional Theory (DFT)

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), have become an indispensable tool for predicting and interpreting the parameters measured in these experiments.[13] DFT provides a balance of computational cost and accuracy for modeling the electronic structure of molecules and solids.[14][15]

• Core Principle : DFT maps the complex many-body problem of interacting electrons onto a simpler system of non-interacting electrons moving in an effective potential.[13] The choice of the exchange-correlation functional (e.g., PBE, B3LYP, BH&HLYP) is critical for obtaining accurate results.[16][17]

• Calculation of Spectroscopic Parameters :

  • NQR : DFT is used to calculate the EFG tensor at the ¹²¹Sb nucleus from the optimized electronic structure. The NQCC and η can then be directly computed from the components of the EFG tensor.[18]

  • Mössbauer : The isomer shift is calculated by determining the electron density at the nucleus, ρ(0).[16][19][20] This requires specialized computational schemes that accurately model the electronic wavefunction within the nuclear volume.[19]

  • NMR : The NMR chemical shift is predicted by calculating the magnetic shielding tensor. The Gauge-Including Atomic Orbital (GIAO) method is a common and effective approach for this purpose.[11]

Diagrams of Experimental and Theoretical Workflows

// Central Properties EFG [label="Electric Field\nGradient (EFG)", shape=ellipse, fillcolor="#F1F3F4"]; Rho [label="s-Electron Density\nat Nucleus ρ(0)", shape=ellipse, fillcolor="#F1F3F4"]; Shield [label="Magnetic Shielding\nTensor", shape=ellipse, fillcolor="#F1F3F4"];

// Experimental Observables NQR [label="NQR Frequency &\nQuadrupole Splitting", shape=box, style=rounded, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Moss [label="Mössbauer\nIsomer Shift (δ)", shape=box, style=rounded, fillcolor="#EA4335", fontcolor="#FFFFFF"]; NMR [label="NMR\nChemical Shift (δ)", shape=box, style=rounded, fillcolor="#FBBC05", fontcolor="#202124"];

// Theoretical Calculations Calc_EFG [label="Calculated EFG\n(DFT)", shape=box, style=rounded, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Calc_Rho [label="Calculated ρ(0)\n(DFT)", shape=box, style=rounded, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Calc_NMR [label="Calculated Shielding\n(DFT-GIAO)", shape=box, style=rounded, fillcolor="#FBBC05", fontcolor="#202124"];

// Relationships EFG -> NQR [label="measures"]; EFG -> Calc_EFG [label="calculates"]; Rho -> Moss [label="determines"]; Rho -> Calc_Rho [label="calculates"]; Shield -> NMR [label="determines"]; Shield -> Calc_NMR [label="calculates"];

// Labels lab1 [label="Experimental", shape=plaintext, fontcolor="#202124"]; lab2 [label="Fundamental Property", shape=plaintext, fontcolor="#202124"]; lab3 [label="Theoretical", shape=plaintext, fontcolor="#202124"];

{rank=same; NQR; Moss; NMR; lab1} {rank=same; EFG; Rho; Shield; lab2} {rank=same; Calc_EFG; Calc_Rho; Calc_NMR; lab3} } .dot Caption: Logical relationships between properties, experiments, and calculations.

Data Presentation and Comparison

The following tables summarize quantitative data from published research, comparing experimental ¹²¹Sb values with those derived from theoretical calculations.

Table 1: ¹²¹Sb NQR Quadrupole Coupling Constants (e²qQ/h) and Asymmetry (η)

DFT calculations of the EFG tensor show good agreement with experimental NQR data, typically predicting the NQCC within 15-20%. This level of accuracy is often sufficient to confirm structural assignments and interpret bonding.

Compound	Experimental e²qQ/h (MHz)	Calculated e²qQ/h (MHz)	Experimental η	Calculated η	Reference
α-SbF₃	569.2	652.8	0.28	0.26	[18]
SbCl₃	382.4	433.2	0.16	0.16	[18]
SbBr₃	321.4	363.6	0.16	0.15	[18]

Table 2: ¹²¹Sb Mössbauer Isomer Shifts (δ)

The isomer shift is linearly proportional to the s-electron density at the nucleus. Theoretical models that accurately compute this density show excellent correlation with experimental shifts, allowing for confident assignment of oxidation states. Hybrid DFT functionals have been shown to provide a better correlation with experimental results than pure density functionals.[16]

Compound Type	Oxidation State	Typical Experimental δ (mm/s, vs InSb)	Correlation with Theory	Reference
Sb(V) Compounds	+5	-6.0 to -9.0	Strong linear correlation between δ and calculated ρ(0).	[6]
Sb(III) Compounds	+3	-10.0 to -14.0	Strong linear correlation between δ and calculated ρ(0).	[6]
Intermetallics (Zintl)	-1 to -3	-11.0 to -13.0	Increasing negative shift corresponds to higher electron density.	[6][8]
α-Sb₂O₃	+3	-11.6	Good agreement with literature values.	[6]
β-Sb₂O₃	+3	-11.8	Good agreement with literature values.	[6]

Table 3: ¹²¹Sb Solid-State NMR Isotropic Chemical Shifts (δ_iso)

Predicting NMR chemical shifts is computationally demanding, but modern DFT protocols can reproduce experimental trends well. The ¹²¹Sb chemical shift spans a very wide range, making it a sensitive probe of the local environment.

Compound	Experimental δ_iso (ppm)	Theoretical Approach	Key Finding	Reference
InSb	-	Interpretation based on effective nuclear charge.	Shifts correlate with the effective nuclear charge.	[8]
GaSb	230	Interpretation based on effective nuclear charge.	Shifts correlate with the effective nuclear charge.	[8]
AlSb	330	Interpretation based on effective nuclear charge.	Shifts correlate with the effective nuclear charge.	[8]
ScSb	1340	Interpretation based on effective nuclear charge.	Shifts correlate with the effective nuclear charge.	[8]
YSb	1480	Interpretation based on effective nuclear charge.	Shifts correlate with the effective nuclear charge.	[8]
LaSb	1750	Interpretation based on effective nuclear charge.	Shifts correlate with the effective nuclear charge.	[8]
LuSb	1130	Interpretation based on effective nuclear charge.	Shifts correlate with the effective nuclear charge.	[8]

Conclusion

The validation of experimental ¹²¹Sb data with theoretical models provides a powerful, synergistic approach to materials characterization.

• NQR and Mössbauer Quadrupole Splitting : DFT calculations can reliably predict EFG tensors, with calculated NQCC values typically falling within 15-20% of experimental results, aiding in structural elucidation.[18]

• Mössbauer Isomer Shift : There is a strong, well-established linear correlation between experimental isomer shifts and calculated s-electron densities at the nucleus, making this a robust method for determining antimony oxidation states.[6]

• NMR Chemical Shift : While computationally intensive, DFT methods can successfully predict the trends in ¹²¹Sb NMR chemical shifts, offering valuable insights into the local bonding and electronic environment.[8]

The integration of these experimental techniques with high-level computational modeling allows researchers to gain a deeper and more reliable understanding of the structure-property relationships in antimony-containing compounds, which is critical for the rational design of new materials and pharmaceuticals.

References

• 1. Nuclear Quadrupolar Resonance (NQR) experiments [researchpark.spbu.ru]
• 2. IBI - Theory [tugraz.at]
• 3. osti.gov [osti.gov]
• 4. obelix.physik.uni-bielefeld.de [obelix.physik.uni-bielefeld.de]
• 5. its.caltech.edu [its.caltech.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. organicchemistrydata.org [organicchemistrydata.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. rsc.org [rsc.org]
• 13. Review of Applications of Density Functional Theory (DFT) Quantum Mechanical Calculations to Study the High-Pressure Polymorphs of Organic Crystalline Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. DFT/TDDFT calculations of geometry optimization, electronic structure and spectral properties of clevudine and telbivudine for treatment of chronic hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]
• 15. arxiv.org [arxiv.org]
• 16. DFT Approach to the Calculation of Mössbauer Isomer Shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. On the practical applicability of modern DFT functionals for chemical computations. Case study of DM21 applicability for geometry optimization. [arxiv.org]
• 18. arxiv.org [arxiv.org]
• 19. [PDF] On the calculation of Mössbauer isomer shift. | Semantic Scholar [semanticscholar.org]
• 20. scispace.com [scispace.com]

Unveiling Pollution Pathways: A Comparative Analysis of 121Sb and Other Isotopes for Environmental Tracing

A comprehensive guide for researchers and scientists on the application of antimony-121 (¹²¹Sb) in environmental forensics, benchmarked against other key isotopic tracers. This document provides a comparative analysis of performance, detailed experimental protocols, and visual workflows to aid in the selection of the most suitable tracer for specific environmental investigations.

The increasing global concern over environmental contamination necessitates the use of precise and reliable methods to trace the origin and movement of pollutants. Isotopic analysis has emerged as a powerful tool in this endeavor, with different isotopes offering unique advantages for tracking various contaminants. This guide focuses on the utility of the stable isotope of antimony, ¹²¹Sb, as an environmental tracer, and provides a comparative analysis with other commonly employed isotopes, such as lead (Pb) and strontium (Sr).

Antimony (Sb) is a toxic metalloid introduced into the environment from both natural and anthropogenic sources, including mining, smelting, and industrial waste. The isotopic composition of antimony, specifically the ratio of its two stable isotopes ¹²³Sb to ¹²¹Sb, can vary depending on its origin and the biogeochemical processes it undergoes. This makes the ¹²¹Sb/¹²³Sb ratio a valuable fingerprint for tracing pollution sources and understanding the fate of antimony in the environment.

Comparative Performance of Environmental Tracing Isotopes

The selection of an appropriate isotopic tracer is contingent upon several factors, including the nature of the pollutant, the environmental matrix, and the required analytical sensitivity and precision. The following table summarizes the key performance characteristics of ¹²¹Sb in comparison to other widely used isotopes for environmental tracing.

Isotope System	Typical Application	Instrumentation	Precision (Typical)	Detection Limits (in solution)	Typical Concentration in Unpolluted Water	Typical Concentration in Unpolluted Soil	Key Advantages	Limitations
¹²¹Sb/¹²³Sb	Tracing antimony pollution from mining, industrial sources, and atmospheric deposition.	MC-ICP-MS	< 0.1‰[1]	ng/L to sub-ng/L	0.1 - 0.2 µg/L[2][3]	0.2 - 1.0 mg/kg[4]	Direct tracer for a significant environmental pollutant; distinct isotopic signatures from different sources.	Potential for isotopic fractionation during biogeochemical processes needs to be considered; isobaric interference from ¹²³Te.[5]
²⁰⁶Pb/²⁰⁷Pb/²⁰⁸Pb	Identifying sources of lead pollution (e.g., gasoline, industrial emissions, paints).	MC-ICP-MS, TIMS	< 350 ppm	pg/mL[6]	Median of 5.1 ng/L (pristine groundwater)[7]	Average of 26 ppm (natural soils)[8]	Well-established tracer with distinct isotopic signatures for different anthropogenic sources.	Ubiquitous nature of lead can complicate source apportionment; requires careful correction for mass bias.
⁸⁷Sr/⁸⁶Sr	Tracing water-rock interactions, groundwater movement, and sources of solutes.	MC-ICP-MS, TIMS	0.0001 (2σ)	Sub-ng/L	0.007 - 13.7 ppm (rivers)[9]	Average of 240 mg/kg[10][11]	Conservative behavior in many aqueous systems; large variations in geological materials provide distinct source signatures.	Can be influenced by the weathering of different rock types, requiring good geological characterization of the study area.

Experimental Protocol: Analysis of ¹²¹Sb/¹²³Sb Isotope Ratios in Water Samples by MC-ICP-MS

This section outlines a typical workflow for the determination of antimony isotope ratios in water samples using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

1. Sample Collection and Preservation:

• Collect water samples in pre-cleaned, acid-leached polypropylene (B1209903) bottles.

• Filter the samples through a 0.45 µm membrane filter to remove suspended particles.

• Acidify the samples to a pH < 2 with high-purity nitric acid (HNO₃) to prevent adsorption of antimony onto the container walls.

• Store the samples at 4°C until analysis.

2. Sample Preparation and Purification:

• Pre-concentration: For samples with low antimony concentrations, a pre-concentration step may be necessary. This can be achieved using methods such as co-precipitation or solid-phase extraction.

• Chromatographic Separation: To eliminate potential isobaric and matrix interferences, antimony is separated from the sample matrix using anion-exchange chromatography. A common procedure involves using a resin such as AG 1-X8 and eluting antimony with a specific concentration of hydrochloric acid (HCl).[12] This step is crucial to remove elements like Tellurium (Te), which has an isotope (¹²³Te) that interferes with the measurement of ¹²³Sb.[5]

3. Instrumental Analysis by MC-ICP-MS:

• Instrumentation: A high-resolution Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS) is used for the precise measurement of the ¹²¹Sb and ¹²³Sb isotopes.

• Sample Introduction: The purified sample solution is introduced into the plasma source, typically using a nebulizer and a spray chamber. The use of a hydride generation system can enhance sensitivity for antimony analysis.[13]

• Mass Spectrometry: The ions generated in the plasma are extracted into the mass spectrometer, where they are separated based on their mass-to-charge ratio. The ion beams of ¹²¹Sb and ¹²³Sb are simultaneously collected by multiple Faraday cups.

• Data Acquisition: The instrument measures the intensity of the ion beams for each isotope, and the ratio of ¹²³Sb/¹²¹Sb is calculated.

4. Data Processing and Quality Control:

• Mass Bias Correction: Instrumental mass bias is corrected using a standard-sample bracketing technique with a certified antimony isotopic standard solution.

• Interference Correction: If not completely removed during the purification step, corrections for isobaric interferences (e.g., from ¹²³Te) are applied mathematically based on the measurement of another isotope of the interfering element.

• Quality Assurance: The accuracy and precision of the measurements are monitored by analyzing certified reference materials and procedural blanks.

Visualizing the Workflow and Biogeochemical Cycle

To further clarify the processes involved in environmental tracing using ¹²¹Sb, the following diagrams have been generated using the Graphviz DOT language.

Caption: Experimental workflow for ¹²¹Sb isotope analysis.

References

• 1. repo.uni-hannover.de [repo.uni-hannover.de]
• 2. IJEPR - A Comparison of Antimony in Natural Water with Leaching Concentration from Polyethylene Terephthalate (PET) Bottles [ijepr.avestia.com]
• 3. cdn.who.int [cdn.who.int]
• 4. benthamopenarchives.com [benthamopenarchives.com]
• 5. Comparative Assessment of Soil Contamination by Lead and Heavy Metals in Riparian and Agricultural Areas (Southern Québec, Canada) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. static.ngu.no [static.ngu.no]
• 7. Lead in bottled waters: contamination from glass and comparison with pristine groundwater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. pubs.usgs.gov [pubs.usgs.gov]
• 10. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Strontium - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. naturalspublishing.com [naturalspublishing.com]
• 12. researchgate.net [researchgate.net]
• 13. A single-step purification method for the precise determination of the antimony isotopic composition of environmental, geological and biological samples by HG-MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Analytical Techniques for the Detection of Antimony-121

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of three prominent analytical techniques for the detection and quantification of Antimony-121 (¹²¹Sb): Inductively Coupled Plasma Mass Spectrometry (ICP-MS), Atomic Absorption Spectrometry (AAS), and Neutron Activation Analysis (NAA). The selection of an appropriate analytical method is critical in drug development and research to ensure data accuracy, sensitivity, and compliance with regulatory standards. This document outlines the experimental protocols, presents a comparative analysis of their performance, and visualizes the operational workflows to aid in the selection of the most suitable technique for specific research needs.

Quantitative Performance Comparison

The selection of an analytical technique is often dictated by its quantitative performance characteristics. The following table summarizes the key performance indicators for ICP-MS, AAS (Graphite Furnace and Flame), and NAA for the determination of antimony.

Parameter	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	Atomic Absorption Spectrometry (AAS)	Neutron Activation Analysis (NAA)
Detection Limit (LOD)	0.01 - 1 µg/L (ppt to ppb range)	Graphite Furnace (GF-AAS): 0.1 - 5 µg/L Flame (F-AAS): 0.1 - 1 mg/L (ppm range)	0.001 - 0.1 mg/kg (ppb to low ppm range)
Quantification Limit (LOQ)	0.05 - 5 µg/L	Graphite Furnace (GF-AAS): 0.5 - 20 µg/L Flame (F-AAS): 0.5 - 5 mg/L	0.005 - 0.5 mg/kg
Precision (%RSD)	< 5%	< 5-10%	< 5%
Accuracy (Recovery %)	90 - 110%	85 - 115%	95 - 105%
Linear Dynamic Range	6-9 orders of magnitude	Graphite Furnace (GF-AAS): 2-3 orders of magnitude Flame (F-AAS): 1-2 orders of magnitude	4-5 orders of magnitude
Sample Throughput	High	Moderate to High	Low to Moderate
Matrix Effects	Can be significant, managed with collision/reaction cells and internal standards.	Significant, especially in GF-AAS; requires matrix modifiers and background correction.	Minimal due to the nuclear nature of the measurement.
Interferences	Isobaric (e.g., ¹²¹SnH⁺) and polyatomic (e.g., ¹⁰⁵Pd¹⁶O⁺) interferences.[1][2]	Spectral and chemical interferences.[3]	Spectral interference from other gamma-ray emitting nuclides.
Cost (Instrument)	High	Moderate	Very High (requires a nuclear reactor)

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and reproducible results. Below are representative methodologies for the analysis of ¹²¹Sb in a pharmaceutical or biological matrix using each of the discussed techniques.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

1. Sample Preparation (Acid Digestion):

• Accurately weigh approximately 0.1-0.5 g of the homogenized sample into a clean, acid-washed digestion vessel.

• Add 5-10 mL of high-purity nitric acid (HNO₃). For complex organic matrices, a mixture of nitric acid and hydrochloric acid (HCl) or hydrogen peroxide (H₂O₂) may be used.

• Digest the sample using a microwave digestion system. A typical program involves ramping the temperature to 180-200°C and holding for 20-30 minutes.

• After cooling, quantitatively transfer the digest to a 50 mL volumetric flask and dilute to volume with deionized water.

• An internal standard (e.g., Indium, Bismuth) is typically added to the final solution to correct for instrumental drift and matrix effects.[1]

2. Instrumental Analysis:

• Instrument: Inductively Coupled Plasma Mass Spectrometer.

• Isotope Monitored: ¹²¹Sb.

• Plasma Conditions: Optimize RF power, nebulizer gas flow, and sample uptake rate to ensure stable plasma and maximum signal intensity.

• Interference Reduction: Utilize a collision/reaction cell with helium or hydrogen gas to minimize polyatomic interferences.[2]

• Calibration: Prepare a series of calibration standards (typically 0, 1, 5, 10, 50, 100 µg/L) from a certified antimony stock solution in the same acid matrix as the samples.

• Data Acquisition: Analyze the samples and standards, monitoring the signal intensity for ¹²¹Sb and the internal standard.

Atomic Absorption Spectrometry (AAS) - Graphite Furnace (GF-AAS)

1. Sample Preparation:

• Sample digestion is performed as described for ICP-MS. The final dilution may be adjusted to fall within the linear range of the GF-AAS.

2. Instrumental Analysis:

• Instrument: Graphite Furnace Atomic Absorption Spectrometer with a Zeeman or deuterium (B1214612) background corrector.

• Light Source: Antimony hollow cathode lamp.

• Wavelength: 217.6 nm.

• Graphite Furnace Program: Develop a temperature program with distinct drying, ashing (pyrolysis), atomization, and cleaning steps. The temperatures and ramp times must be optimized for the specific sample matrix to effectively remove matrix components without losing the analyte.

• Matrix Modifier: A chemical modifier (e.g., palladium-magnesium nitrate) is often used to stabilize the antimony during the ashing step and reduce matrix interferences.

• Calibration: Use a series of aqueous standards or matrix-matched standards for calibration. The method of standard additions may be necessary for complex matrices.

Neutron Activation Analysis (NAA)

1. Sample Preparation:

• Accurately weigh 0.1-1.0 g of the sample into a high-purity polyethylene (B3416737) or quartz vial. No chemical treatment is required, making this a non-destructive technique.

• Seal the vial. A comparator standard, containing a known amount of antimony, and a flux monitor (e.g., gold or cobalt) are prepared and sealed in the same manner.

2. Irradiation:

• Place the sample and standard vials in a suitable irradiation container.

• Irradiate the samples and standards in a nuclear reactor with a known thermal neutron flux (e.g., 10¹² - 10¹³ n/cm²/s) for a predetermined time (ranging from minutes to hours). The irradiation activates the stable ¹²¹Sb isotope to the radioactive ¹²²Sb.

3. Gamma-Ray Spectrometry:

• After a suitable decay period to reduce the activity of short-lived interfering radionuclides, place the irradiated sample in front of a high-purity germanium (HPGe) detector.

• Acquire the gamma-ray spectrum. The radionuclide ¹²²Sb has a half-life of 2.72 days and emits a characteristic gamma-ray at 564.2 keV.

• Quantification: The concentration of antimony in the sample is determined by comparing the net peak area of the 564.2 keV gamma-ray in the sample spectrum to that in the standard spectrum, after correcting for irradiation time, decay time, and measurement time.

Workflow Visualizations

The following diagrams illustrate the typical experimental workflows for each analytical technique.

ICP-MS Experimental Workflow

GF-AAS Experimental Workflow

NAA Experimental Workflow

Conclusion

The choice of an analytical technique for the determination of ¹²¹Sb depends on the specific requirements of the analysis.

• ICP-MS is the method of choice for routine analysis requiring high throughput and very low detection limits, making it ideal for trace elemental impurity analysis in pharmaceutical products as per USP <232>/<233> and ICH Q3D guidelines.

• AAS , particularly GF-AAS, offers a cost-effective alternative to ICP-MS with good sensitivity for many applications. It is well-suited for laboratories with lower sample throughput or those focused on a limited number of elements.

• NAA stands out as a primary, non-destructive reference method with minimal matrix effects. Its high accuracy and precision make it invaluable for the certification of reference materials and for validating results from other techniques, although its accessibility is limited by the need for a nuclear reactor.

For professionals in drug development, a thorough understanding of these techniques' capabilities and limitations is essential for ensuring the quality, safety, and efficacy of pharmaceutical products.

References

• 1. Determination of arsenic and antimony in biological materials by solvent extraction and neutron activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. actlabs.com [actlabs.com]
• 3. Neutron activation analysis - Wikipedia [en.wikipedia.org]

Antimony-121 vs. Tin-119: a comparative study in Mössbauer spectroscopy

A Comparative Guide to Antimony-121 and Tin-119 in Mössbauer Spectroscopy

For researchers, scientists, and professionals in drug development, the precise characterization of molecular structures and electronic environments is paramount. Mössbauer spectroscopy is a powerful analytical technique that provides detailed information about the chemical environment of specific atomic nuclei. Among the various isotopes amenable to this technique, Antimony-121 (¹²¹Sb) and Tin-119 (¹¹⁹Sn) are of significant interest due to their applications in chemistry, materials science, and potentially in the characterization of metal-based drugs and delivery systems. This guide offers a comparative study of ¹²¹Sb and ¹¹⁹Sn Mössbauer spectroscopy, complete with experimental data and protocols to aid in the selection and application of these techniques.

Performance Comparison: ¹²¹Sb vs. ¹¹⁹Sn

The choice between ¹²¹Sb and ¹¹⁹Sn for Mössbauer spectroscopy depends on the specific requirements of the investigation. Key parameters such as the natural abundance of the isotope, the energy of the γ-ray, the natural linewidth of the resonance, and the nuclear magnetic and quadrupole moments dictate the sensitivity and resolution of the measurements.

Table 1: Comparison of Nuclear Properties and Mössbauer Parameters for ¹²¹Sb and ¹¹⁹Sn

Parameter	Antimony-121 (¹²¹Sb)	Tin-119 (¹¹⁹Sn)
Natural Abundance	57.21%[1]	8.59%
γ-ray Energy (Eγ)	37.15 keV[2]	23.87 keV[2]
Natural Linewidth (Γnat)	2.10 mm/s[2][3]	0.626 mm/s[2]
Half-life of Excited State (t₁/₂)	3.5 ns	18.8 ns
Ground State Spin (Ig)	5/2+	1/2+
Excited State Spin (Ie)	7/2+	3/2+
Isomer Shift Range	Large, sensitive to changes in 5s and 5p electron density[4]	Sensitive to s-electron density, distinguishes Sn(II) and Sn(IV)[5][6]
Quadrupole Splitting	Complex due to high spin states	Arises from non-cubic symmetry of the electric field gradient
Common Source	BaSnO₃ (for ¹¹⁹Sn, which decays to ¹¹⁹mSn)	Ca¹¹⁹mSnO₃ or Ba¹¹⁹mSnO₃[7]
Common Reference	InSb[8]	CaSnO₃ or SnO₂[7]

Experimental Protocols

The successful acquisition of high-quality Mössbauer spectra requires careful attention to the experimental setup. While the fundamental principles are the same for both ¹²¹Sb and ¹¹⁹Sn, the specific components and parameters will differ.

General Mössbauer Spectroscopy Protocol

A Mössbauer spectrometer fundamentally consists of a radioactive source mounted on a velocity transducer, a sample holder (absorber), a γ-ray detector, and associated electronics for data acquisition.[9] The velocity transducer moves the source relative to the absorber, modulating the energy of the γ-rays via the Doppler effect.[9][10]

Key Experimental Steps:

• Source Preparation and Mounting: The radioactive source is carefully mounted on the velocity transducer. For ¹¹⁹Sn spectroscopy, a common source is Ca¹¹⁹mSnO₃.[7] For ¹²¹Sb, the source is typically a material containing the parent isotope that decays to the excited state of ¹²¹Sb.

• Absorber Preparation: The sample (absorber) containing the Mössbauer nuclide is prepared. For solids, this often involves grinding the sample into a fine powder and pressing it into a uniform disk. The optimal thickness depends on the concentration of the Mössbauer isotope and the absorption cross-section.

• Cryogenics: Both the source and the absorber are often cooled to cryogenic temperatures (e.g., using a liquid helium cryostat) to increase the recoilless fraction (f-factor), which enhances the Mössbauer effect.[10][11]

• Data Acquisition: The spectrometer is set to scan a specific velocity range. The detector records the number of γ-rays transmitted through the sample as a function of the source velocity.[10]

• Calibration: The velocity scale of the spectrometer is calibrated using a standard reference material with a well-known Mössbauer spectrum, such as an α-iron foil for ⁵⁷Fe spectroscopy. For ¹¹⁹Sn and ¹²¹Sb, appropriate reference materials like CaSnO₃ or InSb are used.[7][8]

• Data Analysis: The resulting Mössbauer spectrum (a plot of γ-ray counts versus velocity) is fitted with Lorentzian line shapes to extract key parameters such as isomer shift (δ), quadrupole splitting (ΔEᵩ), and magnetic hyperfine field (B).[10]

Diagrams

To visualize the experimental workflow and the fundamental interactions in Mössbauer spectroscopy, the following diagrams are provided.

Caption: Experimental workflow for Mössbauer spectroscopy.

Caption: Hyperfine interactions affecting nuclear energy levels.

Applications in Research and Development

Both ¹²¹Sb and ¹¹⁹Sn Mössbauer spectroscopy have found diverse applications.

• ¹²¹Sb Mössbauer Spectroscopy: This technique is particularly useful for studying the bonding and structure of antimony compounds.[12] It can provide insights into the oxidation state (Sb³⁺ vs. Sb⁵⁺) and the stereochemical activity of the lone pair of electrons in Sb(III) compounds.[12][13] Applications include the characterization of catalysts, thermoelectric materials, and antimony-containing pharmaceuticals.[3][14]

• ¹¹⁹Sn Mössbauer Spectroscopy: Due to its narrower natural linewidth, ¹¹⁹Sn Mössbauer spectroscopy offers higher resolution. It is widely used to characterize organotin compounds, tin oxides, and alloys.[7][15][16] In drug development, it can be employed to study the stability and transformation of tin-based therapeutic agents and the local environment of tin atoms in biological systems.[17] It has also been instrumental in materials science for investigating phenomena like internal stress in alloys and the state of tin in glass coatings.[7][11]

Conclusion

Antimony-121 and Tin-119 Mössbauer spectroscopy are complementary techniques that provide valuable insights into the local chemical and physical environment of antimony and tin atoms. The choice between them is dictated by the specific research question, with ¹²¹Sb being well-suited for distinguishing oxidation states and studying bonding in antimony compounds, while ¹¹⁹Sn offers higher resolution for detailed structural analysis of tin-containing materials. By understanding their respective strengths and the nuances of the experimental protocols, researchers can effectively leverage these powerful analytical tools.

References

• 1. Isotopes of antimony - Wikipedia [en.wikipedia.org]
• 2. ak-guetlich.chemie.uni-mainz.de [ak-guetlich.chemie.uni-mainz.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Tin-119 Mössbauer spectra of trichlorotin complexes - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. neurophysics.ucsd.edu [neurophysics.ucsd.edu]
• 10. iris.cnr.it [iris.cnr.it]
• 11. researchgate.net [researchgate.net]
• 12. Antimony-121 Mössbauer spectroscopic studies of antimony dithiocarbamate complexes - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. Antimony-121 Mössbauer spectroscopy of some chloro-complexes of antimony - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. application.wiley-vch.de [application.wiley-vch.de]
• 17. Applications of Mössbauer Spectroscopy in Biomedical Research - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the High-Precision Measurement of Antimony-121 Isotopic Ratios

For Researchers, Scientists, and Drug Development Professionals

The precise and accurate measurement of antimony (Sb) isotopic ratios, particularly the ¹²³Sb/¹²¹Sb ratio, is a critical tool in a variety of scientific fields, including environmental science, geochemistry, and archeology. In the pharmaceutical industry, understanding isotopic composition can be crucial for tracing raw materials, monitoring manufacturing processes, and in metabolic studies. This guide provides an objective comparison of the leading analytical techniques for the determination of Antimony-121 isotopic ratios, supported by experimental data and detailed methodologies.

The current state-of-the-art for high-precision antimony isotope ratio analysis is dominated by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS). This technique offers superior precision and sensitivity compared to other mass spectrometry methods.[1][2] This guide will focus on the three primary sample introduction methods for MC-ICP-MS: Solution Nebulization (SN), Hydride Generation (HG), and Laser Ablation (LA).

Comparative Performance of MC-ICP-MS Techniques

The choice of sample introduction technique for MC-ICP-MS depends on the sample matrix, the required spatial resolution, and the desired sample throughput. The following table summarizes the key performance metrics for each method based on published literature.

Performance Metric	Solution Nebulization (SN)-MC-ICP-MS	Hydride Generation (HG)-MC-ICP-MS	Femtosecond Laser Ablation (fs-LA)-MC-ICP-MS
Precision (δ¹²³Sb)	Better than 0.04‰ (2SD)[1][3]	0.05‰ (2SD)[4][5]	Better than 0.1‰ (long-term reproducibility)[6]
Accuracy	High, dependent on complete matrix removal and mass bias correction. Verified by agreement with reference materials.[7]	High, validated on various Certified Reference Materials (CRMs).[4][5]	High, with results comparable to SN-MC-ICP-MS for homogeneous materials.[6]
Sample Consumption	~5 ng per analysis.[8]	40–100 ng for the entire procedure.[4][5]	Micro-sampling, with a spatial resolution of ~30 µm.[9]
Sample Throughput	Lower, due to extensive sample preparation.	Moderate, single-step purification is possible.[4][5]	Higher, minimal sample preparation for solid samples.
Matrix Effects	Significant, requires extensive chromatographic purification.[3][10]	Reduced due to the selective generation of stibine (B1205547) gas (SbH₃).[4][5]	Can be significant; matrix-matched standards are recommended.[6]
Spatial Resolution	Not applicable (bulk analysis).	Not applicable (bulk analysis).	High (~30 µm), allowing for in-situ analysis.[9]
Primary Applications	Bulk isotopic analysis of liquids and digested solids.	Analysis of samples with low Sb concentrations and complex matrices (e.g., environmental, biological).[4][5]	In-situ isotopic analysis of solid samples (e.g., minerals, glasses).[6]

Experimental Protocols

Accurate and precise isotopic measurements are underpinned by meticulous experimental procedures. Below are summarized protocols for the key stages of analysis for each of the discussed techniques.

1. Sample Preparation and Purification (for SN- and HG-MC-ICP-MS)

• Digestion: Solid samples are typically digested using a mixture of strong acids (e.g., HNO₃, HF, HClO₄) in a clean laboratory environment to minimize contamination. The exact acid mixture and digestion temperature depend on the sample matrix.

• Purification: Chromatographic separation is crucial to remove matrix elements that can cause isobaric interferences (e.g., from Sn, Te, and Cd) and non-spectral matrix effects.[3][10]

  • Two-Step Ion Exchange: A common method involves a two-column setup. An initial column with a resin like AG 1-X4 can be used, followed by a second column with AG 50W-X8 resin for further purification.[3][10]

  • Single-Step Thiol-Functionalized Silica (B1680970): For HG-MC-ICP-MS, a single-step purification using thiol-functionalized mesoporous silica powder has been shown to be effective in separating antimony from a wide range of interfering elements.[4][5] This method boasts a recovery of 100 ± 7%.[4][5]

2. Instrumental Analysis: MC-ICP-MS

• Mass Bias Correction: Instrumental mass bias, the preferential transmission of heavier isotopes through the mass spectrometer, must be corrected for. Common strategies include:

  • Sample-Standard Bracketing (SSB): The sample measurement is bracketed by measurements of a standard with a known isotopic composition (e.g., NIST SRM 3102a).[3][7]

  • Internal Normalization: An element with a known stable isotopic ratio (e.g., In, Sn, or Cd) is added to both the sample and standard solutions to monitor and correct for mass bias in real-time.[3][7] A combination of SSB and internal normalization is often employed for the highest precision.[3]

• Solution Nebulization (SN): The purified sample solution is introduced into the plasma via a nebulizer and spray chamber. A desolvating nebulizer can be used to enhance sensitivity.[3]

• Hydride Generation (HG): The purified sample solution is mixed with a reducing agent (e.g., NaBH₄) to convert Sb to volatile stibine gas (SbH₃). This gas is then introduced into the plasma, which significantly reduces matrix effects and enhances sensitivity for Sb.[4][5]

• Femtosecond Laser Ablation (fs-LA): A high-powered femtosecond laser is used to ablate a small amount of material from the surface of a solid sample. The resulting aerosol is transported by a carrier gas (e.g., argon) into the plasma.[6]

Visualizing the Workflow

The following diagram illustrates a typical workflow for the determination of antimony isotopic ratios, from sample acquisition to data interpretation.

Workflow for Antimony Isotopic Ratio Analysis.

Conclusion

The selection of the most appropriate analytical technique for the measurement of Antimony-121 isotopic ratios is contingent upon the specific research question and the nature of the samples.

• SN-MC-ICP-MS remains a benchmark for high-precision bulk isotopic analysis of solutions, provided that rigorous sample purification is performed.

• HG-MC-ICP-MS offers an excellent alternative for samples with low antimony concentrations or complex matrices, with the advantage of simplified sample purification and reduced matrix effects.

• fs-LA-MC-ICP-MS is the premier choice for in-situ, spatially resolved isotopic analysis of solid materials, enabling the investigation of isotopic heterogeneity at the micro-scale.

For all techniques, the use of certified reference materials, such as NIST SRM 3102a, is paramount for ensuring data accuracy and facilitating inter-laboratory comparability.[7] As the field continues to evolve, further refinements in instrumentation and methodologies will likely lead to even greater precision and broader applications of antimony isotope analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. anl.gov [anl.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A single-step purification method for the precise determination of the antimony isotopic composition of environmental, geological and biological samples by HG-MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 6. repo.uni-hannover.de [repo.uni-hannover.de]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. In situ determination of antimony isotope ratios in Sb minerals by femtosecond LA-MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D1JA00089F [pubs.rsc.org]
• 10. Chromatographic purification of antimony for accurate isotope analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Benchmarking ¹²¹Sb NMR: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuances of various analytical techniques is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of molecular characterization, and while nuclei like ¹H and ¹³C are routinely utilized, less common nuclei such as ¹²¹Sb (Antimony-121) offer unique insights into specific chemical environments. This guide provides a comprehensive benchmark of ¹²¹Sb NMR chemical shifts and other key parameters against more conventional NMR-active nuclei, supported by experimental data and protocols.

Antimony-121 is a quadrupolar nucleus (spin I = 5/2), a characteristic that significantly influences its NMR properties.[1][2] This contrasts with the more commonly used spin-1/2 nuclei such as ¹H, ¹³C, ¹⁵N, ¹⁹F, and ³¹P.[3][4] The quadrupolar nature of ¹²¹Sb leads to broader resonance lines, which can be a challenge but also provides sensitivity to the local electronic environment and symmetry around the antimony atom.[5][6]

Comparative Analysis of NMR Properties

The utility of an NMR-active nucleus is determined by a combination of its intrinsic physical properties. The following table summarizes key parameters for ¹²¹Sb and other benchmark nuclei.

Property	¹²¹Sb	¹H	¹³C	¹⁵N	¹⁹F	³¹P
Spin (I)	5/2[1][2]	1/2[4]	1/2[4]	1/2[7]	1/2[4]	1/2[8]
Natural Abundance (%)	57.21[1][2]	99.98[4]	1.11[4]	0.37[3]	100[4]	100[8]
Gyromagnetic Ratio (γ/10⁷ rad T⁻¹s⁻¹) **	6.4435[1][2]	26.7510[9]	6.72804[9]	-2.71171[9]	25.18034[9]	10.84015[9]
Quadrupole Moment (Q/10⁻²⁸ m²) **	-0.36[1][2]	0	0	0	0	0
Relative Sensitivity (vs ¹H)	0.16[1][2]	1.00	0.0159	0.00104	0.833	0.0663
Absolute Sensitivity (vs ¹H)	9.16 x 10⁻²[1][2]	1.00	1.76 x 10⁻⁴	3.85 x 10⁻⁶	0.833	0.0663
Chemical Shift Range (ppm)	~3000[5]	~15[10]	~220[11]	~1100[1][7]	~800[12]	~430[13][14]
Reference Compound	KSbCl₆ in CH₃CN[1][2]	Si(CH₃)₄ (TMS)[9]	Si(CH₃)₄ (TMS)[9]	CH₃NO₂ or liquid NH₃[7][15]	CFCl₃[9]	85% H₃PO₄[8]

Experimental Protocols

Acquiring high-quality NMR spectra requires careful consideration of experimental parameters, which vary significantly between nuclei.

¹²¹Sb NMR Spectroscopy

Due to its quadrupolar nature and moderate gyromagnetic ratio, ¹²¹Sb NMR experiments often require specialized setups.

• Spectrometer Frequency: Experiments are typically performed on high-field spectrometers to improve sensitivity and resolution.[6]

• Pulse Program: A simple pulse-acquire sequence is often sufficient. For solid samples, spin-echo sequences may be necessary to overcome rapid signal decay.

• Pulse Width: The 90° pulse width for ¹²¹Sb is generally longer than for protons due to its lower gyromagnetic ratio. Calibration is crucial for optimal signal excitation.

• Relaxation Delay (D1): T₁ relaxation times for ¹²¹Sb can be short due to the quadrupolar relaxation mechanism, allowing for shorter relaxation delays and faster signal averaging.

• Spectral Width: A large spectral width is necessary to encompass the wide chemical shift range of ¹²¹Sb.

• Decoupling: Proton decoupling is generally not required unless there are direct Sb-H bonds.

Benchmarking Nuclei (¹H, ¹³C, ¹⁵N, ¹⁹F, ³¹P) Experimental Considerations

• ¹H NMR: As the most sensitive stable nucleus, ¹H NMR experiments are typically fast. A standard experiment uses a 90° pulse and a relaxation delay of 1-5 seconds.[5][16]

• ¹³C NMR: The low natural abundance and smaller gyromagnetic ratio of ¹³C necessitate signal averaging. Proton decoupling is routinely applied to simplify spectra and enhance signal-to-noise through the Nuclear Overhauser Effect (NOE).[6][17][18] Typical relaxation delays are around 2 seconds.[17]

• ¹⁵N NMR: With very low natural abundance and a negative gyromagnetic ratio, ¹⁵N NMR is an insensitive technique often requiring isotopic enrichment.[7][15] Proton decoupling can lead to a negative NOE, which can be mitigated by using specific pulse sequences like INEPT or DEPT.[1]

• ¹⁹F NMR: ¹⁹F is a highly sensitive nucleus with 100% natural abundance.[12] Its large chemical shift range requires a wide spectral width.[19][20] Proton decoupling is often used to simplify spectra.[19]

• ³¹P NMR: ³¹P is another sensitive nucleus with 100% natural abundance.[8] Proton decoupling is common. The chemical shift range is broad, and care must be taken to set an appropriate spectral width.[21][22]

Visualization of Methodologies

The following diagrams illustrate the logical workflow for benchmarking NMR nuclei and the interplay of their fundamental properties.

Caption: Workflow for benchmarking ¹²¹Sb NMR against other nuclei.

Caption: Relationship between nuclear properties and NMR observables.

Conclusion

The benchmarking of ¹²¹Sb NMR against more common nuclei reveals a trade-off between sensitivity and the unique information that can be obtained. While nuclei like ¹H and ¹⁹F offer superior sensitivity, the broad chemical shift range and quadrupolar nature of ¹²¹Sb provide a sensitive probe for the electronic structure and coordination environment of antimony-containing compounds. For researchers in materials science, catalysis, and drug development working with organoantimony compounds, ¹²¹Sb NMR is an invaluable tool. Understanding its characteristics in the context of other NMR-active nuclei allows for the selection of the most appropriate analytical strategy for a given research problem.

References

• 1. NMR Periodic Table: Nitrogen NMR [imserc.northwestern.edu]
• 2. NMR Periodic Table: Antimony NMR [imserc.northwestern.edu]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. NMR Spectroscopy [www2.chemistry.msu.edu]
• 5. sites.bu.edu [sites.bu.edu]
• 6. epfl.ch [epfl.ch]
• 7. Nitrogen-15 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 8. Phosphorus-31 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 9. NMR Properties [acadiau.ca]
• 10. collard.chemistry.gatech.edu [collard.chemistry.gatech.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 13. nmr.oxinst.com [nmr.oxinst.com]
• 14. youtube.com [youtube.com]
• 15. Nitrogen NMR [chem.ch.huji.ac.il]
• 16. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 17. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 18. 13Carbon NMR [chem.ch.huji.ac.il]
• 19. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 20. F19 detection [nmr.chem.ucsb.edu]
• 21. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 22. 31-P NMR SPECTROSCOPY | PDF [slideshare.net]

Reproducibility and Uncertainty in Antimony-121 Studies: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the analytical capabilities and limitations in the study of Antimony-121 (¹²¹Sb) is critical for robust and reliable results. This guide provides a comparative overview of common analytical techniques, focusing on reproducibility and the estimation of uncertainty. Experimental data from various studies are presented to support the comparison.

Antimony and its isotopes are of growing interest in environmental science, toxicology, and drug development due to their potential health impacts. Accurate and precise quantification of total antimony, its specific isotopes (¹²¹Sb and ¹²³Sb), and its various chemical forms (speciation) is paramount. This guide delves into the performance of key analytical methods, offering insights into their suitability for different research applications.

Comparative Analysis of Analytical Methods

The determination of antimony concentration and isotopic composition is predominantly carried out using inductively coupled plasma mass spectrometry (ICP-MS) and its hyphenated techniques. For speciation analysis, coupling liquid chromatography (LC) or high-performance liquid chromatography (HPLC) with ICP-MS is a common approach. Isotopic analysis, crucial for tracer studies and understanding antimony sources, is typically performed using multi-collector ICP-MS (MC-ICP-MS).

The following tables summarize the performance characteristics of various analytical methods for total antimony, its species, and isotopic ratio measurements as reported in the literature.

Table 1: Performance Characteristics for Total Antimony and Speciation Analysis

Analytical Method	Analyte(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (RSD)	Recovery	Reference
ICP-OES	Total Sb	1.13 µg/L	3.38 µg/L	0.55 µg/L (repeatability)	103%	[1]
LC-ICP-OES	Sb(III)	24.9 - 32.3 µg/L	-	-	-	[2]
Sb(V)	36.2 - 46.0 µg/L	-	-	-	[2]
MSFIA-HG-ICP-MS	Sb(III)	0.016 µg/L	0.053 µg/L	1.4%	90 - 111%	[3]
Total Sb	0.016 µg/L	0.053 µg/L	-	90 - 109%	[3]
FC-ICP-MS	Sb(III)	0.5 ng/kg	1.7 ng/kg	-	-	[4]
Sb(V)	0.7 ng/kg	2.4 ng/kg	-	-	[4]
HPLC-ICP-MS	Sb(III), Sb(V), TMSbCl₂	5 ng/L	-	-	51 - 78% (of total Sb)
HG-AAS	Sb(III), Total Sb	-	-	-	-

Table 2: Performance Characteristics for Antimony Isotopic Analysis

Analytical Method	Parameter	Reported Precision (2SD)	Sample Requirement	Reference
MC-ICP-MS (Sn doping)	¹²³Sb/¹²¹Sb ratio	±0.004%	-	[5]
HG-MC-ICP-MS	δ¹²³Sb	0.05‰ (external reproducibility)	40–100 ng Sb	[6]
fs-LA-MC-ICP-MS	δ¹²³Sb	< 0.045‰ (internal precision)	-	[7]
HPLC-HG-MC-ICPMS	δ¹²³Sb	< 0.05‰ (external 2SD)	0.5 ng Sb(III), 5 ng Sb(V)	[8]

Experimental Protocols

Detailed methodologies are crucial for ensuring the reproducibility of experimental results. Below are summaries of key experimental protocols cited in the literature.

Protocol 1: Antimony Speciation Analysis by LC-ICP-OES

This method allows for the separation and quantification of Sb(III) and Sb(V) in aqueous samples.

• Instrumentation: A liquid chromatograph coupled to an inductively coupled plasma-optical emission spectrometer.

• Chromatographic Separation: The specific column and mobile phase composition are critical for the effective separation of antimony species. Chelating agents like EDTA are often used in the mobile phase to stabilize Sb(III).[2]

• Detection: The ICP-OES is used to detect and quantify the separated antimony species at specific wavelengths (e.g., 206.834, 217.582, and 231.146 nm).[2]

• Quantification: Calibration curves are generated using standards of known concentrations for both Sb(III) and Sb(V).[2]

Protocol 2: High-Precision Antimony Isotopic Analysis by HG-MC-ICP-MS

This protocol is designed for the precise determination of the ¹²³Sb/¹²¹Sb ratio in various sample matrices, including environmental, geological, and biological samples.

• Sample Preparation: A single-step purification method using thiol-functionalized mesoporous silica (B1680970) powder is employed to separate antimony from interfering elements. This method has shown an average removal efficiency of 98.7% for elements like As, Cd, Co, Cr, Cu, Fe, Ni, Pb, Se, and Sn.[6] Antimony recovery is typically around 100 ± 7%.[6]

• Instrumentation: A hydride generation (HG) system coupled to a multi-collector inductively coupled plasma mass spectrometer (MC-ICP-MS).

• Analysis: The purified antimony is introduced into the HG system to generate volatile antimony hydride (stibine, SbH₃), which is then introduced into the MC-ICP-MS for isotopic ratio measurement.

• Data Correction: A sample-standard bracketing approach is often used to correct for instrumental mass bias.[9]

Factors Influencing Reproducibility and Uncertainty

Several factors can contribute to the variability and uncertainty in antimony analysis. A thorough understanding of these factors is essential for accurate and reproducible measurements.

Caption: Major contributors to uncertainty in Antimony-121 analysis.

For speciation analysis, the stability of antimony species, particularly the easily oxidizable Sb(III), is a critical factor.[2] The formation of polymeric Sb(V) species can also lead to low chromatographic recoveries.[10] To mitigate these issues, sample preservation techniques such as the use of chelating agents like EDTA and acidic hydrolysis can be employed.[2][10]

Experimental Workflows

The following diagrams illustrate typical experimental workflows for antimony analysis, from sample collection to data acquisition.

Workflow 1: General Procedure for Antimony Speciation Analysis

This workflow outlines the key steps involved in determining the concentration of different antimony species in a sample.

Caption: A generalized workflow for the speciation analysis of antimony.

Workflow 2: Isotopic Analysis of Antimony using Purification

This workflow details the steps for high-precision isotopic analysis, including a crucial purification step to remove interfering elements.

Caption: Workflow for high-precision antimony isotopic analysis.

Conclusion

The choice of an analytical method for Antimony-121 studies should be guided by the specific research question, the required level of sensitivity and precision, and the sample matrix. For total antimony and speciation analysis at trace and ultra-trace levels, hyphenated techniques such as HPLC-ICP-MS and MSFIA-HG-ICP-MS offer excellent performance. For high-precision isotopic analysis, MC-ICP-MS, particularly when coupled with effective sample purification and introduction techniques like hydride generation, provides the necessary reproducibility for demanding applications.

To ensure data quality, a thorough understanding and control of the sources of uncertainty are imperative. Method validation, the use of certified reference materials, and participation in inter-laboratory comparison studies are essential practices for achieving reproducible and reliable results in antimony analysis.[6][11]

References

• 1. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 2. LC-ICP-OES method for antimony speciation analysis in liquid samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Optimizing Antimony Speciation Analysis via Frontal Chromatography–ICP-MS to Explore the Release of PET Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of natural isotopic variation in antimony using inductively coupled plasma mass spectrometry for an uncertainty estimation of the standard atomic weight of antimony [jstage.jst.go.jp]
• 6. A single-step purification method for the precise determination of the antimony isotopic composition of environmental, geological and biological samples by HG-MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative HPLC-ICP-MS analysis of antimony redox speciation in complex sample matrices: new insights into the Sb-chemistry causing poor chromatographic recoveries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is an inter laboratory comparison ? [compalab.org]

A Comparative Guide to Antimony Speciation: Direct ¹²¹Sb Analysis vs. Chromatographic Methods

For researchers, scientists, and drug development professionals, accurate determination of antimony species is critical due to the varying toxicity and mobility of its different oxidation states. This guide provides an objective comparison between direct measurement of the ¹²¹Sb isotope via Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) and methods employing chromatographic separation prior to detection.

The choice of analytical technique for antimony hinges on the fundamental question of whether total antimony concentration is sufficient or if the quantification of individual species, primarily antimonite (Sb(III)) and antimonate (B1203111) (Sb(V)), is required. Direct ICP-MS analysis provides a rapid and highly sensitive measurement of the total antimony content by monitoring the ¹²¹Sb isotope. However, this approach does not differentiate between the various antimony species present in a sample. For speciation analysis, a separation step is mandatory, for which High-Performance Liquid Chromatography (HPLC) coupled with ICP-MS is the state-of-the-art technique.[1]

Methodological Overview

Direct ¹²¹Sb Analysis (Total Antimony): In this method, a sample is introduced directly into the ICP-MS system. The high-temperature plasma atomizes and ionizes the antimony atoms, which are then guided into the mass spectrometer. The mass spectrometer separates the ions based on their mass-to-charge ratio, and a detector quantifies the signal for the ¹²¹Sb isotope. This signal is proportional to the total concentration of all antimony species in the sample.

Chromatographic Speciation (e.g., HPLC-ICP-MS): This "hyphenated" technique combines the separation power of HPLC with the sensitive and selective detection of ICP-MS.[1][2] The sample is first injected into an HPLC system, where different antimony species are separated on a chromatographic column. The separated species then elute from the column at different times and are introduced sequentially into the ICP-MS for detection and quantification of ¹²¹Sb. This provides a chromatogram showing distinct peaks for each antimony species.

Comparative Performance Data

The following table summarizes key performance metrics for both direct ICP-MS analysis of total antimony and HPLC-ICP-MS for antimony speciation, compiled from various studies. It is important to note that performance characteristics for chromatographic methods can vary significantly based on the specific column, mobile phase, and sample matrix.

Parameter	Direct ICP-MS (Total Sb)	HPLC-ICP-MS (Sb Speciation)
Limit of Detection (LOD)	~0.3 µg/L[3]	Sb(V): 10 pg to 20 ng/L[4][5][6] Sb(III): 30 pg to 65 ng/L[4][5][6]
Limit of Quantification (LOQ)	~4.2 µg/L for Sb(V) (non-chromatographic)[7]	Varies, typically in the low µg/L to ng/L range.
Precision (RSD)	Generally < 5%	Sb(V): 2.4% - 2.7%[4][5] Sb(III): 3.2% - 4.3%[4][5]
Analysis Time	Minutes per sample	5-15 minutes per sample (including chromatographic run)
Species Information	None (Total Sb only)	Provides concentration of individual species (e.g., Sb(III), Sb(V), organoantimony compounds)
Matrix Effects	Can be significant, requires internal standards and matrix-matched calibration.	Can be complex, especially in samples with high salt concentrations which can affect chromatography.[6]
Method Complexity	Relatively simple	More complex, requires method development for chromatography.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative protocols for both direct and chromatographic analysis.

Protocol 1: Total Antimony Determination by ICP-MS

• Sample Preparation:

  • Aqueous samples are typically acidified with nitric acid to a final concentration of 1-2%.

  • Solid samples require acid digestion (e.g., with nitric and hydrochloric acid) using a microwave digestion system to bring the antimony into solution.[8]

• ICP-MS Conditions:

  • Instrument: Any modern ICP-MS system.

  • Monitored Isotope: ¹²¹Sb.

  • Internal Standard: An element not present in the sample, such as Germanium (⁷³Ge) or Indium (¹¹⁵In), is often used to correct for instrumental drift and matrix effects.[9][10]

  • Nebulizer: Standard concentric or cross-flow nebulizer.

  • Plasma Conditions: Optimized for robust plasma conditions to minimize polyatomic interferences.

• Calibration:

  • External calibration is performed using a series of standards prepared in a similar matrix to the samples.

Protocol 2: Antimony Speciation by HPLC-ICP-MS

This protocol is a common approach for the separation of Sb(III) and Sb(V).

• Sample Preparation:

  • Water samples are filtered (e.g., 0.45 µm) and often preserved with a chelating agent like EDTA to stabilize the Sb(III) species, which is prone to oxidation.[2]

  • Solid samples require extraction with a solution that preserves the species, such as citric acid or a mixture of citric acid and EDTA.[8][11] It's crucial to avoid harsh conditions that could alter the antimony oxidation state.

• HPLC Conditions:

  • Column: Anion-exchange column, such as a Hamilton PRP-X100 or similar.[5][6][11]

  • Mobile Phase: A common mobile phase is a solution of EDTA and potassium hydrogen phthalate (B1215562) (KHP) or phthalic acid at a pH of around 4.5.[4][5][12] For example, 20 mM EDTA and 2 mM KHP at pH 4.5.

  • Flow Rate: Typically 1.0 - 1.5 mL/min.

  • Injection Volume: 50 - 100 µL.

• ICP-MS Conditions:

  • The ICP-MS is used as a detector for the HPLC system. The eluent from the HPLC column is introduced directly into the ICP-MS nebulizer.

  • The instrument monitors the ¹²¹Sb signal over time, generating a chromatogram.

• Calibration:

  • Species-specific calibration is required. This involves preparing standards of both Sb(III) and Sb(V) and running them through the HPLC-ICP-MS system to determine their respective retention times and response factors.

Visualizing the Methodologies

The following diagrams illustrate the workflows for each analytical approach and a decision-making pathway for method selection.

Fig. 1: Experimental workflows for antimony analysis.

Fig. 2: Decision pathway for selecting an antimony analysis method.

Conclusion

The choice between direct ¹²¹Sb analysis and chromatographic methods is fundamentally driven by the analytical question.

• Direct ¹²¹Sb analysis via ICP-MS is a powerful, rapid, and sensitive technique for determining the total antimony concentration . It is the method of choice for screening and compliance monitoring where only the total amount of the element is regulated.

• Chromatographic methods, particularly HPLC-ICP-MS, are indispensable for speciation analysis . This approach is essential for toxicological studies, environmental fate and transport investigations, and advanced materials research where the chemical form of antimony dictates its behavior and impact.[13][14] While more complex and time-consuming, the information it provides on the concentration of individual species like the more toxic Sb(III) is often critical.[15][16] The instability of Sb(III) necessitates careful sample handling and preservation to ensure the accuracy of speciation results.[2][12]

References

• 1. connectsci.au [connectsci.au]
• 2. LC-ICP-OES method for antimony speciation analysis in liquid samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Table 1.3, Analytical methods for the measurement of antimony or antimony chemical species in environmental or biological mediaa - Cobalt, Antimony Compounds, and Weapons-Grade Tungsten Alloy - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. [PDF] Antimony Speciation in Environmental Samples by Using High-Performance Liquid Chromatography Coupled to Inductively Coupled Plasma Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 5. Speciation Analysis of Nano Quantities of Antimony in Environmental Samples Using Isotope Dilution Method [repository.najah.edu]
• 6. Urinary antimony speciation by HPLC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 7. bcc.bas.bg [bcc.bas.bg]
• 8. researchprofiles.canberra.edu.au [researchprofiles.canberra.edu.au]
• 9. Optimizing Antimony Speciation Analysis via Frontal Chromatography–ICP-MS to Explore the Release of PET Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. journals.pan.pl [journals.pan.pl]
• 12. Simultaneous speciation analysis of Sb(III), Sb(V) and (CH3)3SbCl2 by high performance liquid chromatography-hydride generation-atomic fluorescence spectrometry detection (HPLC-HG-AFS): application to antimony speciation in sea water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antimony speciation in the environment: Recent advances in understanding the biogeochemical processes and ecological effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. americanelements.com [americanelements.com]
• 15. Quantitative HPLC-ICP-MS analysis of antimony redox speciation in complex sample matrices: new insights into the Sb-chemistry causing poor chromatographic recoveries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Isotopic Fractionation of Antimony-121 and Antimony-123 in Redox Reactions: A Comparative Guide

Antimony (Sb) is a toxic metalloid of significant interest in environmental science and toxicology. It exists primarily in two oxidation states, Sb(III) and Sb(V), with its mobility and toxicity being highly dependent on its speciation. Antimony has two stable isotopes, ¹²¹Sb (57.21% abundance) and ¹²³Sb (42.79% abundance).[1] The study of how these isotopes are partitioned during chemical and biological reactions—a phenomenon known as isotopic fractionation—provides a powerful tool for tracing the sources and biogeochemical pathways of antimony in various systems. This guide offers a comparative analysis of the isotopic fractionation between ¹²¹Sb and ¹²³Sb during redox reactions, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Quantitative Analysis of Isotopic Fractionation

Isotopic fractionation is typically expressed using the delta notation (δ¹²³Sb) in per mil (‰), which represents the deviation of the ¹²³Sb/¹²¹Sb ratio in a sample relative to a standard. The fractionation factor (α) and the enrichment factor (ε) quantify the magnitude and direction of the fractionation, where ε ≈ (α – 1) × 1000‰. A negative ε value indicates that the product is enriched in the lighter isotope (¹²¹Sb), while a positive value signifies enrichment in the heavier isotope (¹²³Sb).

Table 1: Isotopic Fractionation of Antimony during Oxidation Reactions

Reaction Type	Oxidant	Experimental Conditions	Isotope Enrichment Factor (ε) in Product	Predominantly Enriched Isotope in Product	Reference(s)
Abiotic Oxidation	H₂O₂ in HCl	Rapid oxidation	~0.3‰	¹²³Sb	[2]
Abiotic Oxidation	Dissolved O₂, H₂O₂, Fe(II)-catalyzed	pH 2-8	-0.50 ± 0.06‰	¹²¹Sb	[3]
Biotic Oxidation	Pseudomonas sp. J1	pH 7.2, 30°C, Initial Sb: 50 µM	-0.62 ± 0.06‰	¹²¹Sb	[4][5]
Biotic Oxidation	Pseudomonas sp. J1	pH 7.2, 30°C, Initial Sb: 200 µM	-0.58 ± 0.02‰	¹²¹Sb	[4][5]

Table 2: Isotopic Fractionation of Antimony during Reduction Reactions

Reaction Type	Reductant	Experimental Conditions	Isotope Enrichment Factor (ε) in Product	Predominantly Enriched Isotope in Product	Reference(s)
Abiotic Reduction	Sulfide (B99878) (H₂S)	pH 1	-1.42 ± 0.04‰	¹²¹Sb	[6][7]
Abiotic Reduction	Sulfide (H₂S)	pH 5-8	-0.46 to -0.62‰	¹²¹Sb	[6][7][8]
Abiotic Reduction	KI and Ascorbic Acid	Not specified	-0.55 to -0.9‰	¹²¹Sb	[4]

Summary of Findings:

• Oxidation: During kinetic oxidation processes, both abiotic (catalyzed by Fe(II)) and biotic, the lighter isotope, ¹²¹Sb, is preferentially oxidized from Sb(III) to Sb(V).[3][4] This results in the remaining Sb(III) pool becoming enriched in the heavier ¹²³Sb. However, under rapid abiotic oxidation with strong oxidants like H₂O₂, a small enrichment of the heavier ¹²³Sb in the Sb(V) product has been observed.[2]

• Reduction: In reduction reactions, such as the conversion of Sb(V) to Sb(III) by sulfide, the product Sb(III) is consistently enriched in the lighter ¹²¹Sb.[6][7][9] The magnitude of this fractionation is notably sensitive to pH, with more significant fractionation occurring at lower pH values.[6][7]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative protocols for studying antimony isotope fractionation in redox reactions.

1. Protocol for Biotic Sb(III) Oxidation

This protocol is based on studies of microbial oxidation of Sb(III) by bacteria such as Pseudomonas sp. J1.[4][5]

• Culture Preparation: Cultivate the antimony-oxidizing bacteria (e.g., Pseudomonas sp. J1) in a suitable growth medium until it reaches the desired cell density. Harvest the cells by centrifugation and wash them with a sterile buffer solution to remove residual medium.

• Reaction Setup: Prepare a reaction solution with a defined initial concentration of Sb(III) (e.g., 50-200 µM) in a buffered medium at a controlled pH (e.g., 7.2) and temperature (e.g., 30°C).[4][5] Inoculate the solution with the prepared bacterial cells. Control experiments without bacteria should be run in parallel.

• Sampling: Collect aliquots from the reaction vessel at regular time intervals. Immediately filter the samples to separate the bacterial cells from the solution.

• Species Separation: Separate the aqueous Sb(III) and Sb(V) species using techniques like anion exchange chromatography.[9]

• Isotopic Analysis: Determine the isotopic composition (δ¹²³Sb) of the separated Sb(III) and Sb(V) fractions using a multicollector inductively coupled plasma mass spectrometer (MC-ICP-MS), often equipped with a hydride generation system to enhance sensitivity.[10][11][12][13]

2. Protocol for Abiotic Sb(V) Reduction by Sulfide

This protocol is adapted from experiments on the chemical reduction of Sb(V).[6][7]

• Reaction Setup: Prepare an oxygen-free reaction vessel containing a solution of Sb(V) at a known concentration (e.g., 0.01 mM). Adjust the solution to the desired pH (e.g., 1 to 8) using appropriate acids/bases.

• Initiating Reduction: Introduce a sulfide solution (e.g., Na₂S) into the vessel to initiate the reduction of Sb(V) to Sb(III). The sulfide concentration should be controlled (e.g., 0.009 to 6 mM).[6][7]

• Sampling and Quenching: At various time points, extract samples from the reactor. If the product Sb(III) is soluble (at pH 7-8), the reaction can be quenched by separating the species. At lower pH (1-6), the Sb(III) product may precipitate as Sb₂S₃, which can be separated by filtration.[7]

• Species Separation: For samples where both species remain in solution, use anion exchange chromatography to separate the unreacted Sb(V) from the product Sb(III).[9]

• Isotopic Analysis: Digest any solid precipitates and analyze the isotopic ratios of all Sb fractions (initial Sb(V), remaining Sb(V), and product Sb(III)) using MC-ICP-MS.[12]

Visualizations: Workflows and Logical Relationships

Diagram 1: Experimental Workflow for Antimony Isotope Fractionation Analysis

References

• 1. brainly.com [brainly.com]
• 2. researchgate.net [researchgate.net]
• 3. 2024 Goldschmidt Conference [conf.goldschmidt.info]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Antimony Isotope Fractionation during Kinetic Sb(III) Oxidation by Antimony-Oxidizing Bacteria Pseudomonas sp. J1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. Kinetic fractionation of antimony isotopes during reduction by sulfide | IDEALS [ideals.illinois.edu]
• 10. New Analysis Protocol for Stable Isotopes by a Standard Doping Method─An Example of Antimony - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Antimony-121: A Guide for Laboratory Professionals

Antimony-121 is a stable, non-radioactive isotope of the element antimony.[1] Therefore, its disposal is governed by its chemical hazards rather than radiological concerns. Antimony and its compounds are classified as hazardous waste due to their toxicity.[2][3][4] Exposure can occur through inhalation, ingestion, or skin contact, with potential for causing damage to organs through prolonged or repeated exposure.[4][5][6]

Proper management and disposal of Antimony-121 waste are critical to ensure the safety of laboratory personnel and to maintain environmental compliance. This guide provides detailed procedures for the safe handling and disposal of Antimony-121 in a research setting.

Key Safety and Handling Data

This table summarizes essential quantitative data for handling antimony compounds in a laboratory setting.

Parameter	Value	Regulation/Source
NIOSH Recommended Exposure Limit (REL)	0.5 mg/m³	NIOSH[2]
CAS Number	7440-36-0	General Chemical Information[2]
UN Number (for shipping powder)	UN2871	Flinn Scientific SDS[3]
Hazard Class (for shipping powder)	6.1 (Toxic)	Flinn Scientific SDS[3]
Melting Point	630 °C	Various SDS[4][7]
Boiling Point	1,635 °C	Sigma-Aldrich SDS[7]

Standard Operating Procedure for Antimony-121 Disposal

This protocol outlines the step-by-step process for the safe disposal of non-radioactive Antimony-121 waste.

I. Personal Protective Equipment (PPE)

Before handling any antimony waste, ensure the following PPE is worn:

• Gloves: Chemical-resistant gloves (e.g., PVC).[2]

• Eye Protection: Safety glasses with side shields or chemical goggles.[2]

• Lab Coat: A standard lab coat to prevent skin contact.[8]

• Respiratory Protection: Use of a fume hood is required when handling antimony powders to prevent inhalation.[3][7] If a hood is not available, a respirator may be required when dusts are generated.[7]

II. Waste Segregation and Collection

• Designate a Waste Container: Use a clearly labeled, sealable container for all solid Antimony-121 waste.[3] Suitable containers include lined metal cans or plastic pails.[2]

• Avoid Incompatibles: Do not mix antimony waste with other chemicals, especially acids, as this can produce toxic stibine (B1205547) gas.[2][3]

• Solid Waste:

  • Place all disposables contaminated with Antimony-121 (e.g., wipes, gloves, weigh boats) into the designated hazardous waste container.

  • For spills of antimony powder, do not dry sweep.[3] Moisten towels to wipe up the material, which prevents dust from becoming airborne.[3] Place all cleanup materials into the sealed container.

• Liquid Waste:

  • Antimony-containing solutions should not be disposed of down the sink.[9]

  • Collect liquid waste in a separate, sealed, and clearly labeled hazardous waste container.

III. Labeling and Storage

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and specify the contents (e.g., "Antimony-121 Waste," "Contaminated Debris with Antimony").

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[2] The storage location should be a designated satellite accumulation area for hazardous waste.

IV. Disposal and Removal

• Contact EHS: Once the container is full or the waste is ready for disposal, contact your institution's Environmental Health and Safety (EHS) or Hazardous Waste Management department.

• Schedule Pickup: Arrange for a hazardous waste pickup. Do not attempt to transport or dispose of the waste yourself.

• Documentation: Complete any required waste disposal forms or logs as per your institution's protocols.

Important Consideration: Radioactive vs. Non-Radioactive Antimony

While Antimony-121 is stable, other isotopes of antimony are radioactive. It is crucial to confirm the isotopic nature of your material. If there is any possibility that the waste is radioactive, it must be handled as radioactive waste, which involves a different and more stringent set of procedures.

Key Principles of Radioactive Waste Disposal:

• Contact Radiation Safety: All radioactive waste disposal must be managed through your institution's Radiation Safety Program or Officer (RSO).[10]

• Strict Segregation: Radioactive waste must be segregated by isotope.[10]

• Specific Packaging: Use only approved containers for radioactive waste, such as designated bags for solid waste and sharps containers for needles and blades.[10]

• Labeling: All containers must bear the "Caution, Radioactive Material" label and be clearly marked with the radionuclide, activity level, and date.[10][11]

• No Sink Disposal: Unless explicitly authorized by the RSO for very low levels of specific isotopes, radioactive liquids must not be poured down the drain.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of antimony-containing waste in a laboratory setting.

Caption: Workflow for antimony waste disposal.

References

• 1. americanelements.com [americanelements.com]
• 2. physics.purdue.edu [physics.purdue.edu]
• 3. Antimony SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 4. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 5. lobachemie.com [lobachemie.com]
• 6. carlroth.com [carlroth.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Radioactive Waste Disposal Guidelines | Environmental Health and Safety | University of Illinois Chicago [ehso.uic.edu]
• 9. carlroth.com [carlroth.com]
• 10. Radioactive Waste Disposal - FAA USA Safety and Health Programs [uwm.edu]
• 11. orf.od.nih.gov [orf.od.nih.gov]

Comprehensive Safety and Handling Guide for Antimony-121

This guide provides essential safety protocols, operational procedures, and disposal plans for handling Antimony-121. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Initial Clarification: Nature of Hazard

Antimony-121 (¹²¹Sb) is a stable, non-radioactive isotope of the element antimony, occurring naturally with an abundance of 57.21%.[1][2][3] Consequently, the primary hazards associated with Antimony-121 are chemical, not radiological. The following procedures are based on the chemical toxicity and reactivity of antimony and its compounds.

Hazard Identification

Antimony is a silvery-white, brittle metalloid that can be harmful if handled improperly.[1][4] Key hazards include:

• Inhalation: Breathing in antimony dust or fumes may cause irritation to the respiratory tract.[5] Early signs of intoxication can include fatigue, muscle weakness, nausea, headache, and a metallic taste.[6]

• Ingestion: Swallowing antimony compounds can lead to severe irritation of the gastrointestinal tract, with symptoms like vomiting and bloody stools.[6] Animal studies suggest ingestion of less than 150 grams could be fatal.[6]

• Skin and Eye Contact: Direct contact can cause skin and eye irritation.[5][7]

• Reactivity: Antimony reacts with acids to produce flammable and potentially explosive hydrogen gas.[6] Contact with strong acids can also form highly toxic stibine (B1205547) gas (SbH₃).[8] It may also react violently with halogens.[4][8]

• Combustibility: While solid antimony is not combustible in bulk form, antimony powder and dust can be combustible and may form explosive mixtures in the air.[4][7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table summarizes the recommended equipment.

Task	Eye/Face Protection	Skin Protection	Respiratory Protection
Handling Solids/Powders	Chemical safety goggles with side shields[5][7][9]	Impermeable gloves (e.g., Neoprene, Natural Rubber), Lab coat or Tyvek® coveralls[4][8]	Required if dust is generated or exposure limits are exceeded. A NIOSH-approved air-purifying respirator with a P95 filter is a minimum.[4][8]
Working with Solutions	Chemical safety goggles or face shield	Impermeable gloves, Lab coat	Use in a chemical fume hood or well-ventilated area.[6] Respirator may be needed based on risk assessment.
Cleaning Spills	Chemical safety goggles and face shield	Impermeable gloves, Protective suit (e.g., Tyvek®), Rubber boots[5]	Full-face respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) may be necessary depending on spill size.[4][5]

Operational Plan: Safe Handling Protocol

Adherence to a standard operating procedure is essential for minimizing risk.

Preparation and Handling

• Risk Assessment: Before beginning work, perform a thorough risk assessment for the planned procedure.

• Ventilation: Always handle Antimony-121, especially powders, in a well-ventilated area or a certified chemical fume hood to keep airborne concentrations below exposure limits.[6][8][9]

• Donning PPE: Put on all required PPE as identified in your risk assessment and the table above.

• Handling: Avoid actions that generate dust, such as crushing or grinding, outside of a contained system.[8][9]

• Hygiene: Do not eat, drink, or smoke in the laboratory.[5][6][8] Wash hands thoroughly with soap and water after handling and before leaving the work area.[8][9]

• Decontamination: Clean the work area upon completion of tasks.

• Doffing PPE: Remove PPE carefully to avoid cross-contamination and dispose of it in the appropriate waste stream.

Standard operational workflow for handling Antimony-121.

Logistical Information: Storage and Disposal

Storage

• Store Antimony-121 in original, tightly sealed containers.[6]

• Keep in a cool, dry, and well-ventilated area.[6][8]

• Store away from incompatible materials, particularly strong acids and halogens.[6][8]

• Ensure storage areas are clearly labeled.

Waste Disposal Plan

• Segregation: Collect all antimony-contaminated waste (e.g., unused material, contaminated PPE, cleaning materials) in a dedicated, sealed, and clearly labeled hazardous waste container.[4][9]

• Labeling: The container must be labeled with "Hazardous Waste" and the specific chemical name (Antimony).

• Collection: Follow your institution's and local environmental regulations for the collection and disposal of heavy metal hazardous waste. Do not dispose of antimony down the drain or in regular trash.[8] Contact your institution's Environmental Health and Safety (EHS) office for specific guidance.

Emergency Procedures

Immediate and appropriate action is crucial in an emergency.

Spill Response

• Evacuate: Immediately evacuate personnel from the affected area and secure entry.[4]

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Alert: Inform your supervisor and institutional EHS.

• Clean-up (Trained Personnel Only):

  • Don appropriate PPE, including respiratory protection.[6]

  • Avoid raising dust. Moisten solid material or use a HEPA-filtered vacuum for cleanup.[4][8]

  • Collect spilled material into a sealed, labeled container for hazardous waste disposal.[4]

Personal Exposure

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek prompt medical attention.[5][7]

• Skin Contact: Remove all contaminated clothing. Flush the affected skin with large amounts of soap and water for at least 15 minutes.[6][8] Seek medical attention if irritation persists.[8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[7] Remove contact lenses if present and easy to do.[4] Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give 2-4 cupfuls of water or milk.[5][7] Seek immediate medical attention.[5][6]

Emergency response workflow for Antimony-121 incidents.

Quantitative Data: Occupational Exposure Limits

These limits represent the maximum airborne concentration of antimony to which a worker may be exposed over a specified period.

Organization	Limit (as Sb)	Time-Weighted Average (TWA)
OSHA (PEL)	0.5 mg/m³	8-hour
NIOSH (REL)	0.5 mg/m³	10-hour
ACGIH (TLV)	0.5 mg/m³	8-hour

Data sourced from multiple safety data sheets.[4][6][7]

References

• 1. Antimony - Wikipedia [en.wikipedia.org]
• 2. americanelements.com [americanelements.com]
• 3. Antimony, isotope of mass 121 | Sb | CID 25087156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nj.gov [nj.gov]
• 5. buyisotope.com [buyisotope.com]
• 6. physics.purdue.edu [physics.purdue.edu]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. Antimony - ESPI Metals [espimetals.com]
• 9. carlroth.com [carlroth.com]